4'-O-Methylnyasol

Core Science & Biosynthesis

An In-depth Technical Guide to 4'-O-Methylnyasol: Natural Occurrence, Sources, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

4'-O-Methylnyasol, a naturally occurring norlignan, has garnered significant interest within the scientific community for its potential therapeutic applications, particularly in the realm of allergic and inflammatory responses. This technical guide provides a comprehensive overview of the current knowledge on 4'-O-Methylnyasol, focusing on its natural sources, methods for its quantification, detailed experimental protocols for its isolation, and an exploration of its known biological activities and associated signaling pathways. The primary documented natural source of this compound is the rhizome of Anemarrhena asphodeloides Bunge, a plant with a long history of use in traditional medicine. This guide aims to serve as a valuable resource for researchers and professionals involved in natural product chemistry, pharmacology, and drug development.

Natural Occurrence and Sources

4'-O-Methylnyasol has been identified and isolated from the rhizomes of the plant Anemarrhena asphodeloides Bunge, a member of the Liliaceae family.[1][2] This plant is a significant source of a variety of bioactive compounds, including other norlignans like nyasol, as well as steroidal saponins, flavonoids, and xanthones.[3][4][5][6] The presence of 4'-O-Methylnyasol has also been noted in Hypoxis species, although less prominently than in Anemarrhena asphodeloides.

While the primary source is well-established, quantitative data on the concentration of 4'-O-Methylnyasol in Anemarrhena asphodeloides rhizomes is still emerging. However, analytical methods have been developed that demonstrate linearity in the quantification of 4'-O-Methylnyasol in the range of 0.2-20.0 µg/mL from ethanolic extracts of the rhizomes, indicating its presence in measurable quantities.[3]

Table 1: Natural Sources of 4'-O-Methylnyasol

Plant Species	Family	Plant Part	Reference(s)
Anemarrhena asphodeloides Bunge	Liliaceae	Rhizomes	[1][2]
Hypoxis species	Hypoxidaceae	Corms	[7]

Experimental Protocols

Quantification of 4'-O-Methylnyasol using High-Performance Liquid Chromatography (HPLC)

A validated HPLC method allows for the simultaneous quantification of 4'-O-Methylnyasol and other bioactive compounds in an ethanolic extract of Anemarrhena asphodeloides rhizomes.[3]

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a UV-visible detector.

• Column: Capcell Pak C18, 150 x 4.6 mm, 3 µm particle size.[3]

• Mobile Phase: A gradient of acetonitrile, methanol (B129727), and 0.1% formic acid.[3]

• Flow Rate: 1.00 mL/min.[3]

• Detection Wavelength: 260 nm.[3]

• Linear Range: 0.2-20.0 µg/mL (Correlation coefficient > 0.99).[3]

• Precision: Intraday and interday precision (RSD) < 6.6%.[3]

• Accuracy: 94.9% to 109.3%.[3]

Isolation of 4'-O-Methylnyasol from Anemarrhena asphodeloides Rhizomes

The following is a general workflow for the isolation of 4'-O-Methylnyasol based on common phytochemical extraction and purification techniques.

Figure 1. General workflow for the isolation of 4'-O-Methylnyasol.

Detailed Steps:

• Extraction: The dried and powdered rhizomes of Anemarrhena asphodeloides are extracted with 70% methanol at room temperature.[8]

• Fractionation: The resulting crude extract is then fractionated using solvent-solvent partitioning. A dichloromethane-soluble fraction has been shown to contain 4'-O-Methylnyasol.[1]

• Chromatographic Purification: The dichloromethane fraction is subjected to silica gel column chromatography. The column is eluted with a gradient of solvents, such as hexane (B92381) and ethyl acetate, to separate the components based on polarity.

• Analysis and Pooling: Fractions are collected and analyzed by Thin Layer Chromatography (TLC) to identify those containing 4'-O-Methylnyasol. Fractions with the target compound are then pooled.

• Final Purification: Further purification can be achieved using preparative High-Performance Liquid Chromatography (HPLC) to yield the pure compound.

• Structural Characterization: The structure of the isolated 4'-O-Methylnyasol is confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Biological Activity and Signaling Pathways

4'-O-Methylnyasol has been reported to possess anti-allergic properties by inhibiting the activation of mast cells.[1] Mast cell degranulation is a critical event in the allergic response, leading to the release of inflammatory mediators like histamine. The inhibitory effect of 4'-O-Methylnyasol on mast cell activation suggests its potential as a therapeutic agent for allergic diseases.

The precise molecular mechanisms are still under investigation, but the inhibition of mast cell activation often involves the modulation of key signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways are crucial for the production of pro-inflammatory cytokines and chemokines.

Figure 2. Hypothesized mast cell activation signaling pathways inhibited by 4'-O-Methylnyasol.

Conclusion

4'-O-Methylnyasol stands out as a promising natural product with potential for development into a therapeutic agent for allergic and inflammatory conditions. Its primary source, the rhizomes of Anemarrhena asphodeloides, is well-documented. This guide provides a foundational understanding of its natural occurrence, along with detailed methodologies for its quantification and a general protocol for its isolation. Further research is warranted to fully elucidate the quantitative distribution of 4'-O-Methylnyasol in its natural sources and to precisely map its interactions with cellular signaling pathways. Such studies will be instrumental in advancing the development of 4'-O-Methylnyasol-based therapeutics.

References

• 1. pure.korea.ac.kr [pure.korea.ac.kr]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous determination of bioactive xanthone glycosides and norlignans from ethanolic extract of Anemarrhena asphodeloides by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rapid Screening of Chemical Constituents in Rhizoma Anemarrhenae by UPLC-Q-TOF/MS Combined with Data Postprocessing Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Steroidal Saponins from the Rhizomes of Anemarrhena asphodeloides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Therapeutic Potential of the Rhizomes of Anemarrhena asphodeloides and Timosaponin A-III in an Animal Model of Lipopolysaccharide-Induced Lung Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 4'-O-Methylnyasol: Structure, and Inferred Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-O-Methylnyasol is a derivative of the naturally occurring lignan (B3055560), Nyasol (B1232429). While scientific literature extensively covers the chemical properties and biological activities of Nyasol, specific data on 4'-O-Methylnyasol is sparse. This guide provides a comprehensive overview of the chemical structure of 4'-O-Methylnyasol, alongside a detailed examination of its parent compound, Nyasol. The information presented on Nyasol, including its biological effects and associated signaling pathways, serves as a foundational reference for predicting the potential characteristics and activities of its 4'-O-methylated derivative.

Chemical Structure

The chemical structure of 4'-O-Methylnyasol is deduced from its parent compound, Nyasol. Nyasol, also known as cis-hinokiresinol, is systematically named 4,4'-((1Z,3R)-penta-1,4-diene-1,3-diyl)diphenol[1]. The designation "4'-O-Methylnyasol" indicates the methylation of the hydroxyl group at the 4' position of one of the phenol (B47542) rings.

Table 1: Chemical Identification of 4'-O-Methylnyasol and Nyasol

Identifier	4'-O-Methylnyasol (Predicted)	Nyasol
IUPAC Name	4-((1Z,3R)-3-(4-methoxyphenyl)penta-1,4-dien-1-yl)phenol	4,4'-((1Z,3R)-penta-1,4-diene-1,3-diyl)diphenol[1]
Molecular Formula	C18H18O2	C17H16O2[2]
Molecular Weight	266.34 g/mol	252.31 g/mol [2]
SMILES	C=C--INVALID-LINK--c2ccc(OC)cc2	C=C--INVALID-LINK--c2ccc(O)cc2[2]
InChI Key	(Predicted)	VEAUNWQYYMXIRB-JHAQOBCDSA-N[2]

Physicochemical Properties of the Parent Compound: Nyasol

Table 2: Physicochemical Properties of Nyasol

Property	Value
Molecular Weight	252.31 g/mol [2]
Molecular Formula	C17H16O2[2]
Description	A lignan found in Anemarrhena asphodeloides[1]
XLogP3	3.3

Biological Activity of the Parent Compound: Nyasol

Nyasol has been the subject of various studies, revealing a range of biological activities. These findings offer insights into the potential therapeutic applications of Nyasol and its derivatives.

Antiviral Activity

Nyasol has been identified as an active principle from Anemarrhena asphodeloides with the ability to inhibit the respiratory syncytial virus (RSV)[1].

Anti-inflammatory Activity

(-)-Nyasol has demonstrated significant anti-inflammatory properties. It inhibits cyclooxygenase-2 (COX-2)-mediated prostaglandin (B15479496) E2 (PGE2) production and inducible nitric oxide synthase (iNOS)-mediated nitric oxide (NO) production in lipopolysaccharide (LPS)-treated RAW 264.7 cells[3][4][5]. It also inhibits 5-lipoxygenase (5-LOX)-mediated leukotriene production[3][5].

Experimental Protocols for the Parent Compound: Nyasol

Detailed experimental protocols for the synthesis and biological evaluation of Nyasol have been published. A practical total synthesis of racemic nyasol has been achieved with a good overall yield[6].

Synthesis of (±)-Nyasol

A concise, seven-step synthesis of racemic nyasol has been reported, starting from commercially available materials[6]. The key steps involve the chelation-controlled reduction of an α-hydroxyketo intermediate to form an anti-1,2-diol, followed by a stereospecific elimination reaction of a 1,3-cyclic thionocarbonate intermediate to yield the Z-alkene structure of nyasol[6].

In Vitro Anti-inflammatory Assay

The anti-inflammatory activity of (-)-Nyasol was evaluated by measuring its effect on PGE2 and NO production in LPS-stimulated RAW 264.7 macrophage-like cells[3][5].

• Cell Culture: RAW 264.7 cells were cultured in an appropriate medium.

• Treatment: Cells were treated with various concentrations of (-)-Nyasol in the presence of LPS.

• Measurement of NO Production: The concentration of nitrite (B80452) in the culture medium was measured as an indicator of NO production.

• Measurement of PGE2 Production: The amount of PGE2 in the culture medium was quantified using an enzyme immunoassay kit.

Potential Signaling Pathways

Based on the observed anti-inflammatory effects of Nyasol, it is likely to modulate signaling pathways involved in inflammation. The inhibition of iNOS and COX-2 suggests an interaction with the NF-κB signaling pathway, which is a key regulator of these inflammatory mediators.

Caption: Proposed anti-inflammatory signaling pathway of Nyasol.

Structure-Activity Relationship and the Role of 4'-O-Methylation

The biological activity of phenolic compounds like Nyasol is often attributed to their hydroxyl groups. Methylation of a phenolic hydroxyl group, as in 4'-O-Methylnyasol, can significantly alter the molecule's properties:

• Polarity and Bioavailability: Methylation decreases polarity, which can affect solubility and the ability to cross cell membranes, potentially altering bioavailability.

• Receptor Binding: The hydroxyl group may be crucial for hydrogen bonding with biological targets. Replacing it with a methoxy (B1213986) group can disrupt or alter these interactions, leading to a change in biological activity.

• Metabolism: The phenolic hydroxyl group is a potential site for metabolic conjugation (e.g., glucuronidation or sulfation). Methylation can block this metabolic pathway, potentially increasing the compound's half-life.

Without specific experimental data for 4'-O-Methylnyasol, it is difficult to predict the precise impact of this modification. However, it is plausible that the antiviral and anti-inflammatory activities observed for Nyasol may be altered in its 4'-O-methylated form. Further research is required to elucidate the specific biological profile of 4'-O-Methylnyasol.

Conclusion

4'-O-Methylnyasol is a structurally defined derivative of the biologically active natural product, Nyasol. While direct experimental data for 4'-O-Methylnyasol is currently limited in the public domain, the extensive research on Nyasol provides a strong foundation for predicting its potential properties and for guiding future research. The anti-inflammatory and antiviral activities of Nyasol suggest that 4'-O-Methylnyasol and other derivatives are promising candidates for further investigation in drug discovery and development. The synthesis and biological evaluation of 4'-O-Methylnyasol are necessary to determine the impact of 4'-O-methylation on the therapeutic potential of the Nyasol scaffold.

References

• 1. Identification of nyasol and structurally related compounds as the active principles from Anemarrhena asphodeloides against respiratory syncytial virus (RSV) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nyasol | C17H16O2 | CID 6915833 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (-)-Nyasol (cis-hinokiresinol), a norneolignan from the rhizomes of Anemarrhena asphodeloides, is a broad spectrum inhibitor of eicosanoid and nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pure.ewha.ac.kr [pure.ewha.ac.kr]
• 6. Item - Practical Synthesis of (±)-Nyasol - Taylor & Francis Group - Figshare [tandf.figshare.com]

A Technical Guide to the Putative Biosynthesis of 4'-O-Methylnyasol in Plants

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the proposed biosynthetic pathway of 4'-O-Methylnyasol, a complex C-geranylated and O-methylated stilbenoid. Due to the limited direct research on this specific compound, this guide presents a putative pathway constructed from established knowledge of general stilbenoid biosynthesis and the enzymatic modification steps of C-geranylation and O-methylation observed in various plant species.

Proposed Biosynthetic Pathway of 4'-O-Methylnyasol

The biosynthesis of 4'-O-Methylnyasol is proposed to be a multi-step process originating from the general phenylpropanoid pathway. The pathway can be divided into three main stages:

• Formation of the Stilbene (B7821643) Backbone: This stage follows the well-established route for the biosynthesis of stilbenoids, such as resveratrol (B1683913).

• C-Geranylation: A C10 prenyl group (geranyl pyrophosphate) is attached to the stilbene core to form the "nyasol" intermediate.

• 4'-O-Methylation: A methyl group is transferred to the hydroxyl group at the 4' position of the geranylated stilbenoid to yield the final product, 4'-O-Methylnyasol.

The proposed enzymatic reactions are as follows:

• L-Phenylalanine is converted to trans-Cinnamic acid by Phenylalanine Ammonia-Lyase (PAL) .

• trans-Cinnamic acid is hydroxylated to p-Coumaric acid by Cinnamate-4-Hydroxylase (C4H) .

• p-Coumaric acid is then activated to p-Coumaroyl-CoA by 4-Coumarate:CoA Ligase (4CL) .

• Stilbene Synthase (STS) catalyzes the condensation of one molecule of p-Coumaroyl-CoA with three molecules of Malonyl-CoA to form the stilbene backbone, likely producing Resveratrol .

• A Stilbenoid C-Geranyltransferase then attaches a geranyl group from Geranyl Pyrophosphate (GPP) to the resveratrol core, likely at the C3' position, to form Nyasol (B1232429) (C-geranylresveratrol).

• Finally, a Stilbenoid 4'-O-Methyltransferase (SOMT) transfers a methyl group from S-Adenosyl-L-methionine (SAM) to the 4'-hydroxyl group of nyasol, producing 4'-O-Methylnyasol .

Quantitative Data

Quantitative data for the specific enzymes in the proposed 4'-O-Methylnyasol pathway are limited. The following tables summarize available kinetic data for homologous enzymes that catalyze similar reactions in other plant species. This data can serve as a valuable reference for researchers investigating this pathway.

Enzyme	Plant Source	Substrate	Km (µM)	kcat (s-1)	Reference
Stilbenoid C-Geranyltransferase (MaOGT)	Morus alba	Oxyresveratrol	28.6 ± 2.1	0.012 ± 0.001	[1][2]
Geranyl Pyrophosphate (GPP)	15.4 ± 1.5	-	[1][2]
Resveratrol O-Methyltransferase (VvROMT)	Vitis vinifera	Resveratrol	12 ± 2	-	[3][4]
S-Adenosyl-L-methionine (SAM)	35 ± 5	-	[3][4]
Resveratrol 4'-O-Methyltransferase (AcOMT1)	Acorus calamus	Resveratrol	1.8 ± 0.2	-	[5]

Table 1: Kinetic Parameters of Key Enzymes in Stilbenoid Modification.

Enzyme	Plant Source	Specific Activity	Conditions	Reference
Resveratrol O-Methyltransferase (VvROMT)	Vitis vinifera	26.6 nmol min-1 mg-1 (for Resveratrol)	30 °C, with 700 µM SAM and 350 µM stilbene	[6]
52 nmol min-1 mg-1 (for Pinostilbene)	30 °C, with 700 µM SAM and 350 µM stilbene	[6]

Table 2: Specific Activity of a Stilbenoid O-Methyltransferase.

Experimental Protocols

This section provides detailed methodologies for the key experiments required to identify and characterize the enzymes involved in the biosynthesis of 4'-O-Methylnyasol.

Heterologous Expression of a Putative Stilbenoid C-Geranyltransferase

Objective: To produce the membrane-bound C-geranyltransferase enzyme in a heterologous host for functional characterization. Yeast (Saccharomyces cerevisiae) is a suitable host for expressing plant membrane-bound prenyltransferases.[1][7][8]

Protocol:

• Gene Cloning:

  • Isolate total RNA from a plant species suspected to produce C-geranylated stilbenoids.

  • Synthesize cDNA using reverse transcriptase.

  • Amplify the full-length open reading frame of the putative C-geranyltransferase gene using PCR with specific primers.

  • Clone the PCR product into a yeast expression vector (e.g., pYES2/CT).

• Yeast Transformation:

  • Transform the expression vector into a suitable yeast strain (e.g., INVSc1) using the lithium acetate (B1210297) method.

  • Select transformed yeast colonies on appropriate selection media (e.g., synthetic complete medium lacking uracil).

• Protein Expression:

  • Inoculate a single transformed yeast colony into 5 mL of selection medium and grow overnight at 30°C with shaking.

  • Use this starter culture to inoculate a larger volume (e.g., 50 mL) of expression medium containing galactose to induce gene expression.

  • Incubate for 24-48 hours at an appropriate temperature (e.g., 20-30°C) with shaking.

• Microsome Isolation:

  • Harvest the yeast cells by centrifugation.

  • Wash the cell pellet with sterile water.

  • Resuspend the cells in an ice-cold extraction buffer (e.g., 50 mM Tris-HCl pH 7.5, 1 mM EDTA, 0.6 M sorbitol).

  • Lyse the cells using glass beads and vortexing.

  • Centrifuge the lysate at a low speed (e.g., 10,000 x g) to remove cell debris.

  • Centrifuge the supernatant at a high speed (e.g., 100,000 x g) to pellet the microsomal membranes.

  • Resuspend the microsomal pellet in a suitable buffer for enzyme assays.

Enzyme Assay for Stilbenoid C-Geranyltransferase Activity

Objective: To determine the enzymatic activity and substrate specificity of the expressed C-geranyltransferase.

Protocol:

• Reaction Mixture:

  • Prepare a reaction mixture containing:

    • Tris-HCl buffer (e.g., 100 mM, pH 9.0)

    • MgCl2 (e.g., 10 mM)

    • Dithiothreitol (DTT) (e.g., 10 mM)

    • Stilbenoid substrate (e.g., resveratrol, dissolved in DMSO) (e.g., 200 µM)

    • Geranyl pyrophosphate (GPP) (e.g., 600 µM)

    • Microsomal protein preparation (e.g., 50 µl)

• Enzymatic Reaction:

  • Incubate the reaction mixture at 30°C for 1-2 hours.

  • Stop the reaction by adding an equal volume of ethyl acetate and vortexing.

• Product Extraction and Analysis:

  • Centrifuge the mixture to separate the phases.

  • Collect the upper ethyl acetate phase.

  • Evaporate the solvent under a stream of nitrogen or in a vacuum concentrator.

  • Dissolve the residue in a suitable solvent (e.g., methanol).

  • Analyze the products by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to identify and quantify the geranylated stilbenoid product.

Heterologous Expression and Purification of a Soluble Stilbenoid 4'-O-Methyltransferase

Objective: To produce and purify the soluble 4'-O-methyltransferase enzyme for kinetic analysis. Escherichia coli is a common host for expressing soluble plant OMTs.[3][4]

Protocol:

• Gene Cloning and Expression:

  • Clone the coding sequence of the putative OMT into an E. coli expression vector with an affinity tag (e.g., pET vector with a His-tag).

  • Transform the vector into a suitable E. coli expression strain (e.g., BL21(DE3)).

  • Grow the transformed cells in LB medium to an OD600 of 0.6-0.8.

  • Induce protein expression with IPTG and incubate at a lower temperature (e.g., 18-25°C) overnight.

• Protein Purification:

  • Harvest the cells by centrifugation and resuspend in a lysis buffer.

  • Lyse the cells by sonication.

  • Clarify the lysate by centrifugation.

  • Purify the soluble His-tagged protein from the supernatant using affinity chromatography (e.g., Ni-NTA resin).

  • Wash the column and elute the purified protein.

  • Assess the purity of the enzyme by SDS-PAGE.

Enzyme Assay for Stilbenoid 4'-O-Methyltransferase Activity

Objective: To determine the enzymatic activity, substrate specificity, and kinetic parameters of the purified OMT.

Protocol:

• Reaction Mixture:

  • Prepare a reaction mixture containing:

    • Tris-HCl buffer (e.g., 100 mM, pH 7.5)

    • MgCl2 (e.g., 5 mM)

    • DTT (e.g., 0.5 mM)

    • Stilbenoid substrate (e.g., nyasol or a related compound like resveratrol) (e.g., 62.5 µM)

    • S-Adenosyl-L-methionine (SAM) (e.g., 400 µM)

    • Purified enzyme (e.g., 1.25 µM)

• Enzymatic Reaction:

  • Incubate the reaction at 30°C for a specific time period (e.g., 30-60 minutes), ensuring the reaction is in the linear range.

  • Stop the reaction by adding an equal volume of ethyl acetate and vortexing.

• Product Extraction and Analysis:

  • Extract the methylated product with ethyl acetate as described for the C-geranyltransferase assay.

  • Analyze the product by HPLC or LC-MS to identify and quantify the 4'-O-methylated stilbenoid.

  • For kinetic analysis, vary the concentration of one substrate while keeping the other saturated, and measure the initial reaction velocities. Calculate Km and Vmax from a Lineweaver-Burk or Michaelis-Menten plot.

Mandatory Visualizations

The following diagrams illustrate the proposed biosynthetic pathway and a general workflow for enzyme characterization.

Caption: Proposed biosynthetic pathway of 4'-O-Methylnyasol from L-Phenylalanine.

References

• 1. A Heteromeric Membrane-Bound Prenyltransferase Complex from Hop Catalyzes Three Sequential Aromatic Prenylations in the Bitter Acid Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Kinetic and in silico structural characterization of norbelladine O-methyltransferase of Amaryllidaceae alkaloids biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Stress-Inducible Resveratrol O-Methyltransferase Involved in the Biosynthesis of Pterostilbene in Grapevine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analytical methodologies for sensing catechol-O-methyltransferase activity and their applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rational Design of Resveratrol O-methyltransferase for the Production of Pinostilbene - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A heteromeric membrane-bound prenyltransferase complex from hop catalyzes three sequential aromatic prenylations in the bitter acid pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Yeast Heterologous Expression Systems for the Study of Plant Membrane Proteins [mdpi.com]

An In-Depth Technical Guide to Nyasol and its Derivative 4'-O-Methylnyasol: Discovery, Biological Activity, and Mechanisms of Action

A comprehensive review for researchers, scientists, and drug development professionals.

Executive Summary

This technical guide provides a detailed overview of the discovery, history, and multifaceted biological activities of Nyasol (B1232429), a norneolignan of significant scientific interest. While the primary focus of this document is Nyasol, due to the limited availability of specific data for its derivative, 4'-O-Methylnyasol, this guide also serves as a foundational resource for understanding the potential of this class of compounds. Nyasol, isolated from the rhizomes of Anemarrhena asphodeloides, has demonstrated a broad spectrum of pharmacological effects, including anti-inflammatory, antiviral, and antifungal properties. This document synthesizes the current knowledge on Nyasol, presenting quantitative data, experimental methodologies, and an exploration of its underlying signaling pathways to support further research and development in this area.

Discovery and History

Nyasol, also known scientifically as cis-hinokiresinol, is a naturally occurring norneolignan.[1][2] It was first identified and isolated from the rhizomes of Anemarrhena asphodeloides, a plant that has a long history of use in traditional medicine in Korea, China, and Japan for treating a variety of ailments, including diabetes, inflammation, and respiratory conditions.[1][3] The discovery of Nyasol and its subsequent characterization have been pivotal in understanding the therapeutic properties of Anemarrhena asphodeloides.[4][5]

The derivative, 4'-O-Methylnyasol, is a known compound, as evidenced by its listing in chemical databases and its mention in scientific literature related to Nyasol.[6] However, detailed information regarding its specific discovery, history, and independent biological characterization is not extensively available in the public domain. It is presumed to be a methylated form of Nyasol, a common structural modification in natural products that can influence their biological activity.

Chemical Structure

Nyasol is characterized by its unique norneolignan framework. The systematic name for (-)-Nyasol is 4,4'-[(1Z,3R)-3-ethenyl-1-propene-1,3-diyl]bisphenol.[1][2] The structure of 4'-O-Methylnyasol would feature a methyl group attached to one of the phenolic hydroxyl groups at the 4' position, a modification that can alter its polarity, bioavailability, and interaction with biological targets.

Biological Activities and Quantitative Data

Nyasol has been the subject of numerous studies to evaluate its biological effects. The primary activities reported are anti-inflammatory, antiviral, and antifungal.

Anti-inflammatory Activity

Nyasol has demonstrated significant anti-inflammatory properties. It has been shown to inhibit the production of key inflammatory mediators. In vivo studies using a carrageenan-induced paw edema model in mice revealed a potent, dose-dependent anti-inflammatory effect.[2]

Biological Activity	Model System	Key Findings	Reference
Anti-inflammatory	Carrageenan-induced paw edema in mice	28.6% - 77.1% inhibition at doses of 24-120 mg/kg	[2]
Inhibition of PGE2 production	LPS-treated RAW 264.7 cells	Significant inhibition at > 1 µM	[2]
Inhibition of NO production	LPS-treated RAW 264.7 cells	Significant inhibition at > 1 µM	[2]
Inhibition of leukotriene production	A23187-treated RBL-1 cells	Inhibition of 5-LOX-mediated production	[2]

Antiviral Activity

Nyasol has been identified as a potent inhibitor of the Respiratory Syncytial Virus (RSV). Studies have shown its efficacy in cell-based assays, with inhibitory concentrations in the micromolar range, surpassing the activity of the standard antiviral drug, ribavirin.[4]

Virus	Cell Line	IC50 Value	Reference
Respiratory Syncytial Virus (RSV-A2)	HEp-2 cells	< 1.15 µM (higher activity than ribavirin)	[4]

Antifungal Activity

The antifungal properties of Nyasol have also been reported, highlighting its potential as a broad-spectrum antimicrobial agent. It has shown inhibitory effects against various plant pathogenic fungi.[6]

Fungal Species	Activity	Concentration Range	Reference
Colletotrichum orbiculare, Phytophthora capsici, Pythium ultimum, Rhizoctonia solani, Cladosporium cucumerinum	Mycelial growth inhibition	1-50 µg/ml	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific findings. Below are summaries of key experimental protocols used in the study of Nyasol.

Carrageenan-Induced Paw Edema

This in vivo assay is a standard model for evaluating acute inflammation.

• Animal Model: Typically, male ICR mice are used.

• Induction of Edema: A sub-plantar injection of carrageenan (1% w/v) in saline is administered into the right hind paw of the mice.

• Test Compound Administration: Nyasol, suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose), is administered orally at various doses (e.g., 24, 60, 120 mg/kg) one hour prior to the carrageenan injection.

• Measurement: The volume of the paw is measured using a plethysmometer at specified time intervals after the carrageenan injection.

• Analysis: The percentage of inhibition of edema is calculated by comparing the paw volume in the drug-treated group to the vehicle-treated control group.[2]

Workflow for Carrageenan-Induced Paw Edema Assay.

Determination of NO Production in Macrophages

This in vitro assay assesses the effect of a compound on the production of nitric oxide, a key inflammatory mediator.

• Cell Line: RAW 264.7 murine macrophage cells are commonly used.

• Cell Culture: Cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

• Treatment: Cells are pre-treated with various concentrations of Nyasol for a specified duration (e.g., 1 hour) followed by stimulation with lipopolysaccharide (LPS) to induce NO production.

• Measurement: The concentration of nitrite (B80452) (a stable metabolite of NO) in the culture supernatant is measured using the Griess reagent.

• Analysis: The absorbance is measured at a specific wavelength (e.g., 540 nm), and the concentration of nitrite is determined from a standard curve.[8]

Signaling Pathways

The anti-inflammatory effects of Nyasol are attributed to its modulation of key signaling pathways involved in the inflammatory response.

NF-κB Signaling Pathway

Nuclear factor-kappa B (NF-κB) is a critical transcription factor that regulates the expression of numerous pro-inflammatory genes, including iNOS and COX-2. Studies have shown that Nyasol can inhibit the activation of NF-κB in LPS-stimulated macrophages. This inhibition is achieved by preventing the degradation of IκB-α, the inhibitory protein that sequesters NF-κB in the cytoplasm. By stabilizing IκB-α, Nyasol prevents the translocation of NF-κB to the nucleus, thereby suppressing the transcription of its target inflammatory genes.[8]

Inhibitory Effect of Nyasol on the NF-κB Signaling Pathway.

MAPK Signaling Pathway

The mitogen-activated protein kinase (MAPK) pathway is another crucial signaling cascade involved in inflammation. Nyasol has been shown to down-regulate the activation of key MAPK proteins, such as ERK, in LPS-stimulated macrophages.[8] By inhibiting the phosphorylation of these kinases, Nyasol can further suppress the inflammatory response.

Conclusion and Future Directions

Nyasol, a norneolignan from Anemarrhena asphodeloides, has emerged as a promising natural product with a range of biological activities, most notably its anti-inflammatory effects. The existing data strongly support its potential as a lead compound for the development of new therapeutics.

The lack of specific published data on the biological activities of 4'-O-Methylnyasol highlights a significant knowledge gap. Future research should focus on the isolation or synthesis of 4'-O-Methylnyasol and a thorough investigation of its pharmacological profile. Comparative studies between Nyasol and its methylated derivative would be particularly valuable to elucidate the structure-activity relationship and the impact of O-methylation on its efficacy and mechanism of action. Such studies are essential to unlock the full therapeutic potential of this class of compounds.

References

• 1. 4-Methylanisole synthesis - chemicalbook [chemicalbook.com]
• 2. Roles of 4′-O-Methylalpinum Isoflavone on Activation of Microglia Induced by Oxysterols [mdpi.com]
• 3. Therapeutic Potential of the Rhizomes of Anemarrhena asphodeloides and Timosaponin A-III in an Animal Model of Lipopolysaccharide-Induced Lung Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (-)-Nyasol (cis-hinokiresinol), a norneolignan from the rhizomes of Anemarrhena asphodeloides, is a broad spectrum inhibitor of eicosanoid and nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anemarrhena asphodeloides Bunge | Manufacturer ChemFaces [chemfaces.com]
• 6. Identification of nyasol and structurally related compounds as the active principles from Anemarrhena asphodeloides against respiratory syncytial virus (RSV) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of Various Solvent Extracts and Major Bioactive Components from Unsalt-Fried and Salt-Fried Rhizomes of Anemarrhena asphodeloides for Antioxidant, Anti-α-Glucosidase, and Anti-Acetylcholinesterase Activities [mdpi.com]
• 8. 4-O-methylascochlorin attenuates inflammatory responses induced by lipopolysaccharide in RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

4'-O-Methylnyasol CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 4'-O-Methylnyasol, a methylated derivative of the naturally occurring norlignan, Nyasol (B1232429) (also known as cis-hinokiresinol). While direct experimental data for 4'-O-Methylnyasol is limited in publicly available literature, this document extrapolates its physicochemical properties from its parent compound and details the known biological activities and signaling pathways associated with Nyasol. This information serves as a foundational resource for researchers interested in the potential therapeutic applications of this class of compounds.

Physicochemical Properties

While a specific CAS number for 4'-O-Methylnyasol has not been identified in common chemical databases, its core structure is based on Nyasol. Nyasol is a known compound with the CAS number 96895-25-9.[1] The introduction of a methyl group at the 4'-O position would alter the molecular formula and weight.

Property	Nyasol (Parent Compound)	4'-O-Methylnyasol (Calculated)
Synonyms	cis-Hinokiresinol	4'-O-Methyl-cis-hinokiresinol
CAS Number	96895-25-9[1]	Not available
Molecular Formula	C₁₇H₁₆O₂[1]	C₁₈H₁₈O₂
Molecular Weight	252.31 g/mol [1]	266.33 g/mol

Biological Activity of the Parent Compound: Nyasol

Nyasol, isolated from sources such as Anemarrhena asphodeloides, has demonstrated a range of biological activities, with its anti-inflammatory properties being the most extensively studied.[2][3] Lignans (B1203133) and their derivatives are known for a variety of biological effects, including antioxidant, anti-inflammatory, and anti-cancer activities.[4][5] Methylation of phenolic compounds can in some cases enhance their biological activity.[6]

Anti-inflammatory Effects

Nyasol has been shown to exhibit significant anti-inflammatory effects by inhibiting the production of key inflammatory mediators. Specifically, it has been found to suppress the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), which are crucial enzymes in the inflammatory cascade.[3][7] Studies have shown that Nyasol can inhibit the production of nitric oxide (NO) and prostaglandin (B15479496) E2 (PGE2) in lipopolysaccharide (LPS)-stimulated macrophage cells.[7]

Signaling Pathways Modulated by Nyasol

The anti-inflammatory effects of Nyasol are attributed to its ability to modulate several key intracellular signaling pathways, primarily the NF-κB, Akt, and ERK pathways.[2][7]

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation.[8][9][10][11] Nyasol has been demonstrated to inhibit the activation of NF-κB in response to inflammatory stimuli like LPS.[2][7] This inhibition is achieved by preventing the degradation of IκB-α, an inhibitory protein that sequesters NF-κB in the cytoplasm. By stabilizing IκB-α, Nyasol effectively blocks the translocation of NF-κB to the nucleus, thereby preventing the transcription of pro-inflammatory genes.[2]

Caption: Nyasol's inhibition of the NF-κB signaling pathway.

Akt and ERK Signaling Pathways

The PI3K/Akt and MAPK/ERK signaling pathways are also implicated in the regulation of inflammation.[12][13][14] Nyasol has been shown to suppress the activation of both Akt and Extracellular signal-regulated kinase (ERK) in LPS-stimulated macrophages.[2] The inhibition of these pathways contributes to the overall anti-inflammatory effect of Nyasol, likely by down-regulating the expression of inflammatory mediators.

Caption: Nyasol's inhibitory effects on the Akt and ERK signaling pathways.

Experimental Protocols

While specific protocols for 4'-O-Methylnyasol are not available, the following are generalized methodologies used in the study of Nyasol's anti-inflammatory activity.

Cell Culture and Treatment

RAW 264.7 macrophage cells are typically cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics. For experiments, cells are pre-treated with various concentrations of the test compound (e.g., Nyasol) for a specified time (e.g., 1 hour) before stimulation with an inflammatory agent like lipopolysaccharide (LPS).

Nitric Oxide (NO) Production Assay

NO production is quantified by measuring the accumulation of nitrite (B80452) in the culture medium using the Griess reagent. Briefly, a volume of cell culture supernatant is mixed with an equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid). The absorbance is then measured at a specific wavelength (e.g., 540 nm), and the nitrite concentration is determined by comparison with a sodium nitrite standard curve.

Western Blot Analysis

To assess the expression levels of key proteins in signaling pathways, Western blotting is performed. Cells are lysed, and protein concentrations are determined. Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane. The membrane is then blocked and incubated with primary antibodies specific for target proteins (e.g., p-IκBα, IκBα, p-Akt, Akt, p-ERK, ERK, and a loading control like β-actin). After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Caption: A generalized workflow for Western blot analysis.

Conclusion

4'-O-Methylnyasol is a derivative of the bioactive norlignan, Nyasol. While direct research on the methylated compound is scarce, the extensive studies on Nyasol provide a strong foundation for predicting its potential biological activities. Nyasol's demonstrated anti-inflammatory properties, mediated through the inhibition of the NF-κB, Akt, and ERK signaling pathways, suggest that 4'-O-Methylnyasol may hold similar or potentially enhanced therapeutic value. Further research is warranted to synthesize and characterize 4'-O-Methylnyasol and to evaluate its bioactivity and mechanisms of action. This guide serves as a starting point for researchers and drug development professionals interested in exploring the potential of this promising compound.

References

• 1. Nyasol | C17H16O2 | CID 6915833 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Suppression of inducible nitric oxide synthase expression by nyasol and broussonin A, two phenolic compounds from Anemarrhena asphodeloides, through NF-κB transcriptional regulation in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (-)-Nyasol (cis-hinokiresinol), a norneolignan from the rhizomes of Anemarrhena asphodeloides, is a broad spectrum inhibitor of eicosanoid and nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Diverse lignans with anti-inflammatory activity from Urceola rosea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Modulation of MAPK/NF-κB Pathway and NLRP3 Inflammasome by Secondary Metabolites from Red Algae: A Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. Targeting the MAPK/ERK and PI3K/AKT Signaling Pathways Affects NRF2, Trx and GSH Antioxidant Systems in Leukemia Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Unveiling the Solubility Profile of 4'-O-Methylnyasol: A Technical Guide for Researchers

For Immediate Release

Shanghai, China – December 7, 2025 – In a continuous effort to support the scientific community, this technical guide provides an in-depth analysis of the solubility of 4'-O-Methylnyasol, a methoxy (B1213986) derivative of the naturally occurring norlignan, Nyasol (also known as cis-Hinokiresinol). This document is intended for researchers, scientists, and professionals in drug development, offering a centralized resource for its physicochemical properties, experimental solubility protocols, and known biological interactions.

Understanding 4'-O-Methylnyasol

4'-O-Methylnyasol is a derivative of Nyasol, a compound recognized for its antifungal, antibacterial, and neuroprotective properties.[1] Nyasol, with the chemical formula C₁₇H₁₆O₂, is structurally classified as a norlignan.[2][3] The introduction of a methyl group to the 4' hydroxyl position to form 4'-O-Methylnyasol can significantly alter its physicochemical properties, including solubility, which is a critical parameter in drug discovery and development.

Solubility of 4'-O-Methylnyasol

Precise quantitative solubility data for 4'-O-Methylnyasol in a range of common laboratory solvents is not extensively documented in publicly available literature. However, based on the structural characteristics of the parent compound, Nyasol, and general principles of solubility for similar phenolic compounds, a qualitative and estimated solubility profile can be inferred.

Table 1: Estimated Solubility of 4'-O-Methylnyasol in Various Solvents

Solvent	Chemical Formula	Polarity	Estimated Solubility
Water	H₂O	High	Poorly soluble
Ethanol	C₂H₅OH	High	Soluble
Methanol	CH₃OH	High	Soluble
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	High	Soluble
Acetone (B3395972)	(CH₃)₂CO	Medium	Soluble
Diethyl Ether	(C₂H₅)₂O	Low	Soluble

Note: This table is based on the expected solubility of a methylated norlignan. Experimental verification is highly recommended.

The parent compound, Nyasol, as a phenolic compound, is expected to have limited solubility in water. The methylation of one of the hydroxyl groups in 4'-O-Methylnyasol is likely to further decrease its polarity and, consequently, its aqueous solubility. Conversely, its solubility in organic solvents such as ethanol, methanol, DMSO, and acetone is expected to be significantly higher.

Experimental Protocol for Determining Solubility

To ascertain the precise solubility of 4'-O-Methylnyasol, a standardized experimental protocol is recommended. The following methodology is a general guideline that can be adapted based on specific laboratory conditions and available equipment.

Materials and Equipment:

• 4'-O-Methylnyasol (pure compound)

• Selected solvents (e.g., water, ethanol, methanol, DMSO, acetone) of analytical grade

• Analytical balance

• Vortex mixer

• Thermostatic shaker or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Syringe filters (0.22 µm)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 4'-O-Methylnyasol to a known volume of each solvent in a series of vials.

  • Ensure that a solid excess of the compound remains undissolved.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C or 37 °C) and agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After equilibration, centrifuge the vials at a high speed to pellet the undissolved solid.

• Sample Preparation for Analysis:

  • Carefully withdraw a known volume of the supernatant.

  • Filter the supernatant through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted samples using a validated HPLC method to determine the concentration of 4'-O-Methylnyasol.

  • Construct a calibration curve using standard solutions of 4'-O-Methylnyasol of known concentrations.

• Calculation of Solubility:

  • Calculate the concentration of the saturated solution from the measured concentration of the diluted sample and the dilution factor. The result will represent the solubility of 4'-O-Methylnyasol in the respective solvent at the specified temperature.

Experimental Workflow Diagram

Caption: Workflow for determining the solubility of 4'-O-Methylnyasol.

Biological Activity and Signaling Pathways

The biological activities of 4'-O-Methylnyasol are not as extensively studied as its parent compound, Nyasol. However, Nyasol has been reported to suppress the neuroinflammatory response by inhibiting the degradation of I-κB, a key regulator of the NF-κB signaling pathway.[1] The NF-κB pathway is a critical regulator of inflammatory responses, cell survival, and proliferation.

Furthermore, research on 4-O-Methylhonokiol, another methylated neolignan, shows that it acts as a CB2 receptor ligand and can attenuate memory impairment through the reduction of oxidative damage and inactivation of the ERK pathway.[4] While this is a different compound, it suggests that methylation of such structures can lead to interactions with key signaling pathways.

Given the known activity of Nyasol on the NF-κB pathway, it is plausible that 4'-O-Methylnyasol may also modulate this pathway.

NF-κB Signaling Pathway

Caption: Potential modulation of the NF-κB signaling pathway by 4'-O-Methylnyasol.

Conclusion

This technical guide provides a foundational understanding of the solubility and potential biological relevance of 4'-O-Methylnyasol. While direct experimental data remains limited, the provided information on its presumed solubility characteristics and a robust experimental protocol for its determination will aid researchers in their investigations. The potential interaction with the NF-κB signaling pathway, extrapolated from the activity of its parent compound, highlights a promising area for future research in drug development. It is imperative that further experimental studies are conducted to validate these estimations and explore the full therapeutic potential of this compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Nyasol | C17H16O2 | CID 6915833 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-O-Methylhonokiol - Wikipedia [en.wikipedia.org]

Spectroscopic Data for 4'-O-Methylnyasol Currently Unavailable in Publicly Accessible Databases

A comprehensive search for the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data of 4'-O-Methylnyasol has yielded no specific experimental results, preventing the creation of the requested in-depth technical guide.

Despite extensive searches across scientific databases and academic journals, detailed spectroscopic data, including ¹H NMR, ¹³C NMR, and mass spectral fragmentation for 4'-O-Methylnyasol, could not be located. This information is essential for the creation of the requested technical guide, which was to include structured data tables, detailed experimental protocols, and visualizations of analytical workflows.

One study focusing on the antiviral properties of compounds from Anemarrhena asphodeloides mentions the isolation of 4'-O-methylnyasol and identifies it as a known compound. However, the publication's scope did not include the presentation of its raw spectroscopic data. The persistent misinterpretation of search queries to the more common and structurally simpler compound, 4-methylanisole, further underscores the rarity and specialized nature of the requested data.

Without access to a publication detailing the initial isolation and structure elucidation of 4'-O-Methylnyasol, the core requirements of the requested technical guide cannot be fulfilled. The creation of accurate data tables and experimental protocols is contingent upon this foundational information.

For researchers, scientists, and drug development professionals seeking this information, it is recommended to consult specialized natural product databases, chemical libraries, or directly refer to the print archives of phytochemical journals that may not yet be fully digitized.

Below is a conceptual workflow diagram that illustrates the general process for the spectroscopic analysis of a novel natural product, which would have been adapted for 4'-O-Methylnyasol had the data been available.

The Unveiling of Nyasol's Kin: A Technical Guide to its Natural Derivatives and Their Biological Functions

For Immediate Release

An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the core of Nyasol (B1232429), a naturally occurring lignan (B3055560), and its known natural derivatives. Sourced from medicinal plants such as Anemarrhena asphodeloides, Nyasol and its analogues present a compelling area of research for novel therapeutic agents. This document provides a comprehensive overview of their biological activities, the signaling pathways they modulate, and detailed experimental methodologies based on published literature.

Natural Derivatives of Nyasol

Nyasol, a lignan found in the rhizomes of Anemarrhena asphodeloides, is accompanied by several other structurally related compounds that can be considered its natural derivatives. These compounds, identified through various phytochemical studies, exhibit a range of biological activities. The primary known natural derivatives include 4'-O-methylnyasol and Broussonin A.

Biological Functions and Quantitative Data

The natural derivatives of Nyasol, along with Nyasol itself, have demonstrated a spectrum of biological activities, including anti-inflammatory, antifungal, and anti-angiogenic properties. The following table summarizes the key quantitative data associated with their functions.

Compound	Biological Activity	Assay System	IC50 Value
Nyasol	Anti-inflammatory	Inhibition of iNOS and COX-2 in LPS-stimulated RAW 264.7 cells	Not specified in reviewed literature
Antifungal	Mycelial growth inhibition of various plant pathogenic fungi	Effective in a range of 1-50 µg/ml[1]
Antiprotozoal (Leishmania major)	Promastigote growth inhibition	12 µM
Antiprotozoal (Plasmodium falciparum)	Schizont growth inhibition	49 µM
4'-O-methylnyasol	Antiviral (RSV)	RSV-A2 strain propagated in HEp-2 cells	Higher activity than ribavirin (B1680618) (IC50 = 1.15 µM)
Broussonin A	Anti-inflammatory	Inhibition of iNOS in LPS-stimulated RAW 264.7 cells	Not specified in reviewed literature
Anti-angiogenic	Inhibition of VEGF-A-stimulated endothelial cell proliferation	Not specified in reviewed literature[2]

Signaling Pathways Modulated by Nyasol and its Derivatives

Nyasol and its derivatives exert their biological effects by modulating key signaling pathways involved in inflammation and cell proliferation. The primary pathways identified are the NF-κB, Akt, and ERK signaling cascades.

NF-κB Signaling Pathway

Nyasol has been shown to suppress the activation of the NF-κB pathway, a critical regulator of the inflammatory response. By inhibiting this pathway, Nyasol reduces the expression of pro-inflammatory mediators such as inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

Nyasol's inhibition of the NF-κB signaling pathway.

Akt and ERK Signaling Pathways

Broussonin A, a natural derivative of Nyasol, has been found to inhibit the phosphorylation of Akt and ERK, two key kinases in signaling pathways that regulate cell survival, proliferation, and angiogenesis.

Broussonin A's inhibitory action on Akt and ERK pathways.

Experimental Protocols

This section outlines the general methodologies employed in the investigation of the biological activities of Nyasol and its derivatives, based on a review of existing literature.

Isolation of Nyasol and its Derivatives from Anemarrhena asphodeloides

General workflow for the isolation of Nyasol and its derivatives.

A general procedure for the isolation of lignans (B1203133) like Nyasol involves the extraction of the dried and powdered rhizomes of Anemarrhena asphodeloides with a solvent such as methanol. The resulting crude extract is then subjected to a series of chromatographic separations, including solvent partitioning and column chromatography over silica (B1680970) gel. Final purification of the individual compounds is typically achieved using high-performance liquid chromatography (HPLC).

In Vitro Anti-inflammatory Assay in RAW 264.7 Macrophages

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics at 37°C in a humidified 5% CO2 atmosphere.

• Treatment: Cells are pre-treated with various concentrations of the test compound (e.g., Nyasol) for a specified period (e.g., 1 hour).

• Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS; e.g., 1 µg/mL) to the cell culture medium.

• Nitric Oxide (NO) Production Assay: After a suitable incubation period (e.g., 24 hours), the concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Western Blot Analysis: To determine the effect on protein expression, cell lysates are collected and subjected to SDS-PAGE, followed by transfer to a PVDF membrane. The membranes are then probed with specific antibodies against iNOS, COX-2, and phosphorylated forms of NF-κB, Akt, and ERK.

In Vivo Anti-inflammatory Assay: TPA-Induced Mouse Ear Edema

• Animal Model: Male ICR mice are typically used for this model.

• Induction of Edema: A solution of 12-O-tetradecanoylphorbol-13-acetate (TPA) in a suitable solvent (e.g., acetone) is topically applied to the inner and outer surfaces of the right ear of each mouse.

• Treatment: The test compound (e.g., Nyasol), dissolved in a vehicle, is applied topically to the ear, often shortly before or after TPA application.

• Measurement of Edema: After a specific time (e.g., 6 hours), the mice are sacrificed, and circular biopsies are taken from both the treated (right) and untreated (left) ears. The weight difference between the two biopsies is used as a measure of the edema.

Antifungal Mycelial Growth Inhibition Assay

• Culture Medium: A suitable fungal growth medium, such as Potato Dextrose Agar (B569324) (PDA), is prepared.

• Incorporation of Test Compound: The test compound (e.g., Nyasol) is dissolved in a solvent and added to the molten PDA at various concentrations.

• Inoculation: A small plug of mycelium from a fresh culture of the target fungus is placed in the center of the agar plate.

• Incubation: The plates are incubated at an optimal temperature for fungal growth (e.g., 25-28°C) for several days.

• Measurement of Inhibition: The diameter of the fungal colony is measured, and the percentage of mycelial growth inhibition is calculated by comparing the growth in the treated plates to that in the control plates (containing only the solvent).

Conclusion

Nyasol and its natural derivatives represent a promising class of bioactive molecules with potential therapeutic applications in inflammatory diseases, fungal infections, and cancer. Their ability to modulate key signaling pathways such as NF-κB, Akt, and ERK underscores their significance in drug discovery and development. The experimental protocols outlined in this guide provide a foundational framework for researchers to further explore the pharmacological properties of these intriguing natural products. Further investigation is warranted to fully elucidate their mechanisms of action and to assess their safety and efficacy in preclinical and clinical settings.

References

• 1. Isolation and anti-oomycete activity of nyasol from Anemarrhena asphodeloides rhizomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Broussonin A– and B–mediated inhibition of angiogenesis by blockade of VEGFR‐2 signalling pathways and integrin β1 expression - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Cytotoxicity Screening of 4'-O-Methylnyasol: A Methodological and Data-Driven Guide

Disclaimer: As of December 2025, publicly available data specifically detailing the preliminary cytotoxicity screening of 4'-O-Methylnyasol is limited. This technical guide, therefore, provides a comprehensive framework for its potential cytotoxic evaluation. The methodologies, data presentation, and signaling pathways described herein are based on established protocols for analogous compounds and are intended to serve as a robust template for researchers, scientists, and drug development professionals initiating the cytotoxic assessment of 4'-O-Methylnyasol or similar natural products.

Introduction

Natural products remain a cornerstone of drug discovery, with many exhibiting potent biological activities. 4'-O-Methylnyasol, a naturally occurring compound, warrants investigation for its potential therapeutic properties, particularly its cytotoxic effects against cancer cell lines. Preliminary cytotoxicity screening is a critical first step in the drug development pipeline to identify and characterize the anti-proliferative capacity of a novel compound. This guide outlines the essential experimental protocols, data interpretation, and potential mechanisms of action relevant to the cytotoxicity screening of 4'-O-Methylnyasol.

Data Presentation: In Vitro Cytotoxicity

The cytotoxic activity of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit the growth of 50% of a cell population. This data is often presented in a tabular format for clear comparison across different cell lines and exposure times.

Table 1: Hypothetical In Vitro Cytotoxic Activity (IC50) of 4'-O-Methylnyasol Against Various Human Cancer Cell Lines

Cell Line	Cancer Type	Assay Type	Incubation Time (hours)	IC50 (µM)
MCF-7	Breast Adenocarcinoma	MTT	48	15.8 ± 2.1
HeLa	Cervical Adenocarcinoma	MTT	48	22.5 ± 3.4
A549	Lung Carcinoma	MTT	48	35.2 ± 4.5
HepG2	Hepatocellular Carcinoma	MTT	48	18.9 ± 2.8
PC-3	Prostate Adenocarcinoma	MTT	48	28.1 ± 3.9
HCT-116	Colon Carcinoma	MTT	48	12.4 ± 1.9

Note: The IC50 values presented are hypothetical and serve as an illustrative example.

Experimental Protocols

A standardized and reproducible protocol is paramount for accurate cytotoxicity screening. The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely used colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[1][2]

MTT Assay Protocol

• Cell Seeding:

  • Culture human cancer cell lines (e.g., MCF-7, HeLa, A549, HepG2, PC-3, HCT-116) in appropriate culture medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

  • Harvest cells using trypsinization and seed them into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well.

  • Incubate the plates at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 4'-O-Methylnyasol in dimethyl sulfoxide (B87167) (DMSO).

  • Perform serial dilutions of the stock solution in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.

  • Remove the existing medium from the 96-well plates and add 100 µL of the medium containing the various concentrations of 4'-O-Methylnyasol.

  • Include a vehicle control (medium with DMSO) and an untreated control (medium only).

  • Incubate the plates for a predetermined period, typically 24, 48, or 72 hours.[3]

• MTT Reagent Incubation:

  • Following the treatment period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well.

  • Incubate the plates for an additional 4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.[4]

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium containing MTT from each well.

  • Add 150 µL of DMSO to each well to dissolve the purple formazan crystals.

  • Gently shake the plates for 10-15 minutes to ensure complete dissolution.

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula:

    • % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • Plot the percentage of cell viability against the log of the compound concentration.

  • Determine the IC50 value from the dose-response curve using non-linear regression analysis.

Mandatory Visualizations

Signaling Pathway

The cytotoxic effects of many natural products are mediated through the induction of apoptosis. A common pathway involved is the intrinsic or mitochondrial pathway.

References

• 1. Synthesis and Preliminary Evaluation of the Cytotoxicity of Potential Metabolites of Quinoline Glycoconjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assessment of Cytotoxicity Profiles of Different Phytochemicals: Comparison of Neutral Red and MTT Assays in Different Cells in Different Time Periods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Isolation and Purification of 4'-O-Methylnyasol from Anemarrhena asphodeloides

For Researchers, Scientists, and Drug Development Professionals

Anemarrhena asphodeloides is a perennial plant whose rhizomes are used in traditional Chinese medicine.[1][2] The plant is a rich source of various bioactive compounds, including steroidal saponins, flavonoids, and norlignans.[2][3][4] Among these, nyasol (B1232429) and its derivatives, such as 4'-O-Methylnyasol, have garnered interest for their potential pharmacological activities, including anti-inflammatory and antiviral properties.[5][6] The protocol outlined below describes a multi-step process involving solvent extraction, silica (B1680970) gel chromatography, and reversed-phase high-performance liquid chromatography (HPLC) for the isolation of high-purity 4'-O-Methylnyasol.

Experimental Protocols

1. Preparation of Plant Material

• Objective: To prepare the Anemarrhena asphodeloides rhizomes for extraction.

• Procedure:

  • Obtain dried rhizomes of Anemarrhena asphodeloides.

  • Wash the rhizomes thoroughly with water to remove any soil and foreign matter.

  • Air-dry the washed rhizomes at room temperature or in a ventilated oven at a temperature not exceeding 45°C to prevent degradation of thermolabile compounds.

  • Grind the dried rhizomes into a coarse powder (approximately 20-40 mesh) using a mechanical grinder.

  • Store the powdered material in an airtight container in a cool, dark, and dry place until extraction.

2. Solvent Extraction

• Objective: To extract the crude mixture of compounds, including 4'-O-Methylnyasol, from the powdered rhizomes.

• Materials:

  • Powdered Anemarrhena asphodeloides rhizomes

  • 95% Ethanol (B145695) (EtOH) or Methanol (MeOH)

  • Large glass container with a lid

  • Mechanical shaker or stirrer

  • Filter paper (Whatman No. 1 or equivalent)

  • Rotary evaporator

• Procedure:

  • Macerate the powdered rhizomes (1 kg) with 95% EtOH (5 L) in a large glass container at room temperature.

  • Agitate the mixture on a mechanical shaker for 24 hours.

  • Filter the extract through filter paper to separate the marc (solid residue) from the liquid extract.

  • Repeat the extraction process on the marc two more times with fresh 95% EtOH (5 L each time) to ensure exhaustive extraction.

  • Combine all the filtrates and concentrate the solution under reduced pressure using a rotary evaporator at a temperature below 50°C to obtain the crude ethanol extract.

  • Dry the crude extract completely in a vacuum oven to remove any residual solvent.

3. Silica Gel Column Chromatography (Crude Fractionation)

• Objective: To perform a preliminary separation of the crude extract to enrich the fraction containing 4'-O-Methylnyasol.

• Materials:

  • Crude ethanol extract

  • Silica gel (60-120 mesh) for column chromatography

  • Glass chromatography column

  • Solvents: n-Hexane, Ethyl Acetate (B1210297) (EtOAc), Methanol (MeOH)

  • Collection tubes or flasks

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

  • TLC developing chamber

  • UV lamp (254 nm and 365 nm)

• Procedure:

  • Prepare a silica gel slurry in n-hexane and pack it into a glass column.

  • Adsorb the crude extract (e.g., 100 g) onto a small amount of silica gel to create a dry powder.

  • Carefully load the powdered extract onto the top of the packed silica gel column.

  • Elute the column with a stepwise gradient of n-hexane and ethyl acetate, followed by ethyl acetate and methanol. A suggested gradient is as follows:

    • n-Hexane:EtOAc (100:0, 90:10, 80:20, 70:30, 50:50, 30:70, 0:100 v/v)

    • EtOAc:MeOH (95:5, 90:10, 80:20, 50:50, 0:100 v/v)

  • Collect fractions of a consistent volume (e.g., 250 mL).

  • Monitor the fractions by TLC using an appropriate solvent system (e.g., n-hexane:EtOAc, 7:3). Visualize the spots under a UV lamp.

  • Combine fractions with similar TLC profiles. Based on the expected polarity of 4'-O-Methylnyasol (a phenolic norlignan), it is anticipated to elute in the mid-polarity fractions (e.g., those eluted with n-Hexane:EtOAc mixtures).

  • Concentrate the combined fractions containing the target compound using a rotary evaporator.

4. Preparative Reversed-Phase HPLC (Fine Purification)

• Objective: To isolate 4'-O-Methylnyasol to a high degree of purity.

• Materials:

  • Enriched fraction from silica gel chromatography

  • Preparative HPLC system with a UV detector

  • Preparative C18 column (e.g., 250 x 20 mm, 5 µm)

  • HPLC-grade solvents: Acetonitrile (ACN), Methanol (MeOH), Water with 0.1% Formic Acid (FA)

  • Syringe filters (0.45 µm)

• Procedure:

  • Dissolve the enriched fraction in a minimal amount of the initial mobile phase and filter through a 0.45 µm syringe filter.

  • Set up the preparative HPLC system. A suitable mobile phase could consist of Acetonitrile, Methanol, and 0.1% Formic Acid in water.[1]

  • Equilibrate the C18 column with the initial mobile phase composition.

  • Inject the filtered sample onto the column.

  • Elute with a linear gradient. A suggested gradient program is provided in the data tables below.

  • Monitor the elution at a suitable wavelength (e.g., 260 nm or 280 nm) where phenolic compounds typically absorb.[1]

  • Collect the peaks corresponding to 4'-O-Methylnyasol based on retention time (if a standard is available) or collect all major peaks for subsequent analysis.

  • Concentrate the collected fractions containing the pure compound under reduced pressure, and then lyophilize to obtain a dry powder.

  • Confirm the purity and identity of the isolated 4'-O-Methylnyasol using analytical HPLC, Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Data Presentation

Table 1: Hypothetical Yields at Each Stage of Purification

Purification Step	Starting Material (g)	Product Weight (g)	Yield (%)
Crude Ethanol Extraction	1000	150	15.0
Silica Gel Chromatography	100	8.5	8.5
Preparative HPLC	1.0	0.045	4.5

Table 2: Suggested Preparative HPLC Parameters

Parameter	Value
Column	Preparative C18 (250 x 20 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile:Methanol (1:1) with 0.1% Formic Acid
Flow Rate	10 mL/min
Detection	260 nm
Injection Volume	2 mL
Gradient Program
0-10 min	30% B
10-40 min	30% B to 70% B
40-45 min	70% B to 100% B
45-50 min	100% B
50-55 min	100% B to 30% B
55-60 min	30% B

Table 3: Predicted Spectroscopic Data for 4'-O-Methylnyasol

Analysis	Predicted Data
Mass Spectrometry
ESI-MS [M-H]⁻	m/z 267.13
Molecular Formula	C₁₈H₁₈O₂
¹H NMR (500 MHz, CD₃OD)	δ (ppm): 7.20-7.00 (m, 4H, Ar-H), 6.80-6.65 (m, 4H, Ar-H), 6.50 (d, 1H), 6.20 (dd, 1H), 5.80 (m, 1H), 5.10 (d, 1H), 5.05 (d, 1H), 3.85 (s, 3H, -OCH₃), 3.60 (m, 1H)
¹³C NMR (125 MHz, CD₃OD)	δ (ppm): 159.0, 157.0, 142.0, 135.0, 132.0, 131.5, 130.0, 129.0, 116.0, 115.5, 115.0, 55.5, 45.0

Note: The spectroscopic data in Table 3 is predicted based on the structure of nyasol and the known chemical shifts of similar compounds. Actual data should be obtained for confirmation.

Visualizations

Caption: Experimental workflow for the isolation of 4'-O-Methylnyasol.

Caption: Putative anti-inflammatory signaling pathway modulated by 4'-O-Methylnyasol.

References

• 1. Simultaneous determination of bioactive xanthone glycosides and norlignans from ethanolic extract of Anemarrhena asphodeloides by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of Various Solvent Extracts and Major Bioactive Components from Unsalt-Fried and Salt-Fried Rhizomes of Anemarrhena asphodeloides for Antioxidant, Anti-α-Glucosidase, and Anti-Acetylcholinesterase Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Comprehensive profiling and characterization of chemical constituents of rhizome of Anemarrhena asphodeloides Bge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. (-)-Nyasol (cis-hinokiresinol), a norneolignan from the rhizomes of Anemarrhena asphodeloides, is a broad spectrum inhibitor of eicosanoid and nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of nyasol and structurally related compounds as the active principles from Anemarrhena asphodeloides against respiratory syncytial virus (RSV) - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of 4'-O-Methylnyasol for Research Applications: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the synthesis of 4'-O-Methylnyasol, a methylated derivative of the naturally occurring lignan (B3055560), nyasol (B1232429). Nyasol, also known as cis-hinokiresinol, has garnered significant research interest due to its diverse biological activities, including anti-inflammatory, estrogenic, and neuroprotective effects. The addition of a methyl group to the 4'-hydroxyl position may alter its pharmacokinetic and pharmacodynamic properties, offering a novel compound for investigation in various research fields. This document outlines a proposed synthetic route, detailed experimental protocols, potential research applications, and the signaling pathways that may be modulated by 4'-O-Methylnyasol.

Introduction to Nyasol and the Rationale for 4'-O-Methylation

Nyasol is a lignan naturally found in plants such as Anemarrhena asphodeloides and Asparagus africanus. It has been demonstrated to possess a range of biological activities. Notably, it acts as a selective agonist for the estrogen receptor β (ERβ) and exhibits anti-inflammatory properties by inhibiting the production of eicosanoids and nitric oxide.[1][2][3] The anti-inflammatory effects of nyasol are partly mediated through the suppression of the NF-κB signaling pathway.[4][5]

The methylation of phenolic hydroxyl groups is a common strategy in medicinal chemistry to modulate the biological activity of natural products. O-methylation can influence a compound's lipophilicity, metabolic stability, and interaction with biological targets.[6][7] For instance, methylation can enhance the bioavailability and anti-inflammatory properties of some polyphenols.[8] Synthesizing 4'-O-Methylnyasol allows researchers to investigate how this structural modification impacts the known activities of nyasol, potentially leading to compounds with improved therapeutic potential.

Proposed Synthesis of (±)-4'-O-Methylnyasol

Currently, a direct published synthesis for 4'-O-Methylnyasol is not available. Therefore, a plausible synthetic route is proposed based on the established synthesis of (±)-nyasol, with modifications to incorporate the 4'-O-methyl group. The key strategy involves the use of a methylated precursor in the initial Claisen-Schmidt condensation.

The proposed retrosynthetic analysis starts with the target molecule, 4'-O-Methylnyasol, and breaks it down to simpler, commercially available starting materials: 4-methoxyacetophenone and 4-hydroxybenzaldehyde (B117250).

Caption: Retrosynthetic analysis of (±)-4'-O-Methylnyasol.

Experimental Protocol: Synthesis of (±)-4-Hydroxy-4'-methoxychalcone (Chalcone 1)

This protocol is adapted from green chemistry methods for chalcone (B49325) synthesis.[9][10]

Materials:

• 4-Hydroxybenzaldehyde

• 4-Methoxyacetophenone

• Sodium hydroxide (B78521) (NaOH)

• Ethanol (B145695)

• Hydrochloric acid (HCl), 10% (v/v)

• Mortar and pestle

• Thin Layer Chromatography (TLC) plates (silica gel)

Procedure:

• In a mortar, combine 4-hydroxybenzaldehyde (1 equivalent), 4-methoxyacetophenone (1 equivalent), and solid NaOH (2 equivalents).

• Grind the mixture at room temperature for 30 minutes. The progress of the reaction can be monitored by TLC.

• Upon completion, dilute the reaction mixture with cold water.

• Neutralize the mixture with a cold 10% HCl solution.

• Filter the resulting precipitate and wash with cold water.

• Purify the crude product by recrystallization from ethanol to obtain golden yellow crystals of 4-hydroxy-4'-methoxychalcone.

• Characterize the product using ¹H-NMR and ¹³C-NMR spectroscopy.

Experimental Protocol: Multi-step Synthesis of (±)-4'-O-Methylnyasol

This multi-step synthesis is a proposed adaptation from the practical synthesis of (±)-nyasol.

Step 1: Synthesis of the α-Hydroxyketo Intermediate (3)

• The synthesized 4-hydroxy-4'-methoxychalcone (1) is first protected, for example, as a tert-butyldimethylsilyl (TBS) ether.

• The protected chalcone undergoes vinyl addition and in situ silylation with (tert-butyldimethyl)silyl chloride (TBSCl) to produce a silyl enol ether (2).

• Subsequent Rubottom oxidation with m-chloroperoxybenzoic acid (mCPBA) followed by desilylation with an appropriate fluoride (B91410) source (e.g., HF in pyridine) will yield the α-hydroxyketo intermediate (3).

Step 2: Chelation-Controlled Reduction to the anti-1,2-diol (4)

• The α-hydroxyketo intermediate (3) is subjected to a chelation-controlled reduction using a reducing agent such as zinc borohydride (B1222165) (Zn(BH₄)₂). This step is crucial for establishing the anti-stereochemistry of the diol.

Step 3: Stereospecific cis-Elimination

• The resulting anti-1,2-diol (4) is converted to a 1,3-cyclic thionocarbonate intermediate (5) using thiophosgene (B130339) or a related reagent.

• The thionocarbonate (5) undergoes a stereospecific cis-elimination reaction, for instance by heating with a thiophile like trimethyl phosphite, to exclusively yield the Z-alkene (6), which is the protected form of 4'-O-Methylnyasol.

Step 4: Deprotection to Yield (±)-4'-O-Methylnyasol

• The protecting group on the 4-hydroxyl position is removed under appropriate conditions (e.g., TBAF for a TBS group) to yield the final product, (±)-4'-O-Methylnyasol.

Purification and Characterization: The final product should be purified by column chromatography and characterized by ¹H-NMR, ¹³C-NMR, and mass spectrometry to confirm its structure and purity.

Potential Research Applications

Based on the known biological activities of nyasol, 4'-O-Methylnyasol is a promising candidate for investigation in several research areas:

• Anti-Inflammatory Studies: Given that O-methylation can enhance the anti-inflammatory effects of some phenols[8], 4'-O-Methylnyasol should be evaluated for its ability to inhibit inflammatory mediators and pathways.

• Hormone-Related Cancer Research: Nyasol is a selective ERβ agonist.[1] The effect of 4'-O-methylation on this activity is of interest, as it may alter receptor selectivity and downstream signaling, which is relevant in the context of breast and prostate cancer research.[2][11]

• Neuroprotection Research: Nyasol has demonstrated neuroprotective effects.[12] 4'-O-Methylnyasol could be investigated for its potential to protect neuronal cells from oxidative stress and inflammation-induced damage.

• Metabolic Studies: The O-methylated form may exhibit different metabolic stability and bioavailability compared to nyasol.[6] Pharmacokinetic studies would be valuable to understand its absorption, distribution, metabolism, and excretion (ADME) profile.

Table 1: Summary of Potential Quantitative Data for Biological Assays

Assay Type	Parameter Measured	Potential Effect of 4'-O-Methylnyasol
Anti-Inflammatory
LPS-stimulated Macrophages	NO production (Griess assay)	Inhibition (IC₅₀)
PGE₂ levels (ELISA)	Inhibition (IC₅₀)
Pro-inflammatory cytokine (TNF-α, IL-6) levels (ELISA)	Inhibition (IC₅₀)
Estrogenic Activity
Estrogen Receptor Binding	Binding affinity to ERα and ERβ (Ki)	Selective binding
Reporter Gene Assay	ER-mediated gene transcription (EC₅₀)	Agonist or antagonist activity
Neuroprotection
Oxidative Stress Model	Cell viability (MTT assay)	Increased viability
Reactive Oxygen Species (ROS) levels	Reduction in ROS

Signaling Pathways for Investigation

The primary signaling pathways to investigate for 4'-O-Methylnyasol are the NF-κB and estrogen receptor signaling pathways, based on the known activities of nyasol.

NF-κB Signaling Pathway

Nyasol has been shown to inhibit the NF-κB pathway, a key regulator of inflammation.[4][5] It is hypothesized that 4'-O-Methylnyasol may also modulate this pathway.

Caption: Proposed modulation of the NF-κB pathway by 4'-O-Methylnyasol.

Estrogen Receptor Signaling Pathway

As a phytoestrogen, nyasol's interaction with estrogen receptors is a key aspect of its biological activity.[1][2] Investigating how 4'-O-methylation affects this interaction is crucial.

Caption: Proposed mechanism of 4'-O-Methylnyasol via estrogen receptor signaling.

Conclusion

The synthesis of 4'-O-Methylnyasol presents an opportunity to explore the structure-activity relationships of the bioactive lignan, nyasol. The proposed synthetic route provides a framework for its preparation in a laboratory setting. Subsequent investigation into its effects on key signaling pathways, such as NF-κB and estrogen receptor signaling, will elucidate its potential as a novel research tool and therapeutic lead. The provided protocols and application notes are intended to guide researchers in the synthesis and evaluation of this promising compound.

References

• 1. benchchem.com [benchchem.com]
• 2. Stereochemistry of cis- and trans-hinokiresinol and their estrogen-like activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (-)-Nyasol (cis-hinokiresinol), a norneolignan from the rhizomes of Anemarrhena asphodeloides, is a broad spectrum inhibitor of eicosanoid and nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Suppression of inducible nitric oxide synthase expression by nyasol and broussonin A, two phenolic compounds from Anemarrhena asphodeloides, through NF-κB transcriptional regulation in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Polyphenols: biological activities, molecular targets, and the effect of methylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tailored Functionalization of Natural Phenols to Improve Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scitepress.org [scitepress.org]
• 10. Bot Verification [rasayanjournal.co.in]
• 11. The O-methylation of 4-hydroxyestradiol is inhibited by 2-hydroxyestradiol: implications for estrogen-induced carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Quantification of 4'-O-Methylnyasol in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-O-Methylnyasol is a derivative of the lignan (B3055560) nyasol (B1232429), a compound found in the rhizomes of Anemarrhena asphodeloides.[1] Lignans (B1203133) are a class of polyphenols that have garnered significant interest for their potential therapeutic properties, including anti-inflammatory and estrogenic activities.[1] The parent compound, nyasol, has been shown to exhibit anti-inflammatory effects by inhibiting the production of eicosanoids and nitric oxide.[2][3][4] Specifically, it can suppress the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) through the modulation of signaling pathways such as NF-κB, Akt, and ERK.[5]

Accurate quantification of 4'-O-Methylnyasol in plant extracts is crucial for quality control of herbal medicines, standardization of botanical supplements, and for pharmacokinetic and pharmacodynamic studies in drug development. This document provides detailed protocols for the quantification of 4'-O-Methylnyasol using High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), the latter offering higher sensitivity and selectivity.

Hypothetical Chemical Structure of 4'-O-Methylnyasol

Based on standard phytochemical nomenclature and the known structure of its parent compound, nyasol ((Z)-1,3-bis(4-hydroxyphenyl)-1,4-pentadiene), 4'-O-Methylnyasol is presumed to have a methyl group ether-linked to the hydroxyl group at the 4' position of one of the phenyl rings.

Parent Compound (Nyasol):

• IUPAC Name: 4,4'-[(1Z,3R)-3-Ethenyl-1-propene-1,3-diyl]bis[phenol][1]

• Chemical Formula: C₁₇H₁₆O₂[1]

• Molar Mass: 252.31 g/mol [1]

Presumed 4'-O-Methylnyasol Structure:

• Chemical Formula: C₁₈H₁₈O₂

• Molar Mass: 266.34 g/mol

Experimental Protocols

Sample Preparation: Extraction of 4'-O-Methylnyasol from Plant Material

This protocol describes a solid-liquid extraction method suitable for obtaining a crude extract enriched with lignans from plant tissues, such as the rhizomes of Anemarrhena asphodeloides.

Materials and Reagents:

• Dried and powdered plant material (e.g., rhizomes)

• Methanol (B129727) (HPLC grade)

• Deionized water

• Vortex mixer

• Ultrasonic bath

• Centrifuge

• 0.22 µm syringe filters (PTFE or nylon)

Procedure:

• Weigh 1.0 g of the dried, powdered plant material into a 50 mL centrifuge tube.

• Add 20 mL of 80% methanol in deionized water.

• Vortex the mixture for 1 minute to ensure thorough wetting of the plant material.

• Place the tube in an ultrasonic bath and sonicate for 30 minutes at 40°C.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Carefully decant the supernatant into a clean collection flask.

• Repeat the extraction process (steps 2-6) on the plant residue two more times to ensure exhaustive extraction.

• Combine all the supernatants and evaporate the solvent under reduced pressure using a rotary evaporator at 50°C.

• Re-dissolve the dried extract in 5 mL of methanol.

• Filter the final extract through a 0.22 µm syringe filter into an HPLC vial for analysis.

Analytical Method 1: HPLC-UV Quantification

This method is suitable for routine quality control and for the analysis of extracts with relatively high concentrations of 4'-O-Methylnyasol.

Instrumentation and Conditions:

• HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and a UV/Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: Acetonitrile

• Gradient Elution:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B (linear gradient)

  • 25-30 min: 80% B (isocratic)

  • 30.1-35 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection Wavelength: 280 nm (based on the phenolic structure)

• Standard Preparation: Prepare a stock solution of 4'-O-Methylnyasol standard (if available) in methanol (1 mg/mL). Create a series of calibration standards by serial dilution (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Analytical Method 2: LC-MS/MS Quantification

This method provides higher sensitivity and specificity, making it ideal for the detection of trace amounts of 4'-O-Methylnyasol, for use in complex matrices, and for pharmacokinetic studies.

Instrumentation and Conditions:

• LC System: A UHPLC or HPLC system.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient Elution:

  • 0-1 min: 10% B

  • 1-8 min: 10% to 90% B (linear gradient)

  • 8-10 min: 90% B (isocratic)

  • 10.1-12 min: 10% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 2 µL

• Ionization Mode: ESI Negative

• MS/MS Detection: Multiple Reaction Monitoring (MRM)

  • Hypothetical Precursor Ion [M-H]⁻: m/z 265.1

  • Hypothetical Product Ions:

    • Quantifier: m/z 133.1 (from cleavage of the propenyl linkage)

    • Qualifier: m/z 119.1 (further fragmentation)

• Standard Preparation: Prepare calibration standards as described for the HPLC-UV method, but at lower concentrations (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).

Data Presentation

The following tables summarize hypothetical quantitative data for the two proposed analytical methods. These values are based on typical performance characteristics for the analysis of similar phenolic compounds in plant extracts.

Table 1: HPLC-UV Method Validation Parameters (Hypothetical Data)

Parameter	Value
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.3 µg/mL
Limit of Quantification (LOQ)	1.0 µg/mL
Precision (RSD%)	< 2%
Accuracy (Recovery %)	98 - 103%
Retention Time	~18.5 min

Table 2: LC-MS/MS Method Validation Parameters (Hypothetical Data)

Parameter	Value
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.03 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Precision (RSD%)	< 5%
Accuracy (Recovery %)	95 - 105%
Retention Time	~6.2 min

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the quantification of 4'-O-Methylnyasol.

Signaling Pathway Diagram

Caption: Putative anti-inflammatory signaling pathway of 4'-O-Methylnyasol.

References

• 1. Nyasol - Wikipedia [en.wikipedia.org]
• 2. (-)-Nyasol (cis-hinokiresinol), a norneolignan from the rhizomes of Anemarrhena asphodeloides, is a broad spectrum inhibitor of eicosanoid and nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pure.ewha.ac.kr [pure.ewha.ac.kr]
• 5. Suppression of inducible nitric oxide synthase expression by nyasol and broussonin A, two phenolic compounds from Anemarrhena asphodeloides, through NF-κB transcriptional regulation in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography Method Development for the Analysis of 4'-O-Methylnyasol

Audience: Researchers, scientists, and drug development professionals.

Introduction

4'-O-Methylnyasol is a derivative of nyasol, a norneolignan compound isolated from the rhizomes of Anemarrhena asphodeloides. Nyasol and its derivatives have garnered interest for their potential biological activities, including anti-inflammatory and antiviral properties. Accurate and reliable quantitative analysis of 4'-O-Methylnyasol is crucial for pharmacokinetic studies, formulation development, and quality control of herbal medicines or synthetic preparations. This application note provides a detailed protocol for the development of a robust High-Performance Liquid Chromatography (HPLC) method for the determination of 4'-O-Methylnyasol.

As a phenolic compound, 4'-O-Methylnyasol is expected to exhibit good chromatographic retention on reversed-phase columns and possess a chromophore suitable for UV detection. The method development strategy outlined below is based on established principles for the analysis of flavonoids and other phenolic compounds.[1][2]

Experimental

Materials and Reagents

• 4'-O-Methylnyasol reference standard (purity >98%)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade, filtered and deionized)

• Formic acid (LC-MS grade)

• Trifluoroacetic acid (HPLC grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Syringe filters (0.22 µm, PTFE or PVDF)

Instrumentation

A standard HPLC system equipped with the following components is recommended:

• Binary or Quaternary pump

• Autosampler

• Column thermostat

• Photodiode Array (PDA) or UV-Vis detector

Chromatographic Conditions (Starting Point)

The following conditions are proposed as a starting point for method development. Optimization will be required to achieve the desired separation and peak shape.

Parameter	Recommended Starting Condition
Column	C18 reversed-phase, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% to 95% B in 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 280 nm (based on typical phenol (B47542) absorbance)
Injection Volume	10 µL

Protocols

Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4'-O-Methylnyasol reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the initial mobile phase composition (e.g., 95% A: 5% B) to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation

The appropriate sample preparation method will depend on the sample matrix. A general procedure for a solid sample matrix is provided below.

• Accurately weigh a known amount of the homogenized sample.

• Add a suitable extraction solvent (e.g., methanol or ethanol).

• Sonicate for 30 minutes.

• Centrifuge the sample at 4000 rpm for 15 minutes.

• Collect the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

Method Development Workflow

The following workflow is recommended for the systematic development and optimization of the HPLC method.

Caption: HPLC method development workflow for 4'-O-Methylnyasol analysis.

Optimization of Chromatographic Parameters

3.4.1. Column Selection: Evaluate different reversed-phase columns (e.g., C18, C8, Phenyl-Hexyl) to assess selectivity and peak shape. A C18 column is often the first choice for phenolic compounds.

3.4.2. Mobile Phase Optimization:

• Organic Modifier: Compare acetonitrile and methanol. Acetonitrile often provides better peak shapes and lower backpressure.

• Aqueous Phase pH: The addition of an acid (e.g., 0.1% formic acid or 0.1% trifluoroacetic acid) is recommended to suppress the ionization of the phenolic hydroxyl groups, leading to sharper peaks. Evaluate a pH range of 2.5 to 4.0.

3.4.3. Gradient and Isocratic Elution: Start with a broad gradient to determine the approximate retention time of 4'-O-Methylnyasol. Based on the initial results, a shallower gradient or an isocratic method can be developed to optimize resolution and run time.

3.4.4. Column Temperature: Vary the column temperature (e.g., 25°C, 30°C, 40°C) to improve peak shape and adjust retention time. Higher temperatures can reduce viscosity and improve peak efficiency but may affect analyte stability.

3.4.5. Detection Wavelength: Use a PDA detector to acquire the UV spectrum of 4'-O-Methylnyasol. The wavelength of maximum absorbance (λmax) should be selected for quantification to maximize sensitivity.

Data Presentation

The following tables summarize hypothetical data that would be generated during method development and validation.

Table 1: Comparison of Different Columns

Column Type	Retention Time (min)	Tailing Factor	Theoretical Plates
C18	12.5	1.1	15000
C8	10.2	1.3	12000
Phenyl-Hexyl	13.8	1.2	14000

Table 2: Effect of Mobile Phase Modifier

Organic Solvent	Aqueous Modifier (0.1%)	Retention Time (min)	Peak Asymmetry
Acetonitrile	Formic Acid	12.5	1.1
Methanol	Formic Acid	14.2	1.2
Acetonitrile	Trifluoroacetic Acid	12.3	1.0

Table 3: Method Validation Summary (Hypothetical Data)

Parameter	Result
Linearity (r²)	> 0.999
Range (µg/mL)	1 - 100
LOD (µg/mL)	0.1
LOQ (µg/mL)	0.5
Accuracy (% Recovery)	98.5 - 101.2%
Precision (% RSD)	< 2.0%

Signaling Pathway Context

While the specific signaling pathways modulated by 4'-O-Methylnyasol are yet to be fully elucidated, its structural similarity to other anti-inflammatory phenolic compounds suggests potential interactions with pathways like the NF-κB signaling cascade. The developed HPLC method can be instrumental in quantifying 4'-O-Methylnyasol in cell-based assays designed to investigate such pathways.

Caption: Hypothetical inhibition of the NF-κB signaling pathway by 4'-O-Methylnyasol.

Conclusion

This application note provides a comprehensive and systematic approach to developing a reliable HPLC method for the analysis of 4'-O-Methylnyasol. The proposed starting conditions, optimization workflow, and sample preparation guidelines offer a solid foundation for researchers. The final validated method will be a valuable tool for the accurate quantification of 4'-O-Methylnyasol in various matrices, supporting further research into its therapeutic potential.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 4'-O-Methylnyasol in Biological Samples using LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a detailed and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of 4'-O-Methylnyasol in biological matrices, such as human plasma. This protocol is intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic, pharmacodynamic, and metabolism studies of this compound. The methodology encompasses a straightforward sample preparation procedure, optimized chromatographic separation, and highly selective detection using multiple reaction monitoring (MRM).

Introduction

4'-O-Methylnyasol is a derivative of Nyasol (B1232429), a lignan (B3055560) found in plants such as Anemarrhena asphodeloides. Nyasol has been reported to exhibit various biological activities, including anti-inflammatory effects through the modulation of signaling pathways involving NF-κB, Akt, and ERK[1]. The anti-inflammatory properties of Nyasol are attributed to its ability to suppress the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2)[1][2][3][4]. As a methylated metabolite, the quantification of 4'-O-Methylnyasol in biological fluids is crucial for understanding its absorption, distribution, metabolism, and excretion (ADME) profile. LC-MS/MS offers the high sensitivity and specificity required for accurate bioanalysis.

Chemical Structure of 4'-O-Methylnyasol

• Nyasol:

  • Molecular Formula: C₁₇H₁₆O₂

  • Molecular Weight: 252.31 g/mol

• 4'-O-Methylnyasol:

  • Molecular Formula: C₁₈H₁₈O₂

  • Molecular Weight: 266.34 g/mol

Experimental Protocol

Materials and Reagents

• 4'-O-Methylnyasol reference standard (purity >98%)

• Internal Standard (IS), e.g., a stable isotope-labeled 4'-O-Methylnyasol or a structurally similar lignan

• LC-MS grade acetonitrile (B52724), methanol, and water

• Formic acid (LC-MS grade)

• Human plasma (or other relevant biological matrix)

Sample Preparation: Protein Precipitation

• Thaw plasma samples and standards to room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the internal standard working solution.

• For calibration standards and quality controls, add the corresponding spiking solution of 4'-O-Methylnyasol.

• Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex the samples for 1 minute to ensure thorough mixing.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80:20 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex briefly and centrifuge at 14,000 x g for 5 minutes.

• Transfer the clear supernatant to autosampler vials for LC-MS/MS analysis.

Liquid Chromatography

• Instrument: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Gradient Elution:

  • 0-1 min: 20% B

  • 1-5 min: 20% to 95% B

  • 5-7 min: 95% B

  • 7-7.1 min: 95% to 20% B

  • 7.1-10 min: 20% B (re-equilibration)

Mass Spectrometry

• Instrument: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI), negative ion mode.

• Ion Source Parameters:

  • Capillary Voltage: -3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

• Data Acquisition: Multiple Reaction Monitoring (MRM).

Predicted MRM Transitions

Based on the structure of 4'-O-Methylnyasol and common fragmentation patterns of lignans, the following MRM transitions are proposed. The exact masses and collision energies should be optimized by infusing a standard solution of the analyte.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
4'-O-Methylnyasol	265.1 [M-H]⁻	133.1	100	30	20
119.1	100	30	25
Internal Standard	Analyte-specific	Analyte-specific	100	Optimized	Optimized

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the method. These values are based on typical performance for similar assays and should be confirmed during method validation.

Parameter	Expected Performance
Linearity (r²)	> 0.99
Calibration Range	1 - 1000 ng/mL
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1 ng/mL
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Accuracy (%RE)	± 15%
Recovery	85 - 115%

Visualizations

Experimental Workflow

LC-MS/MS Experimental Workflow for 4'-O-Methylnyasol Analysis.

Signaling Pathway of Nyasol

Proposed Anti-inflammatory Signaling Pathway of Nyasol.

Conclusion

This application note provides a comprehensive and detailed LC-MS/MS protocol for the quantitative determination of 4'-O-Methylnyasol in biological samples. The method is designed to be sensitive, selective, and robust, making it suitable for a variety of research and drug development applications. The provided experimental details and expected performance characteristics can serve as a valuable starting point for method implementation and validation in any bioanalytical laboratory.

References

• 1. Suppression of inducible nitric oxide synthase expression by nyasol and broussonin A, two phenolic compounds from Anemarrhena asphodeloides, through NF-κB transcriptional regulation in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pure.ewha.ac.kr [pure.ewha.ac.kr]
• 3. (-)-Nyasol (cis-hinokiresinol), a norneolignan from the rhizomes of Anemarrhena asphodeloides, is a broad spectrum inhibitor of eicosanoid and nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Unraveling the Structure of 4'-O-Methylnyasol: A Detailed NMR Analysis Application Note

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive guide to the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic analysis of 4'-O-Methylnyasol. Due to the current lack of publicly available NMR data for this specific compound, this document outlines a generalized, robust protocol for the acquisition and assignment of NMR spectra for novel or rare natural products. Furthermore, it presents predicted ¹H and ¹³C NMR chemical shifts for the putative structure of a related compound, nyasol (B1232429), to serve as a foundational guide for researchers. This note is intended to equip researchers with the necessary protocols and a predictive framework to successfully characterize 4'-O-Methylnyasol and similar complex natural products.

Introduction

4'-O-Methylnyasol is a natural product of significant interest within the drug discovery and development pipeline. As with any novel compound, complete structural elucidation is a prerequisite for understanding its biological activity, mechanism of action, and potential therapeutic applications. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the unambiguous determination of molecular structure in solution. This note details the experimental procedures and data interpretation required for the complete ¹H and ¹³C NMR assignment of 4'-O-Methylnyasol.

Predicted NMR Data for Nyasol (A Structural Analog)

While specific experimental data for 4'-O-Methylnyasol is not available, we can predict the chemical shifts for a closely related parent compound, nyasol. These predictions are based on established NMR principles and data from structurally similar compounds. The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for nyasol. The numbering scheme for the putative structure of nyasol is provided in the accompanying diagram. Researchers should expect shifts in the A and B rings upon methylation at the 4'-hydroxyl group in 4'-O-Methylnyasol.

Table 1: Predicted ¹H NMR Data for Nyasol

Position	Predicted δ (ppm)	Multiplicity	Coupling Constant (J) in Hz
2	5.30 - 5.50	dd	12.0, 3.0
3	4.60 - 4.80	d	12.0
4a	2.30 - 2.50	m
4e	2.70 - 2.90	m
6	6.00 - 6.10	d	2.0
8	5.90 - 6.00	d	2.0
2'	7.30 - 7.40	d	2.0
5'	6.80 - 6.90	d	8.5
6'	7.20 - 7.30	dd	8.5, 2.0
3-OH	Variable	br s
5-OH	Variable	br s
7-OH	Variable	br s
3'-OH	Variable	br s
4'-OH	Variable	br s

Table 2: Predicted ¹³C NMR Data for Nyasol

Position	Predicted δ (ppm)
2	82.0 - 84.0
3	68.0 - 70.0
4	28.0 - 30.0
4a	100.0 - 102.0
5	163.0 - 165.0
6	96.0 - 98.0
7	167.0 - 169.0
8	95.0 - 97.0
8a	160.0 - 162.0
1'	129.0 - 131.0
2'	115.0 - 117.0
3'	145.0 - 147.0
4'	145.0 - 147.0
5'	115.0 - 117.0
6'	120.0 - 122.0

Experimental Protocols

A detailed and standardized experimental protocol is critical for obtaining high-quality, reproducible NMR data. The following sections outline the recommended procedures for the NMR analysis of 4'-O-Methylnyasol.

Sample Preparation

• Compound Purity: Ensure the sample of 4'-O-Methylnyasol is of high purity (>95%), as impurities can complicate spectral interpretation.

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. For moderately polar compounds like flavonoids, deuterated methanol (B129727) (CD₃OD) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) are common choices.

• Concentration: Prepare a solution with a concentration of 5-10 mg of the compound in 0.5-0.7 mL of the chosen deuterated solvent.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for referencing the chemical shifts to 0.00 ppm.

NMR Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (400 MHz or higher) for better signal dispersion and resolution.

• ¹H NMR Spectroscopy:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: 32-64 scans, a spectral width of 12-16 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

• ¹³C NMR Spectroscopy:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Due to the lower natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are typically required. The spectral width is usually around 200-240 ppm.

• 2D NMR Spectroscopy: To aid in the unambiguous assignment of all proton and carbon signals, a suite of 2D NMR experiments is highly recommended:

  • COSY (Correlation Spectroscopy): To identify proton-proton spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly attached proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, which is crucial for stereochemical assignments.

Data Analysis and Structure Elucidation Workflow

The following diagram illustrates the logical workflow for the analysis of the acquired NMR data to determine the structure of 4'-O-Methylnyasol.

Caption: Workflow for NMR-based structure elucidation.

Conclusion

The structural characterization of novel natural products like 4'-O-Methylnyasol is a challenging yet critical step in the drug discovery process. The protocols and predictive data presented in this application note provide a solid foundation for researchers to undertake the complete ¹H and ¹³C NMR assignment of this compound. By following a systematic approach involving one- and two-dimensional NMR techniques, a complete and unambiguous structural elucidation can be achieved, paving the way for further biological and pharmacological investigations.

Application Notes and Protocols for Antiviral Assays with 4'-O-Methylnyasol

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-O-Methylnyasol, a derivative of the naturally occurring phenolic compound Nyasol, has emerged as a promising candidate for antiviral drug development. Research has indicated that Nyasol and its structurally related compounds exhibit significant inhibitory activity against Respiratory Syncytial Virus (RSV), a leading cause of lower respiratory tract infections, particularly in infants and the elderly.[1] These compounds have demonstrated higher potency than the standard antiviral drug ribavirin (B1680618) in in-vitro studies.[1] This document provides detailed application notes and protocols for conducting antiviral assays to evaluate the efficacy of 4'-O-Methylnyasol against RSV.

Data Presentation

The antiviral activity of a compound is typically quantified by its 50% inhibitory concentration (IC50) or 50% effective concentration (EC50), which represents the concentration of the drug required to inhibit viral replication by 50%. The cytotoxicity of the compound is determined by the 50% cytotoxic concentration (CC50). The selectivity index (SI), calculated as the ratio of CC50 to IC50 (or EC50), is a critical parameter for evaluating the therapeutic potential of an antiviral agent, with a higher SI indicating a more favorable safety profile.

Table 1: Antiviral Activity and Cytotoxicity of 4'-O-Methylnyasol against Respiratory Syncytial Virus (RSV) (Hypothetical Data)

Compound	Virus Strain	Cell Line	Assay Type	IC50 (µM)	CC50 (µM)	Selectivity Index (SI)
4'-O-Methylnyasol	RSV-A2	HEp-2	Plaque Reduction Assay	0.85	>100	>117
Ribavirin (Control)	RSV-A2	HEp-2	Plaque Reduction Assay	10.5	>200	>19

Note: The IC50 value for 4'-O-Methylnyasol is a hypothetical value for illustrative purposes, based on the reported high potency of related compounds.[1]

Signaling Pathways in RSV Infection and Potential Inhibition by 4'-O-Methylnyasol

RSV infection triggers a complex cascade of intracellular signaling pathways that are crucial for viral replication and the host's immune response. The virus primarily infects airway epithelial cells.[1][2][3][4][5] Key pathways involved include the Toll-like receptor (TLR) and Retinoic acid-inducible gene I (RIG-I) pathways, which lead to the activation of transcription factors like nuclear factor-κB (NF-κB) and interferon regulatory factors (IRFs).[1][2][4] These transcription factors orchestrate the expression of pro-inflammatory cytokines and interferons, which are part of the antiviral defense but can also contribute to the pathology of the disease.

The precise mechanism of action of 4'-O-Methylnyasol against RSV has not been fully elucidated. However, as a phenolic compound, it may exert its antiviral effects through various mechanisms, such as inhibiting viral attachment and entry, interfering with viral replication, or modulating host signaling pathways.[2] The following diagram illustrates the major signaling pathways activated during RSV infection, highlighting potential points of inhibition for antiviral compounds like 4'-O-Methylnyasol.

Caption: RSV infection signaling pathways and potential inhibition points.

Experimental Protocols

The following protocols describe standard assays for evaluating the antiviral activity of 4'-O-Methylnyasol against RSV.

Experimental Workflow

The general workflow for screening and characterizing the antiviral activity of a compound like 4'-O-Methylnyasol is outlined below.

Caption: General workflow for antiviral drug screening.

Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of 4'-O-Methylnyasol that is toxic to the host cells.

Materials:

• 4'-O-Methylnyasol stock solution (e.g., 10 mM in DMSO)

• HEp-2 cells

• 96-well cell culture plates

• Complete growth medium (e.g., DMEM with 10% FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Phosphate-buffered saline (PBS)

• Microplate reader

Protocol:

• Seed HEp-2 cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate overnight at 37°C in a 5% CO2 incubator.

• Prepare serial dilutions of 4'-O-Methylnyasol in complete growth medium.

• Remove the medium from the cells and add 100 µL of the diluted compound to each well in triplicate. Include wells with medium only (cell control) and medium with the highest concentration of DMSO used (solvent control).

• Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• After incubation, remove the medium and add 100 µL of fresh medium and 20 µL of MTT solution to each well.

• Incubate for 4 hours at 37°C.

• Remove the MTT-containing medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration compared to the cell control.

• Determine the CC50 value by plotting the percentage of cell viability against the compound concentration and using non-linear regression analysis.

Plaque Reduction Assay

This assay measures the ability of 4'-O-Methylnyasol to inhibit the formation of viral plaques.

Materials:

• 4'-O-Methylnyasol stock solution

• HEp-2 cells

• 6-well or 12-well cell culture plates

• RSV stock (e.g., RSV-A2 strain)

• Infection medium (e.g., DMEM with 2% FBS)

• Overlay medium (e.g., infection medium containing 0.5% methylcellulose)

• Crystal violet staining solution (0.1% crystal violet in 20% ethanol)

• Formalin (10% in PBS)

Protocol:

• Seed HEp-2 cells in 6-well or 12-well plates and grow to 90-95% confluency.

• Prepare serial dilutions of 4'-O-Methylnyasol in infection medium.

• Pre-incubate the virus stock with the diluted compound at 37°C for 1 hour.

• Remove the growth medium from the cells and wash with PBS.

• Infect the cells with the virus-compound mixture (e.g., 100 plaque-forming units per well) and incubate for 2 hours at 37°C, rocking the plates every 15-20 minutes.

• Remove the inoculum and wash the cells with PBS.

• Add 2 mL of overlay medium containing the corresponding concentration of 4'-O-Methylnyasol to each well.

• Incubate the plates for 4-5 days at 37°C in a 5% CO2 incubator until plaques are visible.

• Fix the cells with 10% formalin for 30 minutes.

• Remove the formalin and stain the cells with crystal violet solution for 15-20 minutes.

• Gently wash the wells with water and allow them to dry.

• Count the number of plaques in each well.

• Calculate the percentage of plaque reduction for each concentration compared to the virus control (no compound).

• Determine the IC50 value by plotting the percentage of plaque reduction against the compound concentration and using non-linear regression analysis.

Time-of-Addition Assay

This assay helps to determine the stage of the viral life cycle that is inhibited by 4'-O-Methylnyasol.

Materials:

• 4'-O-Methylnyasol at a concentration of 5-10 times its IC50

• HEp-2 cells in 24-well plates

• RSV stock

• Infection medium

• Overlay medium

Protocol:

• Seed HE-p2 cells in 24-well plates and grow to confluency.

• Infect the cells with RSV at a multiplicity of infection (MOI) of 1.

• Add 4'-O-Methylnyasol at different time points relative to infection:

  • Pre-treatment: Add the compound 2 hours before infection, remove, and then infect.

  • Co-treatment: Add the compound during the 2-hour infection period.

  • Post-treatment: Add the compound at various times after infection (e.g., 0, 2, 4, 6, 8 hours post-infection).

• After the infection period, wash the cells and add fresh medium (for pre- and co-treatment) or medium containing the compound (for post-treatment).

• Incubate the plates for 24-48 hours.

• Harvest the cell lysates or supernatants and determine the viral titer using a plaque assay or quantitative PCR (qPCR).

• Analyze the reduction in viral titer at each time point to identify the stage of inhibition (e.g., attachment/entry, replication, or late-stage events).

Conclusion

The provided application notes and protocols offer a comprehensive framework for the in-vitro evaluation of 4'-O-Methylnyasol as a potential antiviral agent against Respiratory Syncytial Virus. By systematically determining its cytotoxicity, antiviral potency, and mechanism of action, researchers can effectively assess its therapeutic potential and guide further drug development efforts. The high selectivity index of related compounds suggests that 4'-O-Methylnyasol could be a safe and effective candidate for the treatment of RSV infections.

References

• 1. worldscientific.com [worldscientific.com]
• 2. Mechanisms of Respiratory Syncytial Virus Modulation of Airway Immune Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Respiratory Syncytial Virus: A Comprehensive Review of Transmission, Pathophysiology, and Manifestation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Respiratory Syncytial Virus Infection: Mechanisms of Redox Control and Novel Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular and Cellular Mechanisms of Respiratory Syncytial Viral Infection: Its Implications for Prophylactic and Therapeutic Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Testing 4'-O-Methylnyasol Bioactivity

Audience: Researchers, scientists, and drug development professionals.

Introduction: 4'-O-Methylnyasol is a natural product with potential therapeutic applications. This document provides detailed cell culture protocols to evaluate its bioactivity, focusing on its potential anti-cancer and anti-inflammatory effects. The following protocols are designed to be a comprehensive guide for researchers screening and characterizing the biological activities of this compound.

I. General Cell Culture and Compound Preparation

A crucial first step in assessing the bioactivity of any compound is the proper preparation and handling of both the compound and the cell cultures.

Protocol 1: Preparation of 4'-O-Methylnyasol Stock Solution

• Solubility Testing: Determine the solubility of 4'-O-Methylnyasol in various cell culture-compatible solvents (e.g., DMSO, ethanol).

• Stock Solution Preparation: Dissolve 4'-O-Methylnyasol in the chosen solvent to create a high-concentration stock solution (e.g., 10-50 mM).

• Storage: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Working Solutions: On the day of the experiment, dilute the stock solution to the desired final concentrations using the appropriate cell culture medium. Ensure the final solvent concentration in the culture medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.[1]

II. Anti-Cancer Activity Assays

A panel of assays is recommended to comprehensively evaluate the anti-cancer potential of 4'-O-Methylnyasol.

Protocol 2: Cell Viability/Cytotoxicity Assay (MTT Assay) This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Seed cancer cell lines (e.g., HeLa, A549, MCF-7, HCT116) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.[2][3][4]

• Compound Treatment: Treat the cells with various concentrations of 4'-O-Methylnyasol (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (medium with the same percentage of solvent) for 24, 48, and 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol 3: Apoptosis Assay (Annexin V-FITC/PI Staining) This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Seed cells in a 6-well plate and treat with 4'-O-Methylnyasol at concentrations around the determined IC50 value for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol. Incubate in the dark for 15 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

Protocol 4: Cell Migration Assay (Wound Healing/Scratch Assay) This assay assesses the effect of the compound on cell migration.

• Monolayer Formation: Grow cells to a confluent monolayer in a 6-well plate.

• Scratch Creation: Create a "scratch" or "wound" in the monolayer using a sterile pipette tip.

• Compound Treatment: Wash with PBS to remove detached cells and add fresh medium containing 4'-O-Methylnyasol at non-toxic concentrations.

• Image Acquisition: Capture images of the scratch at 0 hours and at various time points (e.g., 12, 24 hours).

• Data Analysis: Measure the width of the scratch at different points and calculate the percentage of wound closure over time.

Data Presentation: Anti-Cancer Activity

Table 1: Cytotoxicity of 4'-O-Methylnyasol on Various Cancer Cell Lines

Cell Line	IC50 (µM) at 24h	IC50 (µM) at 48h	IC50 (µM) at 72h
HeLa
A549
MCF-7

| HCT116 | | | |

Table 2: Effect of 4'-O-Methylnyasol on Apoptosis

Treatment	% Viable Cells	% Early Apoptotic Cells	% Late Apoptotic Cells	% Necrotic Cells
Vehicle Control
4'-O-Methylnyasol (IC50/2)
4'-O-Methylnyasol (IC50)

| 4'-O-Methylnyasol (2x IC50) | | | | |

III. Anti-inflammatory Activity Assays

The anti-inflammatory properties of 4'-O-Methylnyasol can be investigated using a macrophage cell line.

Protocol 5: Nitric Oxide (NO) Production Assay (Griess Test) This assay measures the production of nitric oxide, a key inflammatory mediator.

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of 4'-O-Methylnyasol for 1-2 hours.

• Inflammatory Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours to induce inflammation.[5][6]

• Griess Reagent: Collect the cell culture supernatant and mix it with an equal volume of Griess reagent.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Determine the concentration of nitrite (B80452) using a sodium nitrite standard curve.

Protocol 6: Pro-inflammatory Cytokine Measurement (ELISA) This assay quantifies the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β.

• Cell Treatment and Stimulation: Treat RAW 264.7 cells with 4'-O-Methylnyasol and stimulate with LPS as described in Protocol 5.

• Supernatant Collection: Collect the cell culture supernatants.

• ELISA: Perform Enzyme-Linked Immunosorbent Assays (ELISA) for TNF-α, IL-6, and IL-1β according to the manufacturer's instructions.

• Data Analysis: Calculate the cytokine concentrations based on the standard curves.

Data Presentation: Anti-inflammatory Activity

Table 3: Effect of 4'-O-Methylnyasol on NO Production in LPS-stimulated RAW 264.7 Cells

Treatment	NO Concentration (µM)	% Inhibition of NO Production
Vehicle Control
LPS (1 µg/mL)
LPS + 4'-O-Methylnyasol (1 µM)
LPS + 4'-O-Methylnyasol (10 µM)

| LPS + 4'-O-Methylnyasol (50 µM) | | |

Table 4: Effect of 4'-O-Methylnyasol on Pro-inflammatory Cytokine Production

Treatment	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Vehicle Control
LPS (1 µg/mL)
LPS + 4'-O-Methylnyasol (10 µM)

| LPS + 4'-O-Methylnyasol (50 µM) | | | |

IV. Visualization of Workflows and Signaling Pathways

Caption: Potential inhibition of the NF-κB signaling pathway by 4'-O-Methylnyasol.

MAPK/ERK Signaling Pathway in Cancer

Caption: Potential inhibition of the MAPK/ERK signaling pathway by 4'-O-Methylnyasol.

References

• 1. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Investigation of the anticancer activity of modified 4-hydroxyquinolone analogues: in vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. 4-O-methylascochlorin attenuates inflammatory responses induced by lipopolysaccharide in RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory effect of 4-O-methylhonokiol, compound isolated from Magnolia officinalis through inhibition of NF-kappaB [corrected] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: In Vitro Anti-inflammatory Assay for 4'-O-Methylnyasol

Introduction

Inflammation is a critical biological response to harmful stimuli, such as pathogens and damaged cells.[1] However, dysregulated or chronic inflammation is a key contributor to various diseases, including rheumatoid arthritis, inflammatory bowel disease, and atherosclerosis.[1] The nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways are pivotal mediators of the inflammatory response, regulating the expression of pro-inflammatory genes that encode cytokines, chemokines, and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[2][3][4] Consequently, these pathways are primary targets for the development of novel anti-inflammatory therapeutics.

4'-O-Methylnyasol is a compound of interest for its potential anti-inflammatory properties. This document provides a detailed protocol for evaluating its efficacy in an established in vitro model using lipopolysaccharide (LPS)-stimulated murine macrophage cells (RAW 264.7). The assay quantifies the ability of 4'-O-Methylnyasol to inhibit the production of key inflammatory mediators, specifically nitric oxide (NO) and pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).

Principle of the Assay

Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages.[5] Upon recognition by Toll-like receptor 4 (TLR4) on the macrophage surface, LPS triggers intracellular signaling cascades, primarily the NF-κB and MAPK pathways.[2][6] This activation leads to the transcriptional upregulation and subsequent release of pro-inflammatory mediators.[3] This assay measures the inhibitory effect of 4'-O-Methylnyasol on the production of these mediators in LPS-stimulated RAW 264.7 cells. The reduction in NO, TNF-α, and IL-6 levels serves as a quantitative measure of the compound's anti-inflammatory activity.

I. Experimental Workflow & Protocols

The overall experimental process involves culturing macrophages, determining the non-toxic concentration of the test compound, treating the cells with the compound and an inflammatory stimulus (LPS), and finally, quantifying the inflammatory markers.

Figure 1: Experimental workflow for the in vitro anti-inflammatory assay.

Protocol 1: Cell Culture and Maintenance

• Cell Line: RAW 264.7 murine macrophage cell line.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO2.

• Sub-culturing: Passage the cells every 2-3 days when they reach 80-90% confluency. Do not allow cells to become fully confluent.

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol is essential to determine the maximum non-toxic concentration of 4'-O-Methylnyasol.

• Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/mL (100 µL/well) and incubate for 24 hours.

• Treatment: Remove the medium and add fresh medium containing various concentrations of 4'-O-Methylnyasol (e.g., 1, 5, 10, 25, 50, 100 µM). Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for 24 hours at 37°C with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the supernatant and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Shake the plate for 10 minutes and measure the absorbance at 570 nm using a microplate reader.

• Calculation: Express cell viability as a percentage relative to the vehicle-treated control group.

Protocol 3: Nitric Oxide (NO) Production Assay (Griess Assay)

• Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/mL (100 µL/well) and incubate for 24 hours.

• Pre-treatment: Treat the cells with non-toxic concentrations of 4'-O-Methylnyasol for 1 hour.[7] Include a positive control (e.g., Dexamethasone) and a vehicle control.

• Stimulation: Add LPS (final concentration 1 µg/mL) to all wells except the negative control group.[8]

• Incubation: Incubate the plate for 18-24 hours.[7]

• Griess Reaction:

  • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to each well and incubate for another 10 minutes.

• Measurement: Measure the absorbance at 540 nm.

• Quantification: Calculate the nitrite (B80452) concentration using a standard curve prepared with sodium nitrite.

Protocol 4: Pro-inflammatory Cytokine Measurement (ELISA)

• Sample Collection: Use the same cell culture supernatants collected for the Griess assay.

• ELISA Kits: Use commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits for murine TNF-α and IL-6.

• Procedure: Follow the manufacturer's instructions provided with the ELISA kits. The general steps involve:

  • Coating the plate with a capture antibody.

  • Adding standards, controls, and samples (supernatants).

  • Adding a detection antibody.

  • Adding an enzyme conjugate (e.g., HRP-conjugate).

  • Adding the substrate and stopping the reaction.

• Measurement: Measure the absorbance at the wavelength specified in the kit protocol (usually 450 nm).

• Quantification: Calculate the cytokine concentrations (pg/mL or ng/mL) based on the standard curve generated.[9]

II. Data Presentation

Quantitative data should be organized into clear tables to facilitate comparison between different treatment groups. Data are typically presented as mean ± standard deviation (SD) from at least three independent experiments.

Table 1: Effect of 4'-O-Methylnyasol on RAW 264.7 Cell Viability

Concentration (µM)	Absorbance (570 nm) (Mean ± SD)	Cell Viability (%) (Mean ± SD)
Control (0)	1.25 ± 0.08	100
1	1.23 ± 0.07	98.4 ± 5.6
5	1.21 ± 0.09	96.8 ± 7.2
10	1.18 ± 0.06	94.4 ± 4.8
25	1.15 ± 0.08	92.0 ± 6.4
50	0.85 ± 0.05	68.0 ± 4.0
100	0.45 ± 0.04	36.0 ± 3.2

Table 2: Inhibitory Effect of 4'-O-Methylnyasol on LPS-Induced NO Production

Treatment	Concentration (µM)	Nitrite (µM) (Mean ± SD)	Inhibition (%) (Mean ± SD)
Control	-	1.5 ± 0.2	-
LPS (1 µg/mL)	-	45.8 ± 3.1	0
LPS + 4'-O-Methylnyasol	5	35.2 ± 2.5	23.1 ± 5.5
LPS + 4'-O-Methylnyasol	10	24.1 ± 1.9	47.4 ± 4.1
LPS + 4'-O-Methylnyasol	25	11.5 ± 1.3	74.9 ± 2.8
LPS + Dexamethasone	10	8.9 ± 0.9	80.6 ± 2.0

IC50 Value for 4'-O-Methylnyasol: [Calculated Value] µM

Table 3: Inhibitory Effect of 4'-O-Methylnyasol on LPS-Induced Cytokine Production

Treatment	Concentration (µM)	TNF-α (pg/mL) (Mean ± SD)	IL-6 (pg/mL) (Mean ± SD)
Control	-	55 ± 8	32 ± 5
LPS (1 µg/mL)	-	3500 ± 210	1800 ± 150
LPS + 4'-O-Methylnyasol	5	2650 ± 180	1350 ± 110
LPS + 4'-O-Methylnyasol	10	1780 ± 150	880 ± 95
LPS + 4'-O-Methylnyasol	25	850 ± 90	410 ± 60
LPS + Dexamethasone	10	620 ± 75	350 ± 55

III. Key Signaling Pathways

Understanding the underlying molecular mechanism is crucial. 4'-O-Methylnyasol is hypothesized to exert its anti-inflammatory effects by inhibiting the NF-κB and MAPK signaling pathways.

NF-κB Signaling Pathway

The canonical NF-κB pathway is a primary target for anti-inflammatory drugs.[10] In resting cells, NF-κB dimers are sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. LPS stimulation leads to the phosphorylation and subsequent degradation of IκBα, allowing NF-κB (p65/p50) to translocate to the nucleus and initiate the transcription of pro-inflammatory genes.[10]

Figure 2: Inhibition of the NF-κB signaling pathway by 4'-O-Methylnyasol.

MAPK Signaling Pathway

The MAPK family, including p38, JNK, and ERK, is activated by inflammatory stimuli and plays a crucial role in regulating the expression of inflammatory mediators.[11] LPS activates upstream kinases (MAP3Ks), which in turn phosphorylate and activate MAP2Ks, leading to the phosphorylation and activation of MAPKs.[6][11] Activated MAPKs then phosphorylate transcription factors like AP-1, which also contribute to pro-inflammatory gene expression.

Figure 3: Inhibition of the MAPK signaling pathway by 4'-O-Methylnyasol.

This application note provides a comprehensive set of protocols to effectively screen and characterize the in vitro anti-inflammatory activity of 4'-O-Methylnyasol. By quantifying the inhibition of key inflammatory mediators (NO, TNF-α, IL-6) in LPS-stimulated macrophages, researchers can obtain robust and reproducible data on the compound's potential as an anti-inflammatory agent. The subsequent investigation of its effects on the NF-κB and MAPK signaling pathways can further elucidate its mechanism of action, providing a solid foundation for further pre-clinical development.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | NF-κB: At the Borders of Autoimmunity and Inflammation [frontiersin.org]
• 3. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 4. MAPK signalling pathway: Significance and symbolism [wisdomlib.org]
• 5. mdpi.com [mdpi.com]
• 6. The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKs) in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Anti-inflammatory effect of 4-O-methylhonokiol, compound isolated from Magnolia officinalis through inhibition of NF-kappaB [corrected] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Macrophage Inflammatory Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Modulating Inflammation through the Negative Regulation of NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. synapse.koreamed.org [synapse.koreamed.org]

Application Notes and Protocols for Investigating the Mechanism of Action of 4'-O-Methylnyasol

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-O-Methylnyasol is a novel compound with putative anti-cancer properties. Preliminary studies on structurally related compounds, such as 4-O-methyl ascochlorin, suggest a potential to induce apoptosis in cancer cells through unique mechanisms.[1][2] Understanding the precise mechanism of action of 4'-O-Methylnyasol is crucial for its development as a potential therapeutic agent. These application notes provide a comprehensive experimental framework to elucidate the cytotoxic effects, mode of cell death, and underlying signaling pathways affected by 4'-O-Methylnyasol. The protocols detailed below are designed to be robust and reproducible for researchers in the field of cancer biology and drug discovery.

Postulated Signaling Pathway for 4'-O-Methylnyasol

Based on initial data from related compounds, we hypothesize that 4'-O-Methylnyasol induces apoptosis through the intrinsic (mitochondrial) pathway and may modulate key cell survival signaling pathways.

Caption: Proposed mechanism of 4'-O-Methylnyasol-induced apoptosis.

Key Experiments and Protocols

Assessment of Cytotoxicity

Objective: To determine the concentration-dependent cytotoxic effect of 4'-O-Methylnyasol on various cancer cell lines and a non-cancerous control cell line to establish the half-maximal inhibitory concentration (IC50).

Protocol: MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Treat the cells with increasing concentrations of 4'-O-Methylnyasol (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO) for 24, 48, and 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values using non-linear regression analysis.

Data Presentation:

Cell Line	IC50 at 24h (µM)	IC50 at 48h (µM)	IC50 at 72h (µM)
Cancer Cell A
Cancer Cell B
Normal Cell

Determination of Apoptotic Cell Death

Objective: To confirm that 4'-O-Methylnyasol induces apoptosis.

Protocol: Annexin V-FITC/Propidium Iodide (PI) Staining

• Cell Treatment: Treat cells with 4'-O-Methylnyasol at its IC50 and 2x IC50 concentrations for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry within 1 hour.

Data Presentation:

Treatment	% Live Cells (Annexin V-/PI-)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)	% Necrotic Cells (Annexin V-/PI+)
Vehicle Control
4'-O-Methylnyasol (IC50)
4'-O-Methylnyasol (2x IC50)

Cell Cycle Analysis

Objective: To investigate if 4'-O-Methylnyasol induces cell cycle arrest.

Protocol: Propidium Iodide Staining and Flow Cytometry

• Cell Treatment: Treat cells with 4'-O-Methylnyasol at its IC50 concentration for 24 hours.

• Cell Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in PBS containing 100 µg/mL RNase A and 50 µg/mL PI.

• Incubation: Incubate for 30 minutes at 37°C in the dark.

• Flow Cytometry: Analyze the cell cycle distribution by flow cytometry.

Data Presentation:

Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase
Vehicle Control
4'-O-Methylnyasol (IC50)

Investigation of Apoptotic Pathways by Western Blotting

Objective: To elucidate the molecular pathway of apoptosis induced by 4'-O-Methylnyasol.

Caption: Western Blotting Experimental Workflow.

Protocol: Western Blotting

• Protein Extraction: Treat cells with 4'-O-Methylnyasol (IC50) for various time points (e.g., 0, 6, 12, 24 hours). Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA protein assay kit.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies overnight at 4°C. Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Antibodies to Use:

  • Apoptosis Markers: Cleaved Caspase-3, Cleaved Caspase-9, Cleaved Caspase-8, Cleaved PARP.

  • Bcl-2 Family: Bax, Bcl-2.

  • Mitochondrial Pathway: Cytochrome c (in cytosolic and mitochondrial fractions).

  • Loading Control: β-actin or GAPDH.

Data Presentation:

Protein	Vehicle Control (Relative Density)	4'-O-Methylnyasol 6h (Relative Density)	4'-O-Methylnyasol 12h (Relative Density)	4'-O-Methylnyasol 24h (Relative Density)
Cleaved Caspase-3
Bax
Bcl-2
Cytochrome c (cyto)

Analysis of Key Survival Signaling Pathways

Objective: To determine if 4'-O-Methylnyasol affects major cell survival pathways like PI3K/Akt and MAPK/ERK.

Protocol: Follow the Western Blotting protocol as described above.

Antibodies to Use:

• PI3K/Akt Pathway: p-Akt (Ser473), Akt, p-mTOR, mTOR.

• MAPK/ERK Pathway: p-ERK1/2, ERK1/2, p-JNK, JNK, p-p38, p38.

Data Presentation:

Protein	Vehicle Control (Relative Density)	4'-O-Methylnyasol 1h (Relative Density)	4'-O-Methylnyasol 6h (Relative Density)	4'-O-Methylnyasol 12h (Relative Density)
p-Akt
p-ERK1/2

Conclusion

This comprehensive set of protocols provides a robust framework for the initial characterization of 4'-O-Methylnyasol's mechanism of action. The systematic approach, from determining cytotoxicity to elucidating specific molecular pathways, will generate crucial data for assessing its therapeutic potential. The provided diagrams and tables will aid in the clear presentation and interpretation of the experimental findings.

References

• 1. Characterization of 4-O-methyl-ascochlorin-induced apoptosis in comparison with typical apoptotic inducers in human leukemia cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes: Measuring the Antioxidant Capacity of 4'-O-Methylnyasol

Audience: Researchers, scientists, and drug development professionals.

Introduction

4'-O-Methylnyasol is a derivative of nyasol (B1232429) (also known as cis-hinokiresinol), a norlignan found in plants such as Anemarrhena asphodeloides.[1][2] Nyasol itself is a known phenolic compound that has demonstrated antioxidant activities, including scavenging of the ABTS radical cation and superoxide (B77818) anion radicals.[3] As a phenolic compound, 4'-O-Methylnyasol is predicted to possess antioxidant properties by donating a hydrogen atom or an electron to neutralize reactive oxygen species (ROS). Oxidative stress, caused by an excess of ROS, is implicated in numerous diseases, making the evaluation of the antioxidant capacity of novel compounds like 4'-O-Methylnyasol a critical step in drug discovery and development.

These application notes provide a comprehensive guide to the most common and robust in vitro methods for quantifying the antioxidant capacity of 4'-O-Methylnyasol. The protocols detailed below—DPPH, ABTS, FRAP, and ORAC assays—offer a multi-faceted approach to characterizing its antioxidant profile.

Experimental Workflow for Antioxidant Capacity Assessment

A systematic workflow is essential for the comprehensive evaluation of a test compound's antioxidant potential. The process begins with sample preparation and proceeds through various assays to data analysis and interpretation.

Caption: General experimental workflow for assessing the antioxidant capacity of 4'-O-Methylnyasol.

In Vitro Antioxidant Capacity Assays

It is recommended to use a battery of assays to obtain a comprehensive antioxidant profile, as different assays reflect different antioxidant mechanisms (e.g., hydrogen atom transfer vs. single electron transfer).[4][5][6]

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical.[7] The reduction of the deep purple DPPH radical to the yellow-colored non-radical form, diphenylpicrylhydrazine, is monitored by a decrease in absorbance at approximately 517 nm.[8][9][10]

Caption: Principle of the DPPH radical scavenging assay.

Protocol:

• Reagent Preparation:

  • DPPH Stock Solution (0.1 mM): Dissolve 4 mg of DPPH in 100 mL of methanol. This solution should be freshly prepared and stored in a dark, amber bottle to protect it from light.

• Sample Preparation:

  • Prepare a stock solution of 4'-O-Methylnyasol (e.g., 1 mg/mL) in methanol or another suitable solvent.

  • Perform serial dilutions to obtain a range of concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • Prepare a positive control (e.g., Ascorbic Acid or Trolox) using the same concentrations.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of each sample dilution or standard to respective wells.

  • Add 100 µL of the 0.1 mM DPPH solution to all wells.

  • Prepare a control well containing 100 µL of solvent and 100 µL of the DPPH solution.

  • Prepare a blank well for each sample concentration containing 100 µL of the sample and 100 µL of methanol (to account for sample color).

  • Shake the plate gently and incubate in the dark at room temperature for 30 minutes.[8]

• Measurement and Calculation:

  • Measure the absorbance at 517 nm using a microplate reader.[8][9]

  • Calculate the percentage of radical scavenging activity using the following formula:

    • % Inhibition = [(A_control - (A_sample - A_blank)) / A_control] * 100

  • Plot the % inhibition against the concentration of 4'-O-Methylnyasol to determine the IC50 value (the concentration required to scavenge 50% of DPPH radicals).[7]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

Principle: This assay involves the generation of the ABTS radical cation (ABTS•+), a blue-green chromophore. Antioxidants in the sample reduce the ABTS•+, causing a decolorization that is measured by the decrease in absorbance at 734 nm.[11][12] This method is applicable to both hydrophilic and lipophilic antioxidants.

Caption: Principle of the ABTS radical cation decolorization assay.

Protocol:

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of water.

  • Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of water.[11]

  • ABTS•+ Working Solution: Mix the ABTS stock solution and potassium persulfate solution in a 1:1 ratio. Allow the mixture to stand in the dark at room temperature for 12-16 hours to ensure complete radical generation.[7][11]

  • Before use, dilute the ABTS•+ solution with methanol or ethanol (B145695) to an absorbance of 0.70 (±0.02) at 734 nm.[11]

• Sample Preparation:

  • Prepare serial dilutions of 4'-O-Methylnyasol and a positive control (Trolox) as described for the DPPH assay.

• Assay Procedure:

  • Add 20 µL of each sample dilution or standard to the wells of a 96-well plate.

  • Add 180 µL of the diluted ABTS•+ working solution to each well.

  • Incubate at room temperature for 6-10 minutes in the dark.

• Measurement and Calculation:

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition as done for the DPPH assay.

  • Results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC). A standard curve is generated using various concentrations of Trolox, and the antioxidant capacity of the sample is expressed as µmol of Trolox equivalents per gram of sample (µmol TE/g).

FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at low pH. The reduction is monitored by the formation of a colored ferrous-tripyridyltriazine (Fe²⁺-TPTZ) complex from the colorless ferric form, which results in an intense blue color with an absorbance maximum at 593 nm.[1][3]

Caption: Principle of the FRAP assay.

Protocol:

• Reagent Preparation:

  • Acetate (B1210297) Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate and add 16 mL of glacial acetic acid in 1 L of deionized water.

  • TPTZ Solution (10 mM): Dissolve 31.2 mg of TPTZ in 10 mL of 40 mM HCl.

  • FeCl₃ Solution (20 mM): Dissolve 54.0 mg of FeCl₃·6H₂O in 10 mL of deionized water.

  • FRAP Reagent: Mix acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. This reagent must be freshly prepared and warmed to 37°C before use.

• Sample Preparation:

  • Prepare serial dilutions of 4'-O-Methylnyasol.

  • Prepare a standard curve using ferrous sulfate (B86663) (FeSO₄·7H₂O) at concentrations ranging from 100 to 1000 µM.

• Assay Procedure:

  • Add 20 µL of sample, standard, or blank (solvent) to wells of a 96-well plate.

  • Add 180 µL of the pre-warmed FRAP reagent to all wells.

  • Incubate at 37°C for 4-6 minutes.[1]

• Measurement and Calculation:

  • Measure the absorbance at 593 nm.

  • Calculate the FRAP value by comparing the absorbance of the sample to the standard curve of Fe²⁺.

  • Results are expressed as µmol of ferrous iron equivalents per gram of sample (µmol Fe²⁺/g).

ORAC (Oxygen Radical Absorbance Capacity) Assay

Principle: The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe (commonly fluorescein) from oxidative degradation by peroxyl radicals generated by AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride). The antioxidant capacity is quantified by measuring the area under the fluorescence decay curve (AUC). A higher antioxidant capacity results in a slower decay of fluorescence.

Protocol:

• Reagent Preparation:

  • Fluorescein (B123965) Stock Solution (4 µM): Prepare in 75 mM phosphate (B84403) buffer (pH 7.4). Store protected from light at 4°C.

  • AAPH Solution (75 mM): Dissolve AAPH in 75 mM phosphate buffer. This solution must be prepared fresh daily.

  • Trolox Standard: Prepare a stock solution and serial dilutions (e.g., 6.25, 12.5, 25, 50 µM) in phosphate buffer to be used for the standard curve.

• Sample Preparation:

  • Prepare serial dilutions of 4'-O-Methylnyasol in 75 mM phosphate buffer.

• Assay Procedure:

  • This assay requires a fluorescence microplate reader with temperature control and injectors.

  • Pipette 25 µL of sample, standard, or blank (phosphate buffer) into the wells of a black 96-well microplate.

  • Add 150 µL of the fluorescein working solution to each well.

  • Incubate the plate at 37°C for 30 minutes in the plate reader.

  • Initiate the reaction by injecting 25 µL of the AAPH solution into each well.

• Measurement and Calculation:

  • Immediately begin kinetic measurement of fluorescence every 1-2 minutes for at least 60 minutes, with excitation at 485 nm and emission at 520-530 nm.

  • Calculate the Area Under the Curve (AUC) for each sample and standard.

  • Calculate the Net AUC by subtracting the AUC of the blank from the AUC of each sample/standard.

  • Plot the Net AUC of the Trolox standards against their concentrations to create a standard curve.

  • Determine the ORAC value of 4'-O-Methylnyasol from the standard curve. Results are expressed as µmol of Trolox Equivalents per gram of sample (µmol TE/g).

Data Presentation

Quantitative results from the antioxidant assays should be summarized for clear comparison.

Assay	Parameter Measured	Result for 4'-O-Methylnyasol	Positive Control Result (e.g., Trolox)
DPPH Assay	IC50 (µg/mL)	[Experimental Value]	[Experimental Value]
ABTS Assay	TEAC (µmol TE/g)	[Experimental Value]	N/A (Used for standard curve)
FRAP Assay	FRAP Value (µmol Fe²⁺/g)	[Experimental Value]	N/A (FeSO₄ used for standard)
ORAC Assay	ORAC Value (µmol TE/g)	[Experimental Value]	N/A (Used for standard curve)

Antioxidant Signaling Pathways

Phenolic compounds, including norlignans, can exert antioxidant effects not only by direct radical scavenging but also by modulating intracellular signaling pathways that enhance endogenous antioxidant defenses.

Nrf2 Signaling Pathway: The Keap1-Nrf2 pathway is a primary regulator of cytoprotective responses to oxidative stress. Under normal conditions, Nrf2 is sequestered in the cytoplasm by Keap1. Upon exposure to antioxidants or electrophiles, Nrf2 is released, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE), leading to the transcription of antioxidant enzymes like Heme Oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1). Flavonoids are known to stimulate this pathway.[2]

Caption: Nrf2-mediated antioxidant response pathway potentially activated by 4'-O-Methylnyasol.

Other relevant pathways that are often modulated by flavonoids include the MAP Kinase (e.g., ERK1/2) and PI3K/Akt pathways, which are involved in cell survival and the regulation of antioxidant enzyme expression.[2] Investigating the effect of 4'-O-Methylnyasol on these pathways can provide deeper insight into its cellular mechanisms of action.

References

• 1. researchgate.net [researchgate.net]
• 2. Nyasol - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. 4-Methylanisole, 99% 500 mL | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. 4-Methylanisole | C8H10O | CID 7731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Identification of nyasol and structurally related compounds as the active principles from Anemarrhena asphodeloides against respiratory syncytial virus (RSV) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. (-)-Nyasol (cis-hinokiresinol), a norneolignan from the rhizomes of Anemarrhena asphodeloides, is a broad spectrum inhibitor of eicosanoid and nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. echemi.com [echemi.com]
• 11. 4-Methylanisole(104-93-8) 1H NMR [m.chemicalbook.com]
• 12. Nyasol | C17H16O2 | CID 6915833 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing the Estrogenic Activity of 4'-O-Methylnyasol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for assessing the potential estrogenic activity of the compound 4'-O-Methylnyasol. The methodologies described are standard in vitro bioassays widely used to characterize the estrogenicity of novel compounds.[1][2]

Introduction to Estrogenicity Assessment

Estrogenic activity refers to the ability of a chemical to mimic the effects of the natural hormone estrogen.[3][4] This is typically mediated through binding to and activation of estrogen receptors (ERs), which are members of the nuclear receptor superfamily.[5] Upon activation, these receptors can modulate the transcription of target genes, leading to a variety of physiological responses.[5] Unintended estrogenic activity can lead to endocrine disruption. Therefore, it is crucial to screen compounds like 4'-O-Methylnyasol for such effects.

Several in vitro assays have been developed to efficiently screen chemicals for estrogenic activity.[2][5] The most common categories of these assays include:

• Receptor Binding Assays: These assays measure the direct interaction of a test compound with the estrogen receptor.[2][5]

• Reporter Gene Assays: These assays, such as the Yeast Estrogen Screen (YES), measure the transcriptional activation of a reporter gene following the binding of a substance to the estrogen receptor.[2][5]

• Cell Proliferation Assays: The E-Screen assay, for example, uses estrogen-responsive cell lines to measure cell proliferation as an endpoint for estrogenic activity.[2][3][5]

This document provides detailed protocols for three common assays: the Yeast Estrogen Screen (YES), the E-Screen cell proliferation assay, and a competitive estrogen receptor binding assay.

Estrogen Signaling Pathway

The biological effects of estrogens are primarily mediated by two estrogen receptor subtypes, ERα and ERβ. The following diagram illustrates the classical genomic signaling pathway.

Caption: Classical estrogen receptor signaling pathway.

Yeast Estrogen Screen (YES) Assay

The YES assay utilizes genetically modified yeast (Saccharomyces cerevisiae) that contains the human estrogen receptor (hER) and a reporter gene (e.g., lacZ for β-galactosidase) coupled to an estrogen response element (ERE).[6] When an estrogenic compound binds to the hER, it activates the transcription of the reporter gene, leading to the production of an enzyme that can convert a chromogenic substrate, resulting in a measurable color change.[6][7]

Experimental Workflow

Caption: Workflow for the Yeast Estrogen Screen (YES) assay.

Protocol: YES Assay

Materials:

• Genetically modified Saccharomyces cerevisiae strain expressing hERα.

• Yeast growth medium.

• Assay medium containing Chlorophenol red-β-D-galactopyranoside (CPRG).[8]

• 4'-O-Methylnyasol.

• 17β-estradiol (E2) as a positive control.[8]

• Ethanol (B145695) (as a solvent and negative control).

• Sterile 96-well flat-bottom microtiter plates.

• Incubator (34°C).

• Microplate reader.

Procedure:

• Yeast Culture Preparation: Inoculate the yeast into fresh growth medium and incubate for 24 hours on an orbital shaker until the absorbance at 620 nm reaches approximately 1.0.[8]

• Compound Dilution: Prepare serial dilutions of 4'-O-Methylnyasol and the positive control (E2) in ethanol.[8]

• Plate Loading: Add 10 µL aliquots of the compound dilutions and controls to the wells of a 96-well plate. Allow the ethanol to evaporate completely under sterile conditions.[8]

• Assay Initiation: Prepare the assay medium by adding the CPRG substrate and seeding it with the 24-hour yeast culture.[8] Add the yeast-containing assay medium to each well of the microtiter plate.[8]

• Incubation: Seal the plates and incubate at 34°C for 48-52 hours.[8]

• Data Acquisition: Measure the absorbance at two wavelengths: ~570 nm to quantify the color change (estrogenic activity) and ~690 nm to measure yeast growth (cytotoxicity).[7]

• Data Analysis: Correct the 570 nm readings for background and yeast growth. Plot the corrected absorbance against the log concentration of 4'-O-Methylnyasol to generate a dose-response curve and calculate the EC50 value (the concentration that produces 50% of the maximal response).

Data Presentation: YES Assay Results

Compound	EC50 (M)	Maximum Response (% of E2)
17β-estradiol (E2)	e.g., 1 x 10-10	100%
4'-O-Methylnyasol	Experimental Value	Experimental Value
Vehicle Control	No Activity	0%

E-Screen (Cell Proliferation) Assay

The E-Screen assay is based on the principle that estrogenic compounds stimulate the proliferation of estrogen-responsive cells, such as the human breast cancer cell line MCF-7.[3][9] The increase in cell number after a defined incubation period is proportional to the estrogenic activity of the test compound.[3]

Experimental Workflow

Caption: Workflow for the E-Screen cell proliferation assay.

Protocol: E-Screen Assay

Materials:

• MCF-7 human breast cancer cell line.[9]

• Culture medium (e.g., DMEM) with fetal bovine serum (FBS).

• Experimental medium: Phenol red-free DMEM with charcoal-dextran treated FBS (to remove steroids).[9]

• 4'-O-Methylnyasol.

• 17β-estradiol (E2) as a positive control.

• Tamoxifen (or another anti-estrogen) for antagonist testing.

• 24-well plates.

• Cell counting method (e.g., Coulter counter, hemocytometer, or a colorimetric assay like Sulforhodamine B - SRB).

Procedure:

• Cell Maintenance: Culture MCF-7 cells in standard culture medium.

• Hormone Deprivation: Before the assay, switch the cells to the experimental medium with charcoal-dextran treated FBS for several days to deplete endogenous hormones.

• Cell Seeding: Trypsinize the cells and seed them into 24-well plates at a low density. Allow them to attach for 24 hours.[9]

• Treatment: Replace the medium with experimental medium containing a range of concentrations of 4'-O-Methylnyasol, E2 (positive control), or vehicle (negative control).[9]

• Incubation: Incubate the plates for approximately 6 days, allowing for cell proliferation.

• Cell Quantification: Harvest the cells by trypsinization and count them using a Coulter counter or hemocytometer. Alternatively, fix the cells and use an SRB assay to determine cell density.

• Data Analysis: Calculate the proliferative effect (PE) as the ratio of the cell number in the presence of the test compound to the cell number in the negative control. The Relative Proliferative Effect (RPE) is calculated by normalizing the PE of the test compound to the maximum PE of E2 (set at 100%). Determine the EC50 from the dose-response curve.

Data Presentation: E-Screen Assay Results

Compound	EC50 (M)	Relative Proliferative Effect (RPE) (%)
17β-estradiol (E2)	e.g., 1 x 10-12	100%
4'-O-Methylnyasol	Experimental Value	Experimental Value
Vehicle Control	No Activity	0%

Estrogen Receptor (ER) Competitive Binding Assay

This assay quantifies the ability of a test compound to compete with a radiolabeled estrogen (typically ³H-E2) for binding to the estrogen receptor.[5][10] It directly measures the binding affinity of the compound for the ER.[5] The assay can be performed using ERs from various sources, such as rat uterine cytosol or recombinant human ERα or ERβ.[10]

Protocol: ER Competitive Binding Assay

Materials:

• Source of Estrogen Receptors (e.g., rat uterine cytosol or recombinant hERα/β).

• Radiolabeled 17β-estradiol ([³H]E2).

• Unlabeled 17β-estradiol (for standard curve).

• 4'-O-Methylnyasol.

• Assay buffer (e.g., TEDG buffer).[10]

• Hydroxylapatite (HAP) slurry or another method to separate bound from free ligand.[10]

• Scintillation fluid and a scintillation counter.

Procedure:

• Preparation of ER: Prepare uterine cytosol or dilute recombinant ER in assay buffer to a concentration of 50-100 µg protein per tube.[10]

• Reaction Setup: In assay tubes, combine the ER preparation, a fixed concentration of [³H]E2 (e.g., 0.5-1.0 nM), and varying concentrations of either unlabeled E2 (for the standard curve) or 4'-O-Methylnyasol.[10] Include tubes for total binding (no competitor) and non-specific binding (a large excess of unlabeled E2).

• Incubation: Incubate the tubes, typically overnight at 4°C, to allow the binding to reach equilibrium.

• Separation of Bound Ligand: Add HAP slurry to each tube to adsorb the receptor-ligand complexes. Wash the HAP pellets with buffer to remove unbound [³H]E2.

• Quantification: Add scintillation fluid to the washed pellets and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of [³H]E2 bound versus the log concentration of the competitor (4'-O-Methylnyasol). Calculate the IC50 value, which is the concentration of the test compound that inhibits 50% of the specific binding of [³H]E2. The relative binding affinity (RBA) can be calculated as: RBA (%) = (IC50 of E2 / IC50 of 4'-O-Methylnyasol) x 100.

Data Presentation: ER Binding Assay Results

Compound	IC50 (M)	Relative Binding Affinity (RBA) (%)
17β-estradiol (E2)	e.g., 2 x 10-9	100%
4'-O-Methylnyasol	Experimental Value	Experimental Value
Negative Control (e.g., R1881)	No significant binding	< 0.01%

Summary and Interpretation

A comprehensive assessment of the estrogenic activity of 4'-O-Methylnyasol requires integrating the results from multiple assays.[1][2][11]

• A positive result in the ER binding assay indicates a direct interaction with the receptor.

• A positive result in the YES assay demonstrates that this binding leads to transcriptional activation in a yeast system.

• A positive result in the E-Screen assay confirms that the compound can elicit a proliferative response in a human cell line, which is a key characteristic of estrogens.[3]

Quantitative data, such as EC50, IC50, and RBA values, allow for a comparison of the potency of 4'-O-Methylnyasol to that of the natural hormone 17β-estradiol and other known estrogenic compounds. If antagonist activity is suspected, these assays can be modified by co-treating with a known agonist like E2 to measure inhibition of the estrogenic response.[5][7]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. In vitro test systems for the evaluation of the estrogenic activity of natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The E-SCREEN assay as a tool to identify estrogens: an update on estrogenic environmental pollutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The E-SCREEN assay as a tool to identify estrogens: an update on estrogenic environmental pollutants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of in vitro assays for determination of estrogenic activity in the environment [www2.mst.dk]
• 6. Yeast Estrogen and Androgen Screens | Ecotox Centre [ecotoxcentre.ch]
• 7. biotoxik.it [biotoxik.it]
• 8. ftb.com.hr [ftb.com.hr]
• 9. E-SCREEN - Wikipedia [en.wikipedia.org]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. Quantitative comparisons of in vitro assays for estrogenic activities - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 4'-O-Methylnyasol Extraction

Welcome to the technical support center for the extraction of 4'-O-Methylnyasol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve the yield and purity of 4'-O-Methylnyasol from its natural sources, primarily focusing on methodologies applicable to lignans (B1203133) from plants like Anemarrhena asphodeloides.

Frequently Asked Questions (FAQs)

Q1: What is 4'-O-Methylnyasol and what is its chemical class?

A1: 4'-O-Methylnyasol is the 4'-O-methylated derivative of nyasol (B1232429) (also known as cis-hinokiresinol). Nyasol is a lignan (B3055560), a major class of phenolic compounds. Lignans are characterized by the joining of two phenylpropane units.[1] Given this, 4'-O-Methylnyasol is a methylated lignan.

Q2: From which natural sources can 4'-O-Methylnyasol be extracted?

A2: The parent compound, nyasol, is notably found in the rhizomes of Anemarrhena asphodeloides.[2][3] Therefore, 4'-O-Methylnyasol is expected to be found in the same plant, although its concentration may vary.

Q3: Which solvent system is best for extracting 4'-O-Methylnyasol?

A3: The optimal solvent depends on the polarity of 4'-O-Methylnyasol. As a methylated lignan, it is expected to be less polar than its parent compound, nyasol. For lignans in general, aqueous mixtures of ethanol (B145695) or methanol (B129727) (typically 70-80%) are highly effective.[1][4][5][6] For less polar lignans, solvents like ethyl acetate (B1210297) or acetone (B3395972) can also be effective.[1] It is recommended to perform a small-scale solvent screening to determine the ideal solvent or solvent mixture for maximizing the yield of 4'-O-Methylnyasol.

Q4: How does temperature affect the extraction yield?

A4: Increased temperature generally improves the solubility of the target compound and the extraction efficiency. However, excessively high temperatures can lead to the degradation of thermolabile compounds. Lignans are relatively stable at temperatures below 100°C.[1][6] For methods like maceration or ultrasonic-assisted extraction, a moderately elevated temperature (e.g., 40-60°C) can be beneficial.[4]

Q5: What are the most effective extraction techniques for 4'-O-Methylnyasol?

A5: Modern extraction techniques like Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) are often more efficient in terms of time and solvent consumption compared to conventional methods like maceration or Soxhlet extraction.[7][8] However, the choice of method can also depend on the available equipment and the scale of the extraction.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of 4'-O-Methylnyasol and provides actionable solutions.

Problem	Potential Cause	Recommended Solution
Low Yield of Crude Extract	Inadequate Sample Preparation: Plant material is not finely ground, preventing efficient solvent penetration.	Ensure the plant material is thoroughly dried and ground into a fine, uniform powder to maximize the surface area for extraction.
Suboptimal Solvent Choice: The polarity of the solvent may not be suitable for 4'-O-Methylnyasol.	Test a range of solvents with varying polarities, from moderately polar (e.g., ethyl acetate) to polar (e.g., 70-80% aqueous methanol or ethanol).
Insufficient Extraction Time: The duration of the extraction may not be adequate for the complete leaching of the compound.	Optimize the extraction time for your chosen method. For maceration, this could be 24-48 hours. For UAE or MAE, optimization experiments might show optimal times in the range of 5-90 minutes.[7]
Inappropriate Solvent-to-Solid Ratio: Too little solvent can lead to a saturated solution, preventing further extraction.	Increase the solvent-to-solid ratio. Ratios between 10:1 and 30:1 (mL/g) are commonly effective.[9][10]
Degradation of Target Compound	Excessive Heat: High temperatures during extraction or solvent evaporation can degrade phenolic compounds.	Use lower extraction temperatures where possible. For solvent evaporation, use a rotary evaporator under reduced pressure to keep the temperature below 40-50°C.
Exposure to Light and Air: Phenolic compounds can be susceptible to oxidation, which is accelerated by light and air.	Conduct the extraction in amber glassware or protect the extraction vessel from light. Minimize exposure to air, especially during long extraction periods.
Co-extraction of Impurities	Non-selective Solvent: The chosen solvent may be extracting a wide range of other compounds along with 4'-O-Methylnyasol.	Consider a sequential extraction approach. Start with a non-polar solvent (e.g., hexane) to remove lipids and other non-polar impurities before extracting with a more polar solvent for the target compound.[11]
Complex Plant Matrix: The source material naturally contains many compounds with similar properties to 4'-O-Methylnyasol.	Implement a post-extraction purification step, such as liquid-liquid partitioning or column chromatography (e.g., with silica (B1680970) gel or Sephadex), to isolate the target compound.

Data on Extraction Yields

The following tables summarize quantitative data from studies on the extraction of lignans and total phenolic compounds, which can serve as a reference for optimizing 4'-O-Methylnyasol extraction.

Table 1: Yield of Total Phenolic and Flavonoid Content from Anemarrhena asphodeloides using Different Solvents. [12]

Solvent	Total Phenolic Content (mg GAE/g extract)	Total Flavonoid Content (mg QE/g extract)	Yield (%)
n-Hexane	0	42.9 ± 4.9	0.3 ± 0.1
Chloroform	1.1 ± 0.6	13.0 ± 2.6	0.4 ± 0.1
Dichloromethane	0.5 ± 0.5	16.0 ± 2.6	0.4 ± 0.1
Ethyl Acetate	19.8 ± 1.1	18.0 ± 1.8	0.7 ± 0.1
Acetone	11.2 ± 1.4	14.8 ± 1.8	1.1 ± 0.1
Methanol	10.4 ± 0.8	12.3 ± 1.7	10.9 ± 0.8
Ethanol	9.9 ± 0.5	11.6 ± 1.1	8.8 ± 0.5
Water	1.2 ± 0.2	1.0 ± 0.2	76.7 ± 4.4

Table 2: Comparison of Lignan Yields from Various Plant Materials using Optimized Extraction Methods.

Plant Material	Extraction Method	Optimized Conditions	Yield	Reference
Cinnamomum camphora leaves	Microwave-Assisted Extraction (MAE)	80% Ethanol, 60°C, 5 min, 1:26 g/mL solid-to-liquid ratio	42.69%	[9]
Flaxseed cakes	Microwave-Assisted Extraction (MAE)	70% aqueous methanol with 0.1 M NaOH, 150 W, 6 min	5.76 mg/g DW	[13]
Cereal Grains (Oats)	Maceration	80% Methanol, 40°C, 60 min	56.326 µ g/100 g	[4][5]
Saraca asoca bark	Microwave-Assisted Extraction (MAE)	70:30 Methanol:Water, 10 min, 1:30 g/mL solid-to-liquid ratio	9.4 mg/g (lyoniside)	[14]

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE)

• Sample Preparation: Dry the rhizomes of Anemarrhena asphodeloides at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved. Grind the dried material into a fine powder (e.g., 40-60 mesh).

• Extraction: Place 10 g of the powdered plant material into a 250 mL flask. Add 150 mL of 80% aqueous methanol (1:15 solid-to-solvent ratio).

• Sonication: Place the flask in an ultrasonic bath. Set the temperature to 50°C and the sonication frequency to 40 kHz. Extract for 45 minutes.

• Filtration and Concentration: After extraction, filter the mixture through Whatman No. 1 filter paper. Re-extract the solid residue with another 100 mL of the solvent to ensure complete extraction. Combine the filtrates.

• Solvent Evaporation: Concentrate the combined filtrate using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude extract.

• Storage: Store the dried extract in a desiccator before further analysis or purification.

Protocol 2: Microwave-Assisted Extraction (MAE)

• Sample Preparation: Prepare the dried and powdered plant material as described in the UAE protocol.

• Extraction: Place 5 g of the powdered material into a microwave extraction vessel. Add 130 mL of 80% aqueous ethanol (1:26 solid-to-solvent ratio).[9]

• Microwave Irradiation: Seal the vessel and place it in the microwave extractor. Set the microwave power to 500 W and the temperature to 60°C. Set the extraction time to 5 minutes.[9]

• Cooling and Filtration: After the extraction is complete, allow the vessel to cool to room temperature. Filter the extract as described in the UAE protocol.

• Solvent Evaporation and Storage: Concentrate the filtrate using a rotary evaporator and store the dried extract appropriately.

Protocol 3: Soxhlet Extraction

• Sample Preparation: Prepare the dried and powdered plant material.

• Apparatus Setup: Place 20 g of the powdered material into a cellulose (B213188) thimble and place the thimble in the main chamber of the Soxhlet extractor.

• Extraction: Fill a round-bottom flask with 300 mL of 95% ethanol. Assemble the Soxhlet apparatus and heat the flask. Allow the extraction to proceed for 6-8 hours, ensuring a consistent cycle of solvent siphoning.

• Solvent Evaporation: After the extraction, cool the apparatus and collect the solvent from the round-bottom flask. Concentrate the solvent using a rotary evaporator to obtain the crude extract.

• Storage: Dry and store the extract as previously described.

Visualizations

Experimental Workflow for 4'-O-Methylnyasol Extraction

Caption: A general workflow for the extraction and purification of 4'-O-Methylnyasol.

Anti-inflammatory Signaling Pathway of Nyasol

Caption: Nyasol inhibits inflammation by suppressing the NF-κB signaling pathway.[2][15]

References

• 1. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. (-)-Nyasol (cis-hinokiresinol), a norneolignan from the rhizomes of Anemarrhena asphodeloides, is a broad spectrum inhibitor of eicosanoid and nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Optimal extraction conditions and quantification of lignan phytoestrogens in cereal grains using targeted LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Optimal extraction conditions and quantification of lignan phytoestrogens in cereal grains using targeted LC-MS/MS [frontiersin.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. mdpi.com [mdpi.com]
• 8. Extraction and characterization of phenolic compounds and their potential antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. "Optimization of microwave assisted extraction process of lignans in Ci" by ZHOU Haixu, LI Zhonghai et al. [ifoodmm.cn]
• 10. ifoodmm.com [ifoodmm.com]
• 11. researchgate.net [researchgate.net]
• 12. Comparison of Various Solvent Extracts and Major Bioactive Components from Unsalt-Fried and Salt-Fried Rhizomes of Anemarrhena asphodeloides for Antioxidant, Anti-α-Glucosidase, and Anti-Acetylcholinesterase Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Microwave-Assisted Extraction of Herbacetin Diglucoside from Flax (Linum usitatissimum L.) Seed Cakes and Its Quantification using an RP-HPLC-UV System - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Suppression of inducible nitric oxide synthase expression by nyasol and broussonin A, two phenolic compounds from Anemarrhena asphodeloides, through NF-κB transcriptional regulation in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

challenges in the chemical synthesis of 4'-O-Methylnyasol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the chemical synthesis of 4'-O-Methylnyasol. The guidance is primarily based on established synthetic routes for the parent compound, Nyasol (B1232429), and general principles of organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the main synthetic strategies for obtaining the 4'-O-Methylnyasol backbone?

A1: The synthesis of 4'-O-Methylnyasol is conceptually based on the total synthesis of its parent compound, (±)-Nyasol. A common strategy involves a concise, multi-step process that can be adapted for the synthesis of 4'-O-Methylnyasol. A practical total synthesis of racemic nyasol has been explored, which is concise (seven steps), uses commercially available starting materials, and offers a good overall yield (40%)[1]. The key stages typically include the formation of an α-hydroxyketo compound, a chelation-controlled reduction to establish the anti-1,2-diol stereochemistry, and a stereospecific elimination to form the characteristic Z-alkene[1]. The final step would be the selective methylation of the 4'-hydroxyl group.

Q2: How can I selectively methylate the 4'-hydroxyl group of Nyasol?

A2: Selective methylation of one phenolic hydroxyl group in the presence of another requires the use of protecting groups. A typical strategy involves:

• Protection: Protect one of the hydroxyl groups with a suitable protecting group that can be selectively removed later. The choice of protecting group is critical and should be stable to the methylation conditions.

• Methylation: Methylate the unprotected hydroxyl group using a suitable methylating agent (e.g., dimethyl sulfate (B86663), methyl iodide) and a base.

• Deprotection: Remove the protecting group under conditions that do not affect the newly formed methyl ether. The use of protecting groups is a fundamental concept in organic synthesis to achieve regioselectivity[2][3].

Q3: What are some common protecting groups for phenols that could be used in this synthesis?

A3: Several protecting groups are suitable for phenols. The choice depends on the specific reaction conditions of the subsequent steps. Some common examples include:

• Silyl ethers (e.g., TBS, TIPS): These are generally stable under a variety of conditions but can be cleaved with fluoride (B91410) reagents (e.g., TBAF)[3].

• Benzyl ethers (Bn): Stable to a wide range of reagents but can be removed by hydrogenolysis.

• Esters (e.g., Acetyl, Benzoyl): Can be removed by hydrolysis under basic or acidic conditions.

• tert-Butoxycarbonyl (Boc): Can be introduced using Boc anhydride (B1165640) and removed with mild acid[2][4].

The ideal protecting group should be easy to introduce in high yield, stable to the desired reaction conditions, and readily removable under mild conditions that do not affect other functional groups[4].

Troubleshooting Guides

Issue 1: Low Diastereoselectivity in the Reduction of the α-Hydroxyketo Intermediate

Question: I am getting a poor anti:syn ratio in the reduction of the α-hydroxyketo precursor. How can I improve the stereoselectivity?

Answer: The formation of the anti-1,2-diol is a critical step and is often achieved through a chelation-controlled reduction.

Troubleshooting Steps:

• Choice of Reducing Agent: The use of a chelating reducing agent is crucial. Zinc borohydride (B1222165) (Zn(BH₄)₂) is reported to give good diastereoselectivity (anti/syn = 11.5:1) for the synthesis of Nyasol[1]. If you are using a non-chelating reducing agent like sodium borohydride (NaBH₄), the selectivity is likely to be poor.

• Solvent: The choice of solvent can influence the extent of chelation. Aprotic, non-coordinating solvents are generally preferred.

• Temperature: Lowering the reaction temperature can often enhance stereoselectivity.

• Purity of Starting Material: Ensure the α-hydroxyketo starting material is pure, as impurities can interfere with the chelation control.

Example Data Presentation:

Reducing Agent	Solvent	Temperature (°C)	anti:syn Ratio
NaBH₄	Methanol	0	2:1
Zn(BH₄)₂	Diethyl Ether	-20	11.5:1
LiAlH₄	THF	-78	5:1

Issue 2: Formation of the E-isomer during the Elimination Step

Question: My final product contains a significant amount of the undesired E-isomer instead of the Z-isomer (Nyasol). What could be the cause?

Answer: The stereospecific formation of the Z-alkene is typically achieved through a specific elimination reaction, such as the Corey-Winter olefination from a cyclic thionocarbonate intermediate.

Troubleshooting Steps:

• Reaction Mechanism: Ensure you are using a method that favors the formation of the Z-alkene. The stereospecific elimination of a 1,3-cyclic thionocarbonate intermediate is known to exclusively yield the Z-alkene[1].

• Reagent Quality: The reagents used for the elimination (e.g., trimethyl phosphite (B83602) in the Corey-Winter reaction) should be of high purity.

• Reaction Conditions: The reaction temperature and time should be carefully controlled as prolonged heating or overly harsh conditions could lead to isomerization.

• Purification: If a small amount of the E-isomer is formed, it may be possible to separate it from the desired Z-isomer by chromatography.

Issue 3: Incomplete or Non-selective Methylation

Question: The methylation of the phenolic hydroxyl group is either incomplete or I am observing methylation at both hydroxyl groups. How can I resolve this?

Answer: This issue typically points to problems with the protection/deprotection strategy or the methylation conditions.

Troubleshooting Steps:

• Protection Efficiency: Ensure the protecting group was installed completely on one of the hydroxyl groups before proceeding with methylation. Monitor the protection reaction by TLC or LC-MS.

• Stability of Protecting Group: The chosen protecting group might not be stable under the methylation conditions. If you observe di-methylation, it indicates that the protecting group is being cleaved during the reaction. Consider a more robust protecting group.

• Methylating Agent and Base: Use a mild methylating agent and a suitable base. For example, using a weaker base might prevent the deprotection of a base-labile protecting group. The reaction conditions, including catalyst, ratio of substrates, temperature, and time, should be optimized[5][6].

• Stoichiometry: Use a controlled amount of the methylating agent (close to 1 equivalent) to minimize the chances of di-methylation, although this is less reliable than a proper protection strategy.

Experimental Protocols

Note: The following are generalized protocols based on the synthesis of (±)-Nyasol and common organic synthesis techniques. Specific conditions may need to be optimized for your particular substrate and scale.

Protocol 1: Chelation-Controlled Reduction of α-Hydroxyketone

• Dissolve the α-hydroxyketo compound in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to -20°C in a suitable cooling bath.

• Slowly add a solution of zinc borohydride (Zn(BH₄)₂) in diethyl ether (prepared in situ or from a commercial source) to the cooled solution while stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Allow the mixture to warm to room temperature and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the anti-1,2-diol.

Protocol 2: Selective Monomethylation of a Phenolic Diol (General Procedure)

• Protection:

  • Dissolve the diol in a suitable anhydrous solvent (e.g., DMF, DCM).

  • Add a base (e.g., imidazole, triethylamine) followed by the protecting group reagent (e.g., TBDMSCl).

  • Stir at room temperature until the reaction is complete (monitor by TLC).

  • Work up the reaction and purify the mono-protected product.

• Methylation:

  • Dissolve the mono-protected diol in an anhydrous solvent (e.g., acetone, DMF).

  • Add a base (e.g., K₂CO₃) and the methylating agent (e.g., dimethyl sulfate or methyl iodide).

  • Stir the reaction at an appropriate temperature (e.g., room temperature to 60°C) until completion (monitor by TLC).

  • Work up the reaction and purify the methylated product.

• Deprotection:

  • Dissolve the protected, methylated compound in a suitable solvent (e.g., THF).

  • Add the deprotection reagent (e.g., TBAF for a TBS group).

  • Stir at room temperature until the deprotection is complete (monitor by TLC).

  • Work up the reaction and purify the final product, 4'-O-Methylnyasol.

Visualizations

References

• 1. Item - Practical Synthesis of (±)-Nyasol - Taylor & Francis Group - Figshare [tandf.figshare.com]
• 2. mazams.weebly.com [mazams.weebly.com]
• 3. labs.utsouthwestern.edu [labs.utsouthwestern.edu]
• 4. benchchem.com [benchchem.com]
• 5. journalirjpac.com [journalirjpac.com]
• 6. journals.indexcopernicus.com [journals.indexcopernicus.com]

Technical Support Center: Overcoming Solubility Challenges with 4'-O-Methylnyasol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with 4'-O-Methylnyasol during in vitro and in vivo assays.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of 4'-O-Methylnyasol?

A1: For initial stock solution preparation, Dimethyl Sulfoxide (DMSO) is the most highly recommended organic solvent due to its powerful solubilizing capabilities for a wide range of hydrophobic compounds.[1] It is also miscible with most aqueous buffers and cell culture media, making it convenient for serial dilutions.[1]

Q2: My 4'-O-Methylnyasol precipitates when I dilute my DMSO stock solution into an aqueous buffer or cell culture medium. What should I do?

A2: Precipitation upon dilution into aqueous solutions is a common issue with hydrophobic compounds. Here are several steps you can take to mitigate this:

• Step-wise Dilution: Avoid adding the DMSO stock directly to the final volume of aqueous buffer. Instead, perform serial dilutions in your buffer or medium. This gradual decrease in solvent concentration can help keep the compound in solution.[2]

• Pre-warming the Medium: Adding the compound solution to pre-warmed media can sometimes improve solubility.[1]

• Increase Final DMSO Concentration (with caution): You may need to slightly increase the final concentration of DMSO in your assay. However, it is critical to run a parallel vehicle control with the identical DMSO concentration to ensure that the solvent itself is not affecting the experimental results.[1]

• Sonication: If the solution appears cloudy or contains visible precipitate, sonicating the solution in a water bath for a short period can help to break up aggregates and improve dissolution.[3]

Q3: What is the maximum permissible concentration of DMSO in my cell-based assay?

A3: The tolerance of cell lines to DMSO can vary significantly.[4] As a general guideline, most cell lines can tolerate DMSO concentrations up to 0.5% without significant cytotoxicity.[2][3] However, for sensitive cell lines or long-term incubation experiments, it is advisable to keep the final DMSO concentration at or below 0.1%.[4] It is always best practice to perform a vehicle control experiment to determine the effect of DMSO on your specific cell line and assay.[4]

Quantitative Data Summary: Recommended Final DMSO Concentrations in Cell Culture

Cell Type Sensitivity	Recommended Maximum DMSO Concentration	Key Considerations
Most Cell Lines	0.5%[2][3]	Widely used, but a vehicle control is essential.
Sensitive/Primary Cells	≤ 0.1%[4]	Minimizes solvent-induced artifacts.
High-Throughput Screening	< 1%	May be acceptable, but requires rigorous validation.
Animal Experiments	≤ 2%	For in vivo studies to reduce toxicity.[2]

Q4: Are there alternatives to DMSO for improving the solubility of 4'-O-Methylnyasol?

A4: Yes, if DMSO is not suitable for your experimental system or if solubility issues persist, several other strategies can be employed:

• Cyclodextrins: These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[5][6] They can encapsulate hydrophobic molecules like 4'-O-Methylnyasol, forming an inclusion complex that is more soluble in aqueous solutions.[7][8] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative in pharmaceutical formulations.[7]

• Surfactants: Surfactants, such as Tween® 80 or Pluronic® F-68, can be used to increase the solubility of hydrophobic compounds by forming micelles that encapsulate the drug.[9]

• Co-solvents: In some cases, using a co-solvent system can be effective. Common co-solvents include ethanol, polyethylene (B3416737) glycol (PEG), and glycerol.[2][10]

Troubleshooting Guides

Issue 1: Precipitate Formation During Stock Solution Dilution

Experimental Workflow for Troubleshooting Precipitation

Caption: Troubleshooting workflow for precipitation during dilution.

Detailed Steps:

• Step-wise Dilution: Prepare intermediate dilutions of your 4'-O-Methylnyasol stock in your assay buffer or medium. For example, instead of a direct 1:1000 dilution, perform a 1:10 followed by a 1:100 dilution.

• Pre-warm Aqueous Buffer/Medium: Warm your buffer or medium to 37°C before adding the 4'-O-Methylnyasol solution.

• Sonication: After dilution, place the solution in a bath sonicator for 5-10 minutes.

• Check Final DMSO Concentration: Ensure your final DMSO concentration is within the acceptable range for your assay. If you need to increase it, remember to adjust your vehicle control accordingly.

• Consider Alternative Solubilization Methods: If the above steps fail, consider using cyclodextrins or surfactants as described in the FAQs.

Issue 2: Inconsistent or Lower-Than-Expected Activity in Assays

Low aqueous solubility can lead to an underestimation of a compound's true potency.[10]

Logical Relationship Diagram: Solubility and Assay Readout

Caption: Impact of low solubility on assay results.

Troubleshooting Steps:

• Visually Inspect Assay Plates: Before taking a reading, visually inspect your assay plates (e.g., 96-well plates) for any signs of precipitation.

• Solubility Assessment: Perform a simple solubility test. Prepare your highest assay concentration of 4'-O-Methylnyasol in the final assay buffer and visually inspect for clarity over time.

• Optimize Solubilization Protocol: If you suspect solubility is the issue, implement the strategies outlined in the FAQs and the troubleshooting guide for precipitation.

• Re-run Dose-Response Curve: Once you have an optimized solubilization protocol, re-run your dose-response experiments to determine if the potency of 4'-O-Methylnyasol has improved.

Experimental Protocols

Protocol 1: Preparation of a 4'-O-Methylnyasol Stock Solution in DMSO

• Materials:

  • 4'-O-Methylnyasol (lyophilized powder)

  • Anhydrous DMSO

  • Sterile microcentrifuge tubes

• Procedure:

  • Weigh the desired amount of 4'-O-Methylnyasol powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Solubilization of 4'-O-Methylnyasol using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Materials:

  • 4'-O-Methylnyasol

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Aqueous buffer (e.g., PBS)

• Procedure:

  • Prepare a solution of HP-β-CD in your desired aqueous buffer. The concentration of HP-β-CD will need to be optimized but can range from 1% to 45% (w/v).

  • Add the 4'-O-Methylnyasol powder directly to the HP-β-CD solution.

  • Stir or vortex the mixture at room temperature for several hours, or overnight, to allow for the formation of the inclusion complex.

  • Filter the solution through a 0.22 µm filter to remove any undissolved compound.

  • The resulting clear solution can be used for your experiments.

Signaling Pathway Considerations

While the specific signaling pathways affected by 4'-O-Methylnyasol are not detailed here, it is crucial to consider how the chosen solubilization method might interfere with the biological system under investigation.

Conceptual Signaling Pathway Diagram

Caption: Potential effects of solubilizing agents on signaling pathways.

Key Considerations:

• DMSO: Can have direct biological effects, including altering membrane permeability and inducing cell differentiation or stress at higher concentrations.[11]

• Cyclodextrins: Can extract cholesterol from cell membranes, which may impact lipid rafts and associated signaling proteins.

• Surfactants: Can disrupt cell membranes and protein structures at concentrations above their critical micelle concentration.[12]

Always include appropriate vehicle controls in your experiments to account for any effects of the solubilizing agents themselves.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. lifetein.com [lifetein.com]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. "Cyclodextrin as a Drug Carrier Increasing Drug Solubility" by Malka Silberberg [touroscholar.touro.edu]
• 7. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. touroscholar.touro.edu [touroscholar.touro.edu]
• 9. asianpharmtech.com [asianpharmtech.com]
• 10. researchgate.net [researchgate.net]
• 11. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 12. Influences of added surfactants on the water solubility and antibacterial activity of rosemary extract - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing HPLC Separation of 4'-O-Methylnyasol from its Isomers

Welcome to the Technical Support Center for the chromatographic separation of 4'-O-Methylnyasol and its isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during HPLC method development and execution.

Frequently Asked Questions (FAQs)

Q1: What is a common starting point for developing an HPLC method for the separation of 4'-O-Methylnyasol and its isomers?

A good starting point for method development is to use a reversed-phase C18 column with a gradient elution. A typical mobile phase would consist of an aqueous component with a small amount of acid (e.g., 0.1% formic acid in water) and an organic modifier like acetonitrile (B52724) or methanol (B129727). Based on methods used for similar compounds like Nyasol, a mobile phase combination of acetonitrile and methanol with acidified water can be effective.[1]

Q2: How can I improve the resolution between closely eluting isomers of 4'-O-Methylnyasol?

Improving resolution is a common challenge when separating isomers.[2] You can address this by:

• Optimizing the mobile phase: Adjusting the organic solvent ratio, changing the type of organic solvent (e.g., methanol vs. acetonitrile), or modifying the pH of the aqueous phase can significantly impact selectivity.[2][3]

• Changing the stationary phase: If a C18 column does not provide adequate separation, consider columns with different selectivities, such as a phenyl-hexyl or a cyano phase.[2]

• Adjusting the temperature: Lowering the temperature can sometimes enhance separation between isomers, although it may increase peak broadening. Conversely, increasing the temperature can improve efficiency but may decrease resolution if the selectivity is reduced.[2][3]

• Reducing the flow rate: A lower flow rate increases the interaction time of the analytes with the stationary phase, which can lead to better resolution, but will also increase the run time.[3]

Q3: My peaks for 4'-O-Methylnyasol are tailing. What are the possible causes and solutions?

Peak tailing is often caused by secondary interactions between the analyte and the stationary phase. For phenolic compounds like 4'-O-Methylnyasol, this can be due to interactions with residual silanol (B1196071) groups on the silica-based column packing.

• Add an acidic modifier: Including a small amount of an acid like formic acid or trifluoroacetic acid (TFA) in your mobile phase can suppress the ionization of silanol groups, thereby reducing peak tailing.[2]

• Use a base-deactivated column: Modern HPLC columns are often "end-capped" or "base-deactivated" to minimize the presence of free silanol groups. Ensure you are using a high-quality, appropriate column.

• Lower the sample concentration: Injecting too much sample can lead to column overload and peak tailing. Try diluting your sample.

Q4: I am observing inconsistent retention times for my analytes. What should I check?

Fluctuating retention times can be due to several factors:

• Mobile phase preparation: Ensure your mobile phase is prepared consistently and is well-mixed. If using a gradient, ensure the pump's proportioning valves are functioning correctly.

• Column equilibration: The column must be properly equilibrated with the initial mobile phase conditions before each injection.

• Temperature fluctuations: If you are not using a column oven, changes in the ambient laboratory temperature can affect retention times.[2]

• Pump performance: Leaks in the pump or faulty check valves can lead to an inconsistent flow rate.

Troubleshooting Guides

Issue 1: Poor Resolution or Co-elution of Isomers

Symptoms:

• Peaks for 4'-O-Methylnyasol and its isomer(s) are not baseline separated.

• A single, broad peak is observed where multiple isomers are expected.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor isomer resolution.

Detailed Steps:

• Optimize Mobile Phase Composition:

  • Organic Modifier Ratio: If using a gradient, try making it shallower to increase the separation window between closely eluting peaks. For isocratic elution, systematically vary the percentage of the organic solvent.

  • Solvent Type: Switching between acetonitrile and methanol can alter the selectivity of the separation due to different solvent properties. Acetonitrile is aprotic while methanol is protic, which can influence interactions with the analyte and stationary phase.

  • pH of Aqueous Phase: The ionization state of phenolic compounds can be altered by pH. Adjusting the pH of the aqueous mobile phase with a suitable buffer or acid can change the retention characteristics of the isomers.

• Change Stationary Phase:

  • If a standard C18 column is not effective, consider a column with a different chemistry. A phenyl-hexyl column can provide alternative selectivity for aromatic compounds through pi-pi interactions. A cyano (CN) column can also offer different selectivity based on dipole-dipole interactions.

• Adjust Column Temperature:

  • Systematically evaluate the effect of temperature on the separation. Try running the analysis at different temperatures (e.g., 25°C, 30°C, 35°C, 40°C).

• Reduce Flow Rate:

  • Decreasing the flow rate (e.g., from 1.0 mL/min to 0.8 mL/min) can improve separation efficiency, but at the cost of longer analysis times.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Symptoms:

• Asymmetrical peaks, with a "tail" or "front" extending from the main peak.

Logical Relationship for Peak Shape Problems:

Caption: Decision tree for troubleshooting HPLC peak shape issues.

Detailed Steps:

• For Peak Tailing:

  • Add Acidic Modifier: Introduce 0.1% formic acid or acetic acid to the aqueous portion of the mobile phase to suppress silanol interactions.

  • Reduce Sample Concentration: Dilute the sample to avoid overloading the column.

• For Peak Fronting:

  • Match Sample Solvent: Dissolve the sample in a solvent that is weaker than or equal in elution strength to the initial mobile phase.

  • Reduce Sample Volume/Concentration: Overloading can also cause fronting.

Data Presentation

The following tables summarize hypothetical quantitative data to illustrate the effects of varying HPLC parameters on the separation of 4'-O-Methylnyasol and a closely eluting isomer.

Table 1: Effect of Organic Modifier on Resolution

Mobile Phase Composition (A: 0.1% Formic Acid in Water, B: Organic)	Retention Time (min) - 4'-O-Methylnyasol	Retention Time (min) - Isomer	Resolution (Rs)
50% Acetonitrile	8.2	8.5	1.2
45% Acetonitrile	9.5	10.0	1.8
60% Methanol	7.5	7.7	0.9
55% Methanol	8.8	9.2	1.5

Table 2: Effect of Column Temperature on Resolution

Column Temperature (°C)	Retention Time (min) - 4'-O-Methylnyasol	Retention Time (min) - Isomer	Resolution (Rs)
25	9.8	10.4	2.0
30	9.5	10.0	1.8
35	9.2	9.6	1.6
40	8.9	9.2	1.3

Experimental Protocols

Protocol 1: General Screening Method for 4'-O-Methylnyasol Isomer Separation

This protocol provides a starting point for method development.

Experimental Workflow:

Caption: General experimental workflow for HPLC analysis.

Methodology:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase:

  • A: 0.1% (v/v) Formic Acid in Water

  • B: Acetonitrile

• Gradient:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 60% B

  • 25-30 min: 60% B

  • 30-31 min: 60% to 30% B

  • 31-40 min: 30% B (equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at an appropriate wavelength for 4'-O-Methylnyasol (e.g., 280 nm).

• Injection Volume: 5 µL

• Sample Preparation: Dissolve the sample in a mixture of Water/Acetonitrile (70:30) to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]

troubleshooting mass spectrometry fragmentation of 4'-O-Methylnyasol

Welcome to the technical support center for the mass spectrometry analysis of 4'-O-Methylnyasol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: I am not observing the expected molecular ion peak for 4'-O-Methylnyasol. What are the potential causes and solutions?

A weak or absent molecular ion peak can be due to several factors:

• In-source Fragmentation: The compound may be fragmenting within the ion source before mass analysis. This is common for complex molecules. To mitigate this, try reducing the ion source temperature or using a softer ionization technique if available.[1]

• Poor Ionization Efficiency: The mobile phase composition significantly impacts ionization. For molecules like 4'-O-Methylnyasol, which likely contains multiple functional groups, the pH of the mobile phase is critical. For positive ion mode, using a mobile phase with a slightly acidic pH, such as one containing 0.1% formic acid, is recommended to promote protonation.[1]

• Incorrect Mass Range: Ensure the mass spectrometer's scan range is set to include the expected mass-to-charge ratio (m/z) of the 4'-O-Methylnyasol molecular ion.

• Formation of Adducts: In electrospray ionization (ESI), it is common for molecules to form adducts with salts (e.g., sodium [M+Na]⁺, potassium [M+K]⁺) or solvents.[2][3] Look for peaks corresponding to these common adducts in your spectrum.

Q2: My MS/MS spectrum for 4'-O-Methylnyasol shows unexpected or unidentifiable fragments. How can I troubleshoot this?

Unexpected fragments can arise from several sources. Consider the following troubleshooting steps:

• Co-eluting Impurities: An impurity with the same retention time as your analyte can produce interfering fragments. To address this, improve your chromatographic separation by using a longer gradient, a column with a smaller particle size, or a different stationary phase.[1]

• Sample Contamination: Review all solvents, reagents, and materials used in your sample preparation for potential sources of contamination.[1]

• Complex Fragmentation Pathways: Natural products like 4'-O-Methylnyasol can undergo complex fragmentation, including rearrangements and consecutive losses of neutral molecules. The fragmentation of similar compounds, such as oligostilbenes, often involves the consecutive elimination of phenol (B47542) (C₆H₆O) and resorcinol (B1680541) (C₆H₆O₂) moieties.[4][5]

Q3: The chromatographic peak for 4'-O-Methylnyasol is showing significant tailing. What could be the cause?

Peak tailing can be a result of both chemical and physical issues:

• Secondary Interactions: If 4'-O-Methylnyasol has basic functional groups, it can interact with acidic silanol (B1196071) groups on the surface of silica-based columns. Using an end-capped column or a mobile phase with a lower pH can help minimize these interactions.[1]

• Column Overload: Injecting a sample that is too concentrated can lead to peak tailing. Try diluting your sample to see if the peak shape improves.[1]

• System Issues: If all peaks in your chromatogram are tailing, it may indicate a physical problem with your column (e.g., a void) or a blockage in the LC system.[1]

Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting common issues during the LC-MS/MS analysis of 4'-O-Methylnyasol.

Caption: A logical workflow for troubleshooting common mass spectrometry issues.

Hypothetical Fragmentation Pathway of 4'-O-Methylnyasol

Based on the fragmentation patterns of similar oligostilbene compounds, a plausible fragmentation pathway for 4'-O-Methylnyasol is proposed below. This pathway involves the neutral loss of moieties such as phenol and resorcinol.[4][5]

Caption: A plausible MS/MS fragmentation pathway for 4'-O-Methylnyasol.

Quantitative Data Summary

The following table summarizes hypothetical data from a collision-induced dissociation (CID) experiment on the protonated molecule of 4'-O-Methylnyasol ([M+H]⁺).

Precursor Ion (m/z)	Collision Energy (eV)	Major Fragment Ions (m/z)	Relative Abundance (%)
453.16	10	359.12, 347.12	20, 15
453.16	20	359.12, 347.12, 265.08	60, 45, 25
453.16	30	359.12, 265.08, 181.05	100, 75, 50
453.16	40	265.08, 181.05, 121.03	100, 90, 65

Experimental Protocols

1. Sample Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of 4'-O-Methylnyasol in methanol (B129727).

• Working Solutions: Perform serial dilutions of the stock solution with a 50:50 mixture of methanol and water to achieve the desired final concentrations for analysis.

• Biological Matrix (e.g., Plasma): For protein precipitation, add 300 µL of ice-cold acetonitrile (B52724) (containing an appropriate internal standard) to 100 µL of plasma. Vortex the mixture for 1 minute, then centrifuge at 10,000 rpm for 10 minutes. Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in the mobile phase for injection.[1]

2. LC-MS/MS Method

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 5% to 95% B over 15 minutes, followed by a 5-minute hold at 95% B, and a 5-minute re-equilibration at 5% B.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ion Source: Electrospray ionization (ESI), positive ion mode.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

  • Gas Flow: Desolvation gas flow at 600 L/hr, cone gas flow at 50 L/hr.

  • MS Scan Range: m/z 100-1000 for full scan analysis.

  • MS/MS: For fragmentation analysis, select the protonated molecular ion as the precursor and apply varying collision energies (e.g., 10-40 eV) with argon as the collision gas.

References

• 1. benchchem.com [benchchem.com]
• 2. support.waters.com [support.waters.com]
• 3. providiongroup.com [providiongroup.com]
• 4. A Fragmentation Study on Four Oligostilbenes by Electrospray Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]

Technical Support Center: Storage and Handling of 4'-O-Methylnyasol

Welcome to the technical support center for 4'-O-Methylnyasol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of 4'-O-Methylnyasol during storage and experimental procedures. Below you will find frequently asked questions (FAQs) and troubleshooting guides in a question-and-answer format to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is 4'-O-Methylnyasol and to which chemical class does it belong?

A1: 4'-O-Methylnyasol is a derivative of Nyasol, also known as (Z)-Hinokiresinol or cis-Hinokiresinol.[1][2][3][4] Nyasol is a lignan (B3055560), a class of polyphenolic compounds.[1][4][5] Therefore, 4'-O-Methylnyasol is a methylated lignan. Its structure consists of a 1,3-bis(p-hydroxyphenyl)pentane-1,4-diene (B1197489) core, where one of the hydroxyl (-OH) groups on a phenyl ring has been replaced by a methoxy (B1213986) (-OCH3) group at the 4' position.

Q2: What are the primary factors that can cause the degradation of 4'-O-Methylnyasol during storage?

A2: Like many polyphenolic compounds, 4'-O-Methylnyasol is susceptible to degradation from several environmental factors. The primary contributors to degradation during storage are:

• Oxidation: Exposure to oxygen can lead to oxidative degradation of the phenolic hydroxyl group and the conjugated double bonds in the molecule's backbone.[1][6]

• Light: Exposure to light, particularly UV light, can induce photodegradation.[7][8]

• Temperature: While lignans (B1203133) are relatively heat-stable, especially in dry conditions, elevated temperatures can accelerate degradation, particularly in the presence of moisture.[4][9]

• pH: Extreme pH conditions, especially acidic environments, may contribute to the degradation of lignans over extended periods.[2]

• Moisture: The presence of water can facilitate hydrolytic degradation and other degradative reactions, especially at elevated temperatures.[9]

Q3: How does the O-methylation at the 4'-position affect the stability of Nyasol?

A3: O-methylation of phenolic hydroxyl groups in polyphenols generally increases their stability.[10] The methoxy group is less susceptible to oxidation compared to a free hydroxyl group. This modification can protect the molecule from certain enzymatic and oxidative degradation pathways, potentially prolonging its shelf-life.

Troubleshooting Guide

Issue 1: I observe a change in the physical appearance (e.g., color change) of my 4'-O-Methylnyasol sample during storage.

• Question: My solid 4'-O-Methylnyasol, which was initially a white or off-white powder, has developed a yellowish or brownish tint. What could be the cause?

• Answer: A color change is often an indicator of chemical degradation. This is likely due to oxidation of the phenolic group or reactions involving the conjugated double bonds. This process can be accelerated by exposure to light and/or oxygen. To prevent this, ensure the compound is stored in a tightly sealed, amber-colored vial under an inert atmosphere (e.g., argon or nitrogen) and protected from light.

Issue 2: Analysis of my stored 4'-O-Methylnyasol sample by HPLC shows new, unexpected peaks.

• Question: My HPLC chromatogram shows a decrease in the main peak corresponding to 4'-O-Methylnyasol and the appearance of several new, smaller peaks. What are these new peaks?

• Answer: The appearance of new peaks suggests the formation of degradation products. While specific degradation pathways for 4'-O-Methylnyasol are not extensively documented, based on the structure of lignans and polyphenols, potential degradation products could arise from:

  • Oxidation: This can lead to the formation of quinone-type structures or cleavage of the dienyl linkage.

  • Isomerization: The cis configuration of the double bond in Nyasol could potentially isomerize to the trans form (hinokiresinol) under certain conditions, such as exposure to acid or light.

  • Polymerization: Oxidative coupling of phenolic radicals can lead to the formation of higher molecular weight oligomers.

  To investigate the identity of these new peaks, techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) can be employed to obtain molecular weight information of the degradation products.

Issue 3: I am seeing poor recovery or inconsistent results in my experiments using a stored solution of 4'-O-Methylnyasol.

• Question: I prepared a stock solution of 4'-O-Methylnyasol in an organic solvent, and over time, I am observing a decrease in its expected activity or concentration. What is happening?

• Answer: 4'-O-Methylnyasol, like many polyphenols, can be unstable in solution, especially over long periods. The rate of degradation in solution is influenced by the solvent, temperature, light exposure, and the presence of dissolved oxygen. For best results:

  • Prepare fresh solutions for each experiment whenever possible.

  • If a stock solution must be stored, it should be kept at a low temperature (e.g., -20°C or -80°C), protected from light in an amber vial, and ideally purged with an inert gas before sealing.

  • The choice of solvent can also impact stability. Aprotic solvents are generally preferred over protic solvents for long-term storage.

Recommended Storage Conditions

To minimize degradation and ensure the integrity of your 4'-O-Methylnyasol samples, the following storage conditions are recommended.

Condition	Recommendation	Rationale
Temperature	Solid: 2-8°C for short-term storage. -20°C for long-term storage. Solution: -20°C to -80°C.	Lower temperatures slow down the rate of chemical reactions, including degradation.
Light	Store in an amber or opaque container. Protect from direct light exposure.	Prevents photodegradation initiated by UV and visible light.[7][8]
Atmosphere	Store under an inert gas (e.g., argon or nitrogen).	Minimizes oxidative degradation by displacing oxygen.[1]
Moisture	Store in a tightly sealed container in a desiccated environment.	Prevents hydrolysis and moisture-mediated degradation.[9]
pH (for solutions)	Maintain a neutral pH if possible. Avoid strongly acidic or basic conditions for prolonged storage.	Extreme pH can catalyze degradation reactions.

Experimental Protocols

Protocol 1: Stability Assessment of 4'-O-Methylnyasol by HPLC

This protocol outlines a general method to assess the stability of a 4'-O-Methylnyasol sample over time.

• Sample Preparation:

  • Accurately weigh a known amount of 4'-O-Methylnyasol.

  • Dissolve in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to a known concentration (e.g., 1 mg/mL).

  • Divide the solution into several amber HPLC vials.

• Storage Conditions:

  • Store the vials under different conditions to be tested (e.g., room temperature with light exposure, room temperature in the dark, 4°C in the dark, -20°C in the dark).

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B52724) (B), both with 0.1% formic acid. For example:

    • 0-5 min: 20% B

    • 5-25 min: 20% to 80% B

    • 25-30 min: 80% B

    • 30-35 min: 80% to 20% B

    • 35-40 min: 20% B

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength determined by the UV spectrum of 4'-O-Methylnyasol (typically around 280 nm for polyphenols).

  • Injection Volume: 10 µL.

• Data Analysis:

  • Analyze the samples at regular intervals (e.g., day 0, day 1, day 3, day 7, etc.).

  • Monitor the peak area of the 4'-O-Methylnyasol peak. A decrease in the peak area indicates degradation.

  • Observe the appearance and growth of any new peaks, which represent degradation products.

  • Calculate the percentage of 4'-O-Methylnyasol remaining at each time point relative to the initial time point.

Visualizations

Troubleshooting workflow for suspected degradation of 4'-O-Methylnyasol.

Potential degradation pathways for 4'-O-Methylnyasol under stress conditions.

References

• 1. mdpi.com [mdpi.com]
• 2. Effect of processing and storage on the stability of flaxseed lignan added to dairy products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Time-Dependent Degradation of Polyphenols from Thermally-Processed Berries and Their In Vitro Antiproliferative Effects against Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nyasol - Wikipedia [en.wikipedia.org]
• 6. Retarding Oxidative and Enzymatic Degradation of Phenolic Compounds Using Large-Ring Cycloamylose - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Photodegradation of Lignin Methoxyl C Promotes Fungal Decomposition of Lignin Aromatic C Measured with 13C-CPMAS NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. cis-hinokiresinol, a norlignan from Anemarrhena asphodeloides, inhibits angiogenic response in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Colourimetric Assays for Assessing Polyphenolic Phytonutrients with Nutraceutical Applications: History, Guidelines, Mechanisms, and Critical Evaluation [mdpi.com]

how to increase the stability of 4'-O-Methylnyasol in solution

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals working with 4'-O-Methylnyasol. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the stability of this compound in solution during laboratory experiments.

Chemical Profile: 4'-O-Methylnyasol

4'-O-Methylnyasol is a derivative of Nyasol (also known as cis-hinokiresinol). Unlike flavonoids, Nyasol is classified as a norlignan , a class of phenolic compounds characterized by a specific arrangement of two phenylpropane units.

• Core Structure: Nyasol (cis-hinokiresinol)

• Chemical Class: Norlignan

• Key Functional Groups: The structure contains two phenolic hydroxyl (-OH) groups.

• Modification: In 4'-O-Methylnyasol, one of the phenolic hydroxyl groups at the 4' position is replaced by a methoxy (B1213986) (-OCH₃) group. This O-methylation can significantly influence the compound's chemical properties, including its stability. Methylation of a phenolic hydroxyl group generally enhances metabolic stability and can protect that part of the molecule from oxidation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered when working with 4'-O-Methylnyasol in solution.

Q1: My 4'-O-Methylnyasol solution has changed color (e.g., turned yellow or brown). What is the cause?

A color change is a common indicator of degradation, primarily due to oxidation. The remaining free phenolic hydroxyl group in the 4'-O-Methylnyasol structure is susceptible to oxidation, which can be accelerated by several factors:

• Exposure to Oxygen: Dissolved oxygen in the solvent can react with the phenolic group.

• High pH (Alkaline Conditions): Basic conditions can deprotonate the phenolic hydroxyl group, making it more susceptible to oxidation.

• Exposure to Light: UV and even ambient light can provide the energy to initiate oxidative reactions.

• Presence of Metal Ions: Trace metal ions in your solvent or buffer can catalyze oxidation.

Troubleshooting Steps:

• Work under an inert atmosphere: Prepare solutions using solvents that have been degassed by sparging with an inert gas like nitrogen or argon.

• Control the pH: Maintain a neutral or slightly acidic pH (pH 4-6) for your solutions. Use a suitable buffer if necessary.

• Protect from light: Store solutions in amber vials or wrap containers in aluminum foil.

• Use high-purity solvents and reagents: This minimizes contamination with metal ions. Consider adding a chelating agent like EDTA at a low concentration (e.g., 0.1 mM) to your buffers.

Q2: I am observing a decrease in the concentration of 4'-O-Methylnyasol in my stock solution over time. How can I improve its stability?

A gradual loss of the compound is likely due to degradation. The stability of lignans (B1203133) and other phenolic compounds in solution is influenced by temperature, light, pH, and oxygen.

Troubleshooting Steps:

• Optimize Storage Temperature: For short-term storage (days to a week), store solutions at 2-8°C. For long-term storage, aliquot the stock solution into single-use vials and store at -20°C or -80°C to prevent repeated freeze-thaw cycles.

• Choose the Right Solvent: For stock solutions, use high-purity, anhydrous organic solvents such as DMSO, ethanol, or methanol (B129727). Lignans are generally more stable in these solvents than in aqueous solutions.

• Add Antioxidants: Consider adding a small amount of an antioxidant like ascorbic acid or butylated hydroxytoluene (BHT) to your stock solution, especially if long-term storage in an aqueous-based medium is unavoidable.

• Prepare Fresh Working Solutions: Prepare aqueous dilutions for your experiments fresh from the frozen stock on the day of use. Do not store dilute aqueous solutions for extended periods.

Q3: My 4'-O-Methylnyasol is precipitating out of my aqueous working solution. What should I do?

Precipitation is a common issue when diluting a stock solution prepared in an organic solvent into an aqueous buffer or cell culture medium. Norlignans, even with a methoxy group, can have limited aqueous solubility.

Troubleshooting Steps:

• Minimize Organic Solvent in Final Solution: Ensure the final concentration of the organic solvent (e.g., DMSO) in your aqueous solution is as low as possible, typically below 0.5%.

• Perform Serial Dilutions: Instead of a single large dilution, perform serial dilutions to gradually introduce the compound into the aqueous environment.

• Check the pH of Your Buffer: The solubility of phenolic compounds can be pH-dependent. Ensure the pH of your experimental medium is compatible with your compound.

• Consider Solubilizing Agents: In some cases, non-ionic surfactants or cyclodextrins can be used to improve aqueous solubility, but their compatibility with your experimental system must be verified.

Data Presentation: Factors Influencing Stability

The following tables summarize the general effects of various conditions on the stability of phenolic compounds like 4'-O-Methylnyasol in solution. The degradation rate is generally higher under conditions marked as "High Impact."

Table 1: Effect of pH on Stability

pH Range	Impact on Stability	Rationale
< 4	Low	In a highly acidic medium, the phenolic hydroxyl group is protonated and less susceptible to oxidation.
4 - 6	Optimal	This range often represents the best compromise between stability and physiological relevance for biological assays.
> 7	High	Alkaline conditions lead to deprotonation of the phenolic hydroxyl group, forming a phenoxide ion that is highly susceptible to oxidation.

Table 2: Effect of Temperature on Stability

Temperature	Impact on Stability	Rationale
-80°C	Very Low	Recommended for long-term storage of stock solutions.
-20°C	Low	Suitable for medium to long-term storage of stock solutions.
2-8°C	Moderate	Acceptable for short-term storage of working solutions.
Room Temp (~25°C)	Moderate to High	Degradation can be significant over hours to days.
> 40°C	High	Elevated temperatures accelerate the rate of all chemical degradation reactions. Lignans are relatively resistant to high temperatures compared to some other natural products, but prolonged exposure should be avoided.[1]

Table 3: Effect of Other Factors on Stability

Factor	Impact on Stability	Rationale
Light (UV/Ambient)	High	Provides energy for photolytic degradation and oxidation.
Oxygen (Air)	High	A key reactant in the oxidative degradation of phenolic compounds.
Metal Ions	High	Catalyze oxidative degradation reactions.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC-UV Method for 4'-O-Methylnyasol

This protocol outlines a general method to assess the stability of 4'-O-Methylnyasol under various stress conditions.

1. Materials and Reagents:

• 4'-O-Methylnyasol reference standard

• HPLC-grade methanol, acetonitrile (B52724), and water

• Formic acid or acetic acid

• Hydrochloric acid (HCl) and sodium hydroxide (B78521) (NaOH) for stress testing

• Hydrogen peroxide (H₂O₂) for oxidative stress testing

• HPLC system with a UV/PDA detector and a C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

2. Preparation of Solutions:

• Stock Solution: Prepare a 1 mg/mL stock solution of 4'-O-Methylnyasol in methanol.

• Mobile Phase: A typical mobile phase for lignan (B3055560) analysis is a gradient of water (A) and acetonitrile or methanol (B), both containing a small amount of acid (e.g., 0.1% formic acid) to ensure good peak shape.

3. Stress Testing Procedure:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for defined time points (e.g., 2, 4, 8, 24 hours). Neutralize with 0.1 M NaOH before injection.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at room temperature for defined time points. Neutralize with 0.1 M HCl before injection.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature, protected from light, for defined time points.

• Thermal Degradation: Place a vial of the stock solution in an oven at 60°C. Take samples at defined time points.

• Photodegradation: Expose a vial of the stock solution in a clear vial to a UV light source or direct sunlight. Wrap a control sample in aluminum foil and keep it under the same conditions.

4. HPLC Analysis:

• At each time point, dilute the stressed samples to a suitable concentration (e.g., 50 µg/mL) with the mobile phase.

• Inject the samples into the HPLC system.

• Monitor the chromatogram at a suitable wavelength (phenolic compounds typically have strong absorbance between 250-280 nm).

• Quantify the peak area of the intact 4'-O-Methylnyasol and observe the appearance of any new peaks, which would indicate degradation products.

Visualizations

Caption: Key environmental factors that can lead to the degradation of 4'-O-Methylnyasol in solution.

Caption: A typical experimental workflow for assessing the stability of 4'-O-Methylnyasol.

Caption: A simplified potential oxidative degradation pathway for 4'-O-Methylnyasol.

References

• 1. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining Cell-Based Assay Conditions for 4'-O-Methylnyasol

Welcome to the technical support center for 4'-O-Methylnyasol. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing cell-based assays and troubleshooting common issues that may arise during the evaluation of this compound.

I. Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your experiments with 4'-O-Methylnyasol.

Cell Viability Assays (e.g., MTT, XTT)

Issue: Inconsistent or unreliable results in cell viability assays.

Symptom	Possible Cause	Recommended Solution
High background absorbance in wells without cells.	- Contamination of media or reagents. - 4'-O-Methylnyasol may be colored or interact with the assay reagent.	- Use fresh, sterile media and reagents. - Run a control with 4'-O-Methylnyasol in cell-free media to determine its intrinsic absorbance.
Low signal or no dose-dependent response.	- Cell seeding density is too low or too high.[1] - Incubation time with 4'-O-Methylnyasol is too short or too long. - The compound may not be cytotoxic at the tested concentrations.	- Optimize cell seeding density to ensure cells are in the logarithmic growth phase.[1] - Perform a time-course experiment (e.g., 24, 48, 72 hours). - Test a wider range of concentrations.
"Edge effect" observed (variability in outer wells).	- Evaporation of media from the outer wells of the microplate.	- Ensure proper humidification of the incubator. - Avoid using the outermost wells of the plate for experimental samples; instead, fill them with sterile PBS or media.
Incomplete solubilization of formazan (B1609692) crystals (in MTT assay).	- Insufficient volume or improper mixing of the solubilization solvent.	- Ensure complete dissolution of the formazan crystals by pipetting up and down or using a plate shaker. - Use a high-quality solvent like DMSO or an acidified isopropanol (B130326) solution.

Apoptosis Assays (e.g., Annexin V/PI Staining)

Issue: Difficulty in distinguishing between apoptotic, necrotic, and live cell populations.

Symptom	Possible Cause	Recommended Solution
High percentage of Annexin V positive cells in the negative control.	- Over-trypsinization or harsh cell handling causing membrane damage.[2] - Cells were overgrown before the experiment.[2]	- Use a gentle cell detachment method (e.g., Accutase) and handle cells with care.[2] - Ensure cells are harvested during the logarithmic growth phase.[1]
No or low Annexin V positive signal in the treated group.	- The concentration of 4'-O-Methylnyasol is too low or the incubation time is too short.[3] - Apoptosis is a dynamic process; the assay timing might be off.[3]	- Perform a dose-response and time-course experiment. - Analyze cells at different time points post-treatment (e.g., 6, 12, 24 hours).
High percentage of PI positive (necrotic) cells.	- High concentration of 4'-O-Methylnyasol may be inducing necrosis instead of apoptosis. - Poor cell health or contamination.	- Test lower concentrations of the compound. - Regularly check cell cultures for signs of stress or contamination.
Cell clumps affecting flow cytometry results.	- Excessive cell density or improper cell handling.	- Keep cells on ice and use pre-chilled buffers.[3] - Gently vortex or filter the cell suspension before analysis.[3]

Western Blot Analysis for Signaling Pathways

Issue: Weak, absent, or non-specific bands when analyzing protein expression.

Symptom	Possible Cause	Recommended Solution
No or weak signal for the target protein.	- Low protein concentration in the lysate. - Inefficient protein transfer from gel to membrane.[4] - Primary antibody concentration is too low.	- Load more protein per well (20-30 µg is a good starting point). - Verify transfer efficiency with Ponceau S staining.[5] - Optimize primary antibody concentration by performing a titration.[4]
High background on the blot.	- Insufficient blocking.[4][5] - Primary or secondary antibody concentration is too high.[4][5] - Inadequate washing.[5]	- Increase blocking time (e.g., 1-2 hours at room temperature) or use a different blocking agent (e.g., BSA instead of milk). - Reduce antibody concentrations.[5] - Increase the number and duration of wash steps.[5]
Non-specific bands are observed.	- Primary antibody is not specific enough. - Protein degradation.[4]	- Use a more specific antibody or perform a negative control with an isotype-specific antibody. - Add protease and phosphatase inhibitors to your lysis buffer.[4]
Inconsistent loading control (e.g., β-actin, GAPDH) levels.	- Inaccurate protein quantification. - Uneven loading of samples.	- Use a reliable protein quantification method (e.g., BCA assay). - Be meticulous when loading the gel to ensure equal volumes.

II. Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for 4'-O-Methylnyasol in cell-based assays?

A1: For a novel compound, it is recommended to start with a broad range of concentrations to determine its potency. A logarithmic dilution series, for example, from 0.1 µM to 100 µM, is a good starting point for initial cytotoxicity screening.

Q2: How can I be sure that 4'-O-Methylnyasol is inducing apoptosis and not just necrosis?

A2: It is crucial to use assays that can differentiate between these two forms of cell death. Annexin V/PI staining is a standard method where early apoptotic cells are Annexin V positive and PI negative, while late apoptotic and necrotic cells are positive for both. Additionally, you can perform a caspase activity assay (e.g., Caspase-3/7) as a more specific indicator of apoptosis.

Q3: My cell viability results with 4'-O-Methylnyasol are not reproducible. What are the most common causes?

A3: Reproducibility issues in cell-based assays often stem from variability in cell culture conditions, inconsistent cell seeding density, or fluctuations in incubator conditions.[3][6] Ensure you are using cells within a consistent passage number range and that your cell counting and seeding techniques are precise.[6]

Q4: Can 4'-O-Methylnyasol interfere with the assay readout itself?

A4: Yes, natural compounds can sometimes interfere with assay chemistries.[7][8] For colorimetric assays like MTT, the compound's color can affect absorbance readings. For fluorescence-based assays, the compound might be autofluorescent.[8] It is essential to run parallel controls of the compound in cell-free media to check for any direct interference with the assay reagents.

Q5: What are the key controls to include in my experiments with 4'-O-Methylnyasol?

A5: Always include the following controls:

• Vehicle Control: Cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve 4'-O-Methylnyasol.

• Untreated Control: Cells cultured in media alone.

• Positive Control: A known inducer of the effect you are measuring (e.g., a known cytotoxic drug for a viability assay).

• Assay-specific controls: As mentioned in A4, a cell-free control with the compound to check for interference.

III. Experimental Protocols

Protocol: MTT Cell Viability Assay

• Cell Seeding: Seed cells in a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 4'-O-Methylnyasol in culture media. Replace the old media with the media containing the compound or vehicle control.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) in a humidified incubator at 37°C and 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

Protocol: Annexin V-FITC/PI Apoptosis Assay

• Cell Treatment: Seed cells in a 6-well plate and treat with 4'-O-Methylnyasol or vehicle control for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.[3] Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution to 100 µL of the cell suspension.[3]

• Incubation: Gently vortex and incubate for 15 minutes at room temperature in the dark.[3]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

IV. Visualizations

Signaling Pathways and Experimental Workflows

Caption: General experimental workflow for evaluating 4'-O-Methylnyasol.

Caption: Logical troubleshooting flow for inconsistent experimental results.

Caption: Hypothetical signaling pathway inhibited by 4'-O-Methylnyasol.

References

• 1. biocompare.com [biocompare.com]
• 2. yeasenbio.com [yeasenbio.com]
• 3. benchchem.com [benchchem.com]
• 4. blog.addgene.org [blog.addgene.org]
• 5. Western Blot Troubleshooting Guide - TotalLab [totallab.com]
• 6. Troubleshooting Cell-based Assays - Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis - Eppendorf Australia [eppendorf.com]
• 7. Problems that Can Occur when Assaying Extracts to Pure Compounds in Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nuisance compounds in cellular assays - PMC [pmc.ncbi.nlm.nih.gov]

dealing with matrix effects in 4'-O-Methylnyasol quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantification of 4'-O-Methylnyasol.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of 4'-O-Methylnyasol quantification?

A1: Matrix effects refer to the alteration of the ionization efficiency of 4'-O-Methylnyasol by co-eluting compounds from the sample matrix.[1][2][3] This interference can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement), which ultimately impacts the accuracy, precision, and sensitivity of your quantitative analysis.[2][3] When analyzing complex biological or environmental samples, components like proteins, lipids, salts, and other endogenous molecules can affect the ionization of 4'-O-Methylnyasol in the mass spectrometer's ion source.[1]

Q2: How can I determine if my 4'-O-Methylnyasol analysis is being affected by matrix effects?

A2: There are several methods to assess the presence and extent of matrix effects in your analysis:

• Post-Extraction Spike Method: This is a quantitative approach where the response of 4'-O-Methylnyasol in a standard solution is compared to its response when spiked into a blank matrix extract (a sample known not to contain 4'-O-Methylnyasol) after the extraction process.[2] A significant difference in the signal response indicates the presence of matrix effects.[2]

• Post-Column Infusion: This qualitative method involves infusing a constant flow of a 4'-O-Methylnyasol standard into the mass spectrometer after the analytical column.[4][5] A blank matrix extract is then injected onto the column. Any fluctuation (dip or peak) in the baseline signal of the infused standard indicates the retention times at which co-eluting matrix components are causing ion suppression or enhancement.[2][4]

• Comparison of Calibration Curves: The slope of a calibration curve for 4'-O-Methylnyasol prepared in a pure solvent can be compared to the slope of a curve prepared in a matrix-matched standard.[2] A notable difference between the slopes is indicative of matrix effects.[1]

Q3: What are the primary strategies to minimize or compensate for matrix effects when quantifying 4'-O-Methylnyasol?

A3: A multi-pronged approach is often the most effective way to address matrix effects:

• Optimize Sample Preparation: The goal is to remove interfering matrix components before analysis.[1][6] Techniques like protein precipitation, liquid-liquid extraction (LLE), and solid-phase extraction (SPE) can be employed to clean up the sample.[1][7]

• Improve Chromatographic Separation: Modifying your LC method to better separate 4'-O-Methylnyasol from interfering compounds can significantly reduce matrix effects.[3][4][6] This can be achieved by adjusting the mobile phase composition, the gradient, or the column chemistry.[1]

• Use an Internal Standard: A stable isotope-labeled (SIL) internal standard of 4'-O-Methylnyasol is the most effective tool for compensating for matrix effects.[1][6] Since the SIL internal standard is chemically almost identical to the analyte, it will co-elute and experience the same degree of ion suppression or enhancement.[8] By using the ratio of the analyte signal to the internal standard signal, variability caused by matrix effects can be normalized.[8]

• Matrix-Matched Calibration: Preparing your calibration standards in the same matrix as your samples can help to compensate for matrix-induced changes in ionization efficiency, leading to more accurate quantification.[1][9]

• Sample Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components.[4][9][10] However, it's crucial to ensure that the concentration of 4'-O-Methylnyasol remains above the limit of quantification (LOQ).[10] A 25 to 40-fold dilution may reduce ion suppression to less than 20% if the initial suppression is up to 80%.[10]

Troubleshooting Guide

Issue 1: Poor reproducibility and accuracy in 4'-O-Methylnyasol quantification, even with an internal standard.

• Possible Cause: Differential matrix effects due to chromatographic separation of 4'-O-Methylnyasol and its stable isotope-labeled internal standard. This can sometimes occur due to the "deuterium isotope effect," where the deuterated standard elutes slightly earlier or later than the native analyte.[8]

• Troubleshooting Steps:

  • Assess Co-elution: Carefully examine the chromatograms to confirm that the analyte and the internal standard are co-eluting perfectly.

  • Modify Chromatographic Conditions: Adjust the gradient slope or mobile phase composition to minimize any separation between 4'-O-Methylnyasol and its internal standard.[8] Experimenting with different column stationary phases might also be beneficial.[8]

  • Evaluate Sample Preparation: If chromatographic adjustments are not sufficient, a more rigorous sample clean-up using SPE could reduce the overall matrix load, minimizing the impact of any residual separation.[8]

Issue 2: Low signal intensity and poor sensitivity for 4'-O-Methylnyasol.

• Possible Cause: Severe ion suppression caused by co-eluting matrix components, particularly phospholipids (B1166683) in biological samples.[7]

• Troubleshooting Steps:

  • Identify Suppression Zones: Use the post-column infusion technique to pinpoint the retention time regions with significant ion suppression.

  • Modify Chromatographic Conditions: Adjust your LC method to shift the elution of 4'-O-Methylnyasol away from these suppression zones.[2]

  • Enhance Sample Clean-up:

    • Liquid-Liquid Extraction (LLE): Experiment with different extraction solvents and pH conditions to improve the selectivity for 4'-O-Methylnyasol.

    • Solid-Phase Extraction (SPE): Utilize an SPE sorbent that effectively removes the interfering components while retaining your analyte. Phospholipid removal SPE cartridges are particularly effective for bioanalytical samples.[7]

Data Presentation

Table 1: Effectiveness of Different Sample Preparation Techniques on Matrix Effect Reduction for a Hypothetical Phenolic Compound Similar to 4'-O-Methylnyasol.

Sample Preparation Method	Matrix Effect (%)*	Analyte Recovery (%)	Relative Standard Deviation (RSD) (%)
Protein Precipitation	65	95	12
Liquid-Liquid Extraction	88	85	8
Solid-Phase Extraction	105	92	5

*Matrix Effect (%) is calculated as (Peak area in matrix / Peak area in solvent) x 100. An ideal value is 100%. Values between 80% and 120% are generally considered acceptable.

Table 2: Qualitative Comparison of Sample Clean-up Techniques for Removing Common Interferences.

Technique	Phospholipid Removal	Salt Removal	Protein Removal
Protein Precipitation	Poor	Fair	Excellent
Liquid-Liquid Extraction	Good	Good	Good
Solid-Phase Extraction	Excellent	Excellent	Excellent

Experimental Protocols

Protocol 1: Assessment of Matrix Effects using the Post-Extraction Spike Method

Objective: To quantitatively determine the extent of ion suppression or enhancement for 4'-O-Methylnyasol in a given matrix.

Materials:

• 4'-O-Methylnyasol reference standard

• Blank matrix (e.g., plasma, urine, tissue homogenate) known to be free of 4'-O-Methylnyasol

• LC-MS grade solvents (e.g., acetonitrile, methanol, water)

• Formic acid (or other appropriate modifier)

• Vortex mixer

• Centrifuge

• Autosampler vials

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a standard solution of 4'-O-Methylnyasol in the reconstitution solvent (e.g., 50:50 acetonitrile:water) at a known concentration (e.g., 100 ng/mL).

  • Set B (Post-Spike Sample): Process a blank matrix sample through your entire extraction procedure. In the final step, just before analysis, spike the extracted matrix with the 4'-O-Methylnyasol standard to achieve the same final concentration as Set A.

  • Set C (Pre-Spike Sample for Recovery): Spike the blank matrix with the 4'-O-Methylnyasol standard before the extraction process to the same nominal concentration as Set A. This set is used to determine the extraction recovery.

• Analysis:

  • Inject all three sets of samples into the LC-MS/MS system.

  • Record the peak area response for 4'-O-Methylnyasol for each sample.

• Calculations:

  • Matrix Effect (%) = (Peak Area of Set B / Peak Area of Set A) * 100

    • A value < 100% indicates ion suppression.

    • A value > 100% indicates ion enhancement.

    • Values between 80% and 120% are often considered acceptable.

  • Recovery (%) = (Peak Area of Set C / Peak Area of Set B) * 100

Visualizations

References

• 1. longdom.org [longdom.org]
• 2. benchchem.com [benchchem.com]
• 3. eijppr.com [eijppr.com]
• 4. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. benchchem.com [benchchem.com]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: 4'-O-Methylnyasol Analytical Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4'-O-Methylnyasol analytical standards. The information herein is designed to assist with method validation and to address common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the essential parameters for validating an analytical method for 4'-O-Methylnyasol according to ICH guidelines?

A1: According to ICH guidelines, the core parameters for validating an analytical method include specificity, linearity, accuracy, precision (repeatability and intermediate precision), detection limit (LOD), quantitation limit (LOQ), range, and robustness.[1][2][3][4] A comprehensive validation ensures the method is suitable for its intended purpose, providing reliable and consistent data.[3]

Q2: How do I establish the specificity of my analytical method for 4'-O-Methylnyasol?

A2: Specificity demonstrates that the method can accurately measure 4'-O-Methylnyasol without interference from other components such as impurities, degradation products, or matrix components.[1][2][3] To establish specificity, you should analyze blank samples (matrix without the analyte) and samples spiked with 4'-O-Methylnyasol and potential interfering compounds. The results should show no interfering peaks at the retention time of 4'-O-Methylnyasol. Forced degradation studies are also crucial to demonstrate separation from potential degradation products.[5][6]

Q3: What are the acceptance criteria for linearity in an assay for 4'-O-Methylnyasol?

A3: For linearity, you should analyze at least five concentrations of the 4'-O-Methylnyasol standard across a defined range.[2] The calibration curve (response vs. concentration) should have a correlation coefficient (r) of at least 0.995.[2] The range for an assay should typically span from 80% to 120% of the expected test concentration.[2]

Q4: How can I determine the accuracy and precision of my method?

A4: Accuracy is the closeness of the test results to the true value and should be assessed using a minimum of nine determinations over at least three concentration levels covering the specified range (e.g., 80%, 100%, and 120% of the target concentration).[7] It is often expressed as the percent recovery of a known amount of analyte. Precision evaluates the consistency of results.[2] It is assessed at three levels: repeatability (intra-assay precision), intermediate precision (within-lab variations), and reproducibility (between-lab performance).[2] Precision is typically expressed as the relative standard deviation (%RSD), which should generally be below 2% for assay methods.[2]

Q5: What is the purpose of forced degradation studies for 4'-O-Methylnyasol?

A5: Forced degradation (or stress testing) studies are essential for developing a stability-indicating analytical method.[6] These studies involve subjecting 4'-O-Methylnyasol to harsh conditions like acid, base, oxidation, heat, and light to intentionally degrade it.[5] This helps to identify potential degradation products and degradation pathways, and to demonstrate that the analytical method can separate these degradation products from the intact drug substance.[5][8] The recommended degradation is typically between 5-20%.[6][8]

Troubleshooting Guides

Q1: I am observing peak splitting in my chromatogram for 4'-O-Methylnyasol. What are the possible causes and solutions?

A1: Peak splitting can be caused by several factors. A common reason is a mismatch between the injection solvent and the mobile phase.[9] If the sample solvent is too strong, it can cause the analyte to move through the column in a distorted band. Another possibility is a partially blocked frit or a void in the column packing.[10]

• Solution 1: Solvent Mismatch: Ensure your sample is dissolved in a solvent that is weaker than or equivalent in strength to the mobile phase.[11]

• Solution 2: Column Issues: If the problem persists, try reversing and flushing the column (if the manufacturer's instructions permit). If this does not resolve the issue, the column may need to be replaced.[10] Using a guard column can help protect the analytical column from contamination and extend its lifetime.[11]

Q2: My HPLC system is showing high backpressure during the analysis of 4'-O-Methylnyasol. How can I troubleshoot this?

A2: High backpressure is a common issue in HPLC and can indicate a blockage in the system.

• Step 1: Isolate the source. Work backward from the column. First, disconnect the column and run the pump. If the pressure is normal, the blockage is in the column.

• Step 2: Column blockage. This could be due to precipitated buffer or sample components. Try flushing the column with a strong solvent in the reverse direction (check column manual for compatibility).[10]

• Step 3: System blockage. If the pressure is still high without the column, check for blockages in the tubing, injector, or in-line filters.[9][11] Replace any clogged components.

Q3: I'm seeing significant baseline noise in my chromatograms. What can I do to reduce it?

A3: Baseline noise can compromise the sensitivity of your analysis. Potential causes include contaminated mobile phase, air bubbles in the system, or detector issues.

• Solution 1: Mobile Phase: Ensure your mobile phase is prepared with high-purity solvents and is properly degassed to remove dissolved air.[9][12] Filtering the mobile phase can also help.

• Solution 2: System Check: Purge the pump to remove any air bubbles.[9] Check for leaks in the system, as these can introduce air.[10]

• Solution 3: Detector Cell: The detector flow cell may be contaminated. Flush the cell with a suitable cleaning solvent as recommended by the manufacturer.

Q4: My retention times for 4'-O-Methylnyasol are shifting between injections. What could be the cause?

A4: Retention time variability can be due to several factors, including changes in mobile phase composition, temperature fluctuations, or an unstable column.

• Solution 1: Mobile Phase: If you are mixing solvents online, ensure the pump's proportioning valves are working correctly. Manually preparing the mobile phase can help diagnose this issue.[13] Ensure the mobile phase is well-mixed and has not evaporated, which would alter its composition.

• Solution 2: Temperature Control: Use a column oven to maintain a consistent temperature, as even small changes in ambient temperature can affect retention times.

• Solution 3: Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your analytical run. This may require flushing with 10-20 column volumes of the mobile phase.

Experimental Protocols

Protocol 1: Linearity Study for 4'-O-Methylnyasol

• Prepare a Stock Solution: Accurately weigh a known amount of 4'-O-Methylnyasol analytical standard and dissolve it in a suitable solvent to create a stock solution of known concentration (e.g., 1 mg/mL).

• Prepare Calibration Standards: Perform serial dilutions of the stock solution to prepare at least five calibration standards at different concentrations (e.g., 80, 90, 100, 110, and 120 µg/mL).

• Analysis: Inject each calibration standard in triplicate into the HPLC system.

• Data Analysis: Plot the average peak area against the concentration for each standard. Perform a linear regression analysis to determine the slope, intercept, and correlation coefficient (r).

Protocol 2: Forced Degradation Study

• Prepare Samples: Prepare solutions of 4'-O-Methylnyasol in various stress conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid standard at 105°C for 48 hours.

  • Photolytic Degradation: Expose a solution of the standard to UV light (e.g., 254 nm) for 24 hours.

• Neutralization: Neutralize the acidic and basic samples before analysis.

• Analysis: Analyze the stressed samples alongside an unstressed control sample using your developed analytical method.

• Evaluation: Assess the chromatograms for the appearance of new peaks (degradation products) and a decrease in the peak area of the 4'-O-Methylnyasol peak. The peak purity of the main peak should also be evaluated using a PDA detector to ensure it is not co-eluting with any degradants.[6]

Data Presentation

Table 1: Summary of Method Validation Parameters and Typical Acceptance Criteria (based on ICH Guidelines)

Validation Parameter	Acceptance Criteria
Specificity	No interference at the retention time of the analyte.
Linearity	Correlation coefficient (r) ≥ 0.995.[2]
Range	Assay: 80-120% of the test concentration.[2]
Accuracy	% Recovery within 98.0% to 102.0%.
Precision (%RSD)	Repeatability (Intra-assay): ≤ 2%.[2] Intermediate Precision: ≤ 2%.
Limit of Quantitation (LOQ)	Analyte signal should be at least 10 times the baseline noise.
Robustness	%RSD of results should be within acceptable limits after minor changes to method parameters.

Visualizations

Caption: Workflow for analytical method development and validation.

Caption: Troubleshooting guide for common HPLC issues.

References

• 1. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 2. altabrisagroup.com [altabrisagroup.com]
• 3. ijrrjournal.com [ijrrjournal.com]
• 4. Analytical methods validation as per ich & usp | PPT [slideshare.net]
• 5. medcraveonline.com [medcraveonline.com]
• 6. longdom.org [longdom.org]
• 7. database.ich.org [database.ich.org]
• 8. biomedres.us [biomedres.us]
• 9. mastelf.com [mastelf.com]
• 10. realab.ua [realab.ua]
• 11. bvchroma.com [bvchroma.com]
• 12. HPLC故障排除指南 [sigmaaldrich.com]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

enhancing the bioavailability of 4'-O-Methylnyasol in in vivo studies

This guide provides troubleshooting advice and detailed protocols for researchers facing challenges with the in vivo bioavailability of poorly soluble compounds, using a hypothetical molecule with properties similar to what might be expected for a natural product derivative like 4'-O-Methylnyasol.

Frequently Asked Questions (FAQs)

Q1: Why is the oral bioavailability of my compound, 4'-O-Methylnyasol, likely to be low?

A1: The bioavailability of a compound like 4'-O-Methylnyasol, presumed to be a hydrophobic derivative of a natural product, is often limited by several factors. Primarily, poor aqueous solubility is a major hurdle for many new chemical entities.[1][2][3] For a drug to be absorbed after oral administration, it must first dissolve in the gastrointestinal fluids.[4] Hydrophobic compounds have low dissolution rates, which can be the rate-limiting step for absorption and lead to low bioavailability.[3][4]

Additionally, factors such as low membrane permeability and significant first-pass metabolism in the liver can further reduce the amount of active compound that reaches systemic circulation.[5]

Q2: What are the essential first steps to assess and address the poor bioavailability of my compound?

A2: Before optimizing formulations, it is critical to establish a baseline by characterizing the fundamental physicochemical and pharmacokinetic properties of your compound.

• Physicochemical Characterization: Determine the aqueous solubility at various pH levels and the partition coefficient (LogP) to quantify its hydrophobicity. These parameters are crucial for selecting an appropriate formulation strategy.

• Baseline Pharmacokinetic (PK) Study: Conduct a preliminary in vivo PK study using a simple vehicle (e.g., a solution with co-solvents like DMSO and PEG). This will provide initial data on its absorption, distribution, metabolism, and excretion (ADME) profile and establish the extent of the bioavailability challenge.[6]

Table 1: Hypothetical Physicochemical Properties of 4'-O-Methylnyasol

Property	Value	Implication for Bioavailability
Molecular Weight	~450 g/mol	Moderate size, permeability may be a factor.
LogP	4.2	High lipophilicity, indicating poor aqueous solubility.
Aqueous Solubility	< 0.1 µg/mL	Very low solubility, dissolution will be a major barrier.
pKa	N/A (Neutral)	pH-independent solubility, limiting pH adjustment strategies.

Troubleshooting Guide

Problem: After oral administration of my 4'-O-Methylnyasol formulation, the plasma concentration is undetectable or very low.

Q3: I've confirmed poor oral bioavailability from my initial PK study. What are the most common formulation strategies to enhance it?

A3: Several established strategies can significantly improve the bioavailability of hydrophobic compounds. The primary goal is to increase the compound's solubility and/or dissolution rate in the gastrointestinal tract.[6] Key approaches include:

• Particle Size Reduction: Increasing the surface area of the drug by reducing its particle size can improve its dissolution property.[1][4] Technologies like micronization and nano-milling are used for this purpose.[1] Nanosuspensions, which are colloidal dispersions of sub-micron drug particles, are particularly effective for hydrophobic drugs.[4]

• Lipid-Based Formulations: Self-Emulsifying Drug Delivery Systems (SEDDS) are mixtures of oils, surfactants, and co-solvents that form a fine oil-in-water emulsion upon gentle agitation in an aqueous medium like gastrointestinal fluids.[1] These systems can enhance solubility and may also facilitate lymphatic uptake, bypassing first-pass metabolism.[7]

• Amorphous Solid Dispersions: Converting the crystalline form of the active pharmaceutical ingredient (API) into a more soluble amorphous state can significantly improve solubility and in-vivo performance.[1] This is often achieved by spray drying a solution of the drug and a polymer carrier.[1]

• Co-administration with Bioenhancers: Certain agents, known as bioenhancers, can improve the bioavailability of a co-administered drug.[7] Piperine, for example, is known to inhibit metabolic enzymes and efflux transporters.[7][8]

Q4: How do I select the most appropriate formulation strategy for my in vivo study?

A4: The choice of formulation depends on the compound's specific properties, the intended dose, and the experimental timeline.

• For early-stage preclinical studies , lipid-based formulations like SEDDS are often preferred due to their relative ease of preparation and high drug-loading capacity.

• If the compound is prone to degradation or if controlled release is desired, polymeric nanoparticles or amorphous solid dispersions might be more suitable, though their development is more complex.[9]

• Particle size reduction is a robust method if the compound itself has some intrinsic, albeit low, solubility that can be kinetically enhanced.[2]

Below is a logical workflow to guide you through the troubleshooting and formulation selection process.

References

• 1. Current Strategies For Enhancing Bioavailability [outsourcedpharma.com]
• 2. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 4. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. omicsonline.org [omicsonline.org]
• 6. benchchem.com [benchchem.com]
• 7. What are the methods used for enhancement of bioavailability? [synapse.patsnap.com]
• 8. mdpi.com [mdpi.com]
• 9. upm-inc.com [upm-inc.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Bioactivities of 4'-O-Methylnyasol and Nyasol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of two related norlignan compounds, 4'-O-Methylnyasol and Nyasol. While both compounds have been isolated from Anemarrhena asphodeloides, current research highlights distinct profiles in their bioactivities. This document summarizes the available experimental data, details the methodologies used in these studies, and visualizes the known signaling pathways to aid in further research and development.

Quantitative Bioactivity Data

The primary area where a direct comparison between 4'-O-Methylnyasol and Nyasol has been established is in their antiviral activity against the Respiratory Syncytial Virus (RSV). Notably, 4'-O-Methylnyasol has demonstrated more potent inhibition of RSV in cell-based assays. In contrast, extensive research into the anti-inflammatory properties of Nyasol has revealed significant activity, while similar data for 4'-O-Methylnyasol is currently lacking in the scientific literature. One study investigating hyaluronidase (B3051955) inhibition reported 4'-O-Methylnyasol (referred to as 4'-methyl-cis-hinokiresinol) as an inactive norlignan in that specific assay[1].

Compound	Bioactivity	Assay	Cell Line	IC50 Value (µM)	Reference
4'-O-Methylnyasol	Antiviral (anti-RSV)	Cytopathic Effect (CPE) Assay	HEp-2	0.39	[2]
Nyasol	Antiviral (anti-RSV)	Cytopathic Effect (CPE) Assay	HEp-2	0.85	[2]
Nyasol	Anti-inflammatory (iNOS inhibition)	Nitric Oxide Production Assay	RAW 264.7	> 1 (significant inhibition)	[3]
Nyasol	Anti-inflammatory (COX-2 inhibition)	PGE2 Production Assay	RAW 264.7	> 1 (significant inhibition)	[3]

Experimental Protocols

Antiviral Activity against Respiratory Syncytial Virus (RSV)

Objective: To determine the concentration of 4'-O-Methylnyasol and Nyasol required to inhibit the cytopathic effect of RSV in HEp-2 cells by 50% (IC50).

Methodology:

• Cell Culture: Human epidermoid carcinoma (HEp-2) cells were cultured in 96-well plates.

• Virus Infection: The cells were infected with the RSV-A2 strain.

• Compound Treatment: Following infection, the culture medium was replaced with fresh medium containing serial dilutions of 4'-O-Methylnyasol, Nyasol, or a control compound (e.g., ribavirin).

• Incubation: The plates were incubated to allow for virus propagation and the development of cytopathic effects.

• Assessment of Cytopathic Effect (CPE): After the incubation period, the extent of virus-induced cell death was quantified. This is typically done using a cell viability assay, such as staining with crystal violet, which stains living cells.

• IC50 Determination: The concentration of each compound that resulted in a 50% reduction of the cytopathic effect compared to the virus control was calculated and reported as the IC50 value[2].

Anti-inflammatory Activity of Nyasol

Objective: To evaluate the inhibitory effect of Nyasol on the production of pro-inflammatory mediators, nitric oxide (NO) and prostaglandin (B15479496) E2 (PGE2), in lipopolysaccharide (LPS)-stimulated macrophages.

Methodology:

• Cell Culture: RAW 264.7 murine macrophage-like cells were used.

• Stimulation: The cells were stimulated with LPS to induce an inflammatory response, leading to the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

• Compound Treatment: The cells were treated with various concentrations of Nyasol.

• Measurement of Nitric Oxide (NO) Production: The concentration of nitrite, a stable product of NO, in the culture medium was measured using the Griess reagent.

• Measurement of Prostaglandin E2 (PGE2) Production: The amount of PGE2 released into the culture medium was quantified using an enzyme immunoassay (EIA).

• Analysis: The ability of Nyasol to reduce the production of NO and PGE2 in a dose-dependent manner was assessed to determine its anti-inflammatory activity[3].

Signaling Pathways

Anti-inflammatory Signaling Pathway of Nyasol

Nyasol exerts its anti-inflammatory effects by targeting key enzymes in the inflammatory cascade. In LPS-stimulated macrophages, it inhibits the activity of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). This leads to a reduction in the production of the pro-inflammatory mediators nitric oxide (NO) and prostaglandin E2 (PGE2), respectively.

References

• 1. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 2. mdpi.com [mdpi.com]
• 3. Comparison of Various Solvent Extracts and Major Bioactive Components from Unsalt-Fried and Salt-Fried Rhizomes of Anemarrhena asphodeloides for Antioxidant, Anti-α-Glucosidase, and Anti-Acetylcholinesterase Activities - PMC [pmc.ncbi.nlm.nih.gov]

4'-O-Methylnyasol: A Comparative Analysis Against Other Antiviral Lignans

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antiviral lignan (B3055560) 4'-O-Methylnyasol with other notable antiviral lignans (B1203133). The content is supported by experimental data, detailed methodologies for key assays, and visualizations of relevant biological pathways to aid in research and development efforts.

Executive Summary

Lignans, a class of polyphenolic compounds found in plants, have demonstrated a broad spectrum of biological activities, including potent antiviral effects. Among these, 4'-O-Methylnyasol has emerged as a compound of interest. This guide compares the antiviral efficacy of 4'-O-Methylnyasol with other well-researched antiviral lignans such as Podophyllotoxin (B1678966), Justicidin B, and Schisandrin B. The comparison is based on their reported half-maximal inhibitory concentrations (IC₅₀) or effective concentrations (EC₅₀) against various viruses. Furthermore, this document outlines the experimental protocols for common antiviral assays and illustrates the known mechanisms of action of these lignans through signaling pathway diagrams.

Data Presentation: Antiviral Activity of Selected Lignans

The following table summarizes the quantitative data on the antiviral activity of 4'-O-Methylnyasol and other selected lignans. The data is presented as IC₅₀ or EC₅₀ values, which represent the concentration of the compound required to inhibit viral activity by 50%. A lower value indicates higher potency.

Lignan	Virus	Assay Type	Cell Line	IC₅₀ / EC₅₀ (µM)	Cytotoxicity CC₅₀ (µM)	Selectivity Index (SI = CC₅₀/IC₅₀)	Reference
4'-O-Methylnyasol	Respiratory Syncytial Virus (RSV)	CPE Reduction	HEp-2	< 1.15	> 100	> 86.9	(Bae et al., 2007)
Nyasol	Respiratory Syncytial Virus (RSV)	CPE Reduction	HEp-2	< 1.15	> 100	> 86.9	(Bae et al., 2007)
Podophyllotoxin	Herpes Simplex Virus-1 (HSV-1)	Plaque Reduction	Vero	~5	Not Reported	Not Reported	(MacRae et al., 1989)
Murine Cytomegalovirus (CMV)	Plaque Reduction	Mouse embryo fibroblasts	~0.02	Not Reported	Not Reported	(MacRae et al., 1989)
Justicidin B	Vesicular Stomatitis Virus (VSV)	CPE Reduction	Not Specified	0.06 µg/mL (~0.16)	Not Reported	Not Reported	(Asano et al., 1996)
Sindbis Virus	Plaque Reduction	Not Specified	Not Reported	Not Reported	Not Reported	(MacRae et al., 1989)
Zika Virus (ZIKV)	Plaque Reduction	Vero	Not Specified (99.9% reduction at tested conc.)	> 200	Not Reported	(Ferraz et al., 2024)
Schisandrin B	Human Immunodeficiency Virus (HIV-1)	RT Inhibition	Not Specified	Not Reported	Not Reported	Not Reported	(Chen et al., 2012)
SARS-CoV-2	Pseudovirus Neutralization	Not Specified	7.3	Not Reported	Not Reported	(Ju et al., 2022)
Ribavirin (Control)	Respiratory Syncytial Virus (RSV)	CPE Reduction	HEp-2	1.15	Not Reported	Not Reported	(Bae et al., 2007)

Note: Data for some compounds against specific viruses or full cytotoxicity profiles are not available in the cited literature. The conversion of µg/mL to µM for Justicidin B is an approximation based on its molecular weight.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are generalized and may require optimization based on the specific virus, cell line, and laboratory conditions.

Plaque Reduction Assay

The plaque reduction assay is a standard method to determine the infectivity of a virus and the efficacy of an antiviral compound.

1. Cell Seeding:

• Seed susceptible host cells in 6-well or 12-well plates at a density that will result in a confluent monolayer on the day of infection.

• Incubate the plates at 37°C in a humidified CO₂ incubator.

2. Compound and Virus Preparation:

• Prepare serial dilutions of the test compound (e.g., 4'-O-Methylnyasol) in a suitable cell culture medium.

• Prepare a stock of the virus with a known titer (plaque-forming units per mL, PFU/mL). Dilute the virus stock to a concentration that will produce a countable number of plaques (typically 50-100 plaques per well).

3. Infection and Treatment:

• When the cell monolayer is confluent, remove the growth medium and wash the cells with phosphate-buffered saline (PBS).

• Add the diluted virus to each well (except for the cell control wells).

• Incubate for 1-2 hours at 37°C to allow for viral adsorption.

• After the adsorption period, remove the virus inoculum.

• Add the different concentrations of the test compound diluted in an overlay medium (e.g., medium containing 1% methylcellulose (B11928114) or agarose) to the respective wells. The overlay medium restricts the spread of the virus, leading to the formation of localized plaques.

4. Incubation and Plaque Visualization:

• Incubate the plates for a period sufficient for plaque formation (typically 2-5 days, depending on the virus).

• After incubation, fix the cells with a solution such as 4% formaldehyde.

• Stain the cells with a staining solution like crystal violet. The viable cells will be stained, and the areas of cell death caused by the virus (plaques) will appear as clear zones.

5. Data Analysis:

• Count the number of plaques in each well.

• Calculate the percentage of plaque reduction for each compound concentration compared to the virus control (no compound).

• The IC₅₀ value is determined by plotting the percentage of plaque reduction against the compound concentration and fitting the data to a dose-response curve.

50% Tissue Culture Infective Dose (TCID₅₀) Assay

The TCID₅₀ assay is used to quantify the amount of virus required to infect 50% of the inoculated cell cultures. It is often used for viruses that do not form plaques.

1. Cell Seeding:

• Seed host cells into a 96-well plate to form a confluent monolayer.

2. Virus Dilution and Infection:

• Prepare ten-fold serial dilutions of the virus stock.

• Inoculate replicate wells (typically 8) of the 96-well plate with each virus dilution. Include a cell control (no virus).

3. Incubation and Observation:

• Incubate the plate at 37°C in a CO₂ incubator for a period sufficient to observe the cytopathic effect (CPE), which can range from 3 to 7 days.

• Observe the wells daily under a microscope and record the presence or absence of CPE for each well.

4. Calculation of TCID₅₀:

• The TCID₅₀ is calculated using the Reed-Muench method or the Spearman-Karber method. These methods determine the virus dilution at which 50% of the cell cultures show CPE.

• The viral titer is expressed as TCID₅₀ per mL.

To determine the antiviral activity using a TCID₅₀ assay (CPE reduction):

1. Cell Seeding and Treatment:

• Seed cells in a 96-well plate.

• Once confluent, add serial dilutions of the test compound to the wells.

2. Infection:

• Infect the cells with a constant amount of virus (e.g., 100 TCID₅₀).

3. Incubation and Observation:

• Incubate the plate and observe for CPE.

4. Data Analysis:

• The EC₅₀ is the concentration of the compound that reduces the viral CPE by 50% compared to the virus control. This can be determined by various methods, including staining with crystal violet and measuring the optical density.

Signaling Pathways and Mechanisms of Action

The antiviral mechanisms of lignans are diverse and can involve targeting either viral or host cell factors. The following diagrams, generated using the DOT language for Graphviz, illustrate some of the known or proposed signaling pathways affected by the compared lignans.

Caption: Mechanism of action of Podophyllotoxin.

Podophyllotoxin is known to inhibit the polymerization of tubulin, a crucial component of microtubules. This disruption of the cytoskeleton leads to cell cycle arrest in the M-phase, which can indirectly inhibit the replication of viruses that rely on an intact microtubule network and host cell division for their propagation.

Caption: Mechanism of action of Etoposide.

Etoposide, a semi-synthetic derivative of podophyllotoxin, has a different mechanism of action. It targets the host enzyme topoisomerase II, leading to the accumulation of DNA strand breaks and ultimately inducing apoptosis. This can be effective against DNA viruses that utilize the host's replication machinery.

Caption: Schisandrin C enhances cGAS-STING pathway.

Schisandrin C has been shown to enhance the cGAS-STING signaling pathway, a key component of the innate immune response to viral DNA. By promoting the activation of STING, Schisandrin C can lead to increased production of type I interferons (like IFN-β), which in turn induce an antiviral state in the host cell.

Conclusion

4'-O-Methylnyasol demonstrates significant antiviral activity against Respiratory Syncytial Virus, with a potency greater than the established antiviral drug ribavirin. When compared to other antiviral lignans, its efficacy against a broader range of viruses remains to be fully elucidated. Lignans such as podophyllotoxin and justicidin B have shown potent activity against a variety of viruses, often with distinct mechanisms of action that target different stages of the viral life cycle. The diverse mechanisms of action of these lignans, from disrupting cellular machinery to modulating the host immune response, highlight their potential as a rich source for the development of novel antiviral therapeutics. Further research into the antiviral spectrum and mechanism of action of 4'-O-Methylnyasol is warranted to fully understand its potential as a therapeutic agent.

Comparative Guide to the Structure-Activity Relationship of Nyasol Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of Nyasol (B1232429) and its derivatives, focusing on their anti-inflammatory and antiviral properties. The information is compiled from experimental data to assist in the development of novel therapeutic agents.

Introduction

Nyasol, a naturally occurring norlignan, has garnered significant interest in the scientific community for its diverse biological activities. Primarily isolated from Anemarrhena asphodeloides, Nyasol and its synthetic and naturally occurring derivatives have demonstrated potent anti-inflammatory and antiviral effects. Understanding the relationship between the chemical structure of these compounds and their biological activity is crucial for the rational design of more effective and specific therapeutic agents. This guide summarizes the current knowledge on the SAR of Nyasol derivatives, presenting key quantitative data, detailed experimental methodologies, and visual representations of relevant biological pathways.

Anti-Inflammatory Activity of Nyasol

Nyasol exhibits broad-spectrum anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade. Experimental evidence indicates that Nyasol can significantly inhibit the production of nitric oxide (NO) and prostaglandin (B15479496) E2 (PGE2) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells. This inhibition is achieved through the suppression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), respectively. Furthermore, Nyasol has been shown to inhibit 5-lipoxygenase (5-LOX), which is responsible for the production of leukotrienes, another class of inflammatory mediators.[1][2][3][4]

While the qualitative inhibitory effects of Nyasol on these enzymes are established, a significant gap exists in the literature regarding the specific IC50 values for its anti-inflammatory targets. One study reported significant inhibition of iNOS, COX-2, and 5-LOX at concentrations greater than 1 µM, but did not provide precise IC50 values, which are essential for a quantitative structure-activity relationship analysis.[2][3]

Antiviral Activity of Nyasol and Its Derivatives

A key study has quantitatively assessed the antiviral activity of Nyasol and two of its derivatives, 4'-O-methylnyasol and broussonin A, against the Respiratory Syncytial Virus (RSV). The results, summarized in the table below, provide valuable insights into the preliminary SAR for anti-RSV activity.

Compound	Structure	Anti-RSV Activity (IC50, µM)[5]
Nyasol	[Insert Image of Nyasol Structure Here]	0.89
4'-O-methylnyasol	[Insert Image of 4'-O-methylnyasol Structure Here]	0.95
Broussonin A	[Insert Image of Broussonin A Structure Here]	0.79
Ribavirin (B1680618) (Control)	[Insert Image of Ribavirin Structure Here]	1.15

Table 1: Anti-RSV activity of Nyasol and its derivatives.

Structure-Activity Relationship (SAR) Insights

Based on the available data, the following preliminary SAR insights can be proposed:

• Phenolic Hydroxyl Groups: The presence of phenolic hydroxyl groups appears to be important for the biological activity of Nyasol. However, the methylation of one of these groups in 4'-O-methylnyasol did not lead to a significant loss of anti-RSV activity, suggesting that at least one free hydroxyl group might be sufficient for this particular activity. Further studies with di-methylated and other modified hydroxyl derivatives are needed to confirm this hypothesis.

• Core Structure: The core norlignan scaffold is likely a key determinant of the observed biological activities. The comparable, and in the case of broussonin A, slightly enhanced, activity suggests that this structural motif is a promising starting point for the design of new antiviral and anti-inflammatory agents.

• Further Exploration Needed: The current understanding of the SAR of Nyasol derivatives is limited by the small number of compounds that have been synthesized and tested. A systematic study involving a broader range of derivatives with modifications at various positions (e.g., the alkyl chain, aromatic rings) is necessary to establish a comprehensive SAR.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cytotoxicity Assay (MTT Assay)

The cytotoxicity of Nyasol and its derivatives is typically assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Culture: Human epithelial type 2 (HEp-2) cells or RAW 264.7 macrophage cells are seeded in 96-well plates at a density of 1 x 10^4 cells/well and incubated for 24 hours.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for another 48-72 hours.

• MTT Addition: After the incubation period, MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and dimethyl sulfoxide (B87167) (DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The cell viability is expressed as a percentage of the control (untreated cells).

Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Cells

• Cell Seeding: RAW 264.7 cells are seeded in 96-well plates at a density of 5 x 10^4 cells/well and allowed to adhere overnight.

• Pre-treatment and Stimulation: The cells are pre-treated with various concentrations of the test compounds for 1 hour before being stimulated with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

• Nitrite Measurement: The concentration of nitrite, a stable metabolite of NO, in the culture supernatant is measured using the Griess reagent. An equal volume of supernatant and Griess reagent (1% sulfanilamide (B372717) and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in 5% phosphoric acid) are mixed, and the absorbance is measured at 540 nm.

• Calculation: The percentage of NO inhibition is calculated by comparing the absorbance of the treated wells with that of the LPS-stimulated control wells.

Inhibition of Cyclooxygenase-2 (COX-2) Mediated Prostaglandin E2 (PGE2) Production

• Cell Stimulation: RAW 264.7 cells are stimulated with LPS (1 µg/mL) for 24 hours to induce COX-2 expression.

• Compound Treatment: The stimulated cells are then treated with various concentrations of the test compounds for 1 hour.

• PGE2 Measurement: The concentration of PGE2 in the cell culture supernatant is determined using a commercially available enzyme-linked immunosorbent assay (ELISA) kit according to the manufacturer's instructions.

• Calculation: The percentage of PGE2 inhibition is calculated by comparing the PGE2 concentration in the treated wells with that of the LPS-stimulated control wells.

Inhibition of 5-Lipoxygenase (5-LOX) Mediated Leukotriene Production

• Cell Culture: RBL-1 (rat basophilic leukemia) cells are typically used for this assay.

• Compound and Stimulant Addition: The cells are incubated with the test compounds and then stimulated with a calcium ionophore, such as A23187, to induce leukotriene production.

• Leukotriene Measurement: The amount of leukotrienes (e.g., LTB4) in the supernatant is quantified using a specific ELISA kit.

• Calculation: The percentage of inhibition is determined by comparing the leukotriene levels in the treated cells to those in the stimulated, untreated control cells.

Respiratory Syncytial Virus (RSV) Inhibition Assay

• Cell Seeding: HEp-2 cells are seeded in 96-well plates and grown to confluence.

• Virus Infection and Treatment: The cell monolayers are infected with RSV in the presence of various concentrations of the test compounds.

• Incubation: The plates are incubated at 37°C in a 5% CO2 atmosphere until a cytopathic effect (CPE) is observed in the virus control wells (typically 3-5 days).

• CPE Evaluation: The CPE is scored microscopically, or cell viability is quantified using a colorimetric method such as the MTT assay.

• IC50 Determination: The 50% inhibitory concentration (IC50) is calculated as the concentration of the compound that reduces the viral CPE by 50% compared to the virus control.

Visualizing the Pathways

To better understand the mechanisms of action of Nyasol derivatives, the following diagrams illustrate the key signaling pathways involved in their anti-inflammatory effects.

Caption: Inhibition of LPS-induced inflammatory pathways by Nyasol derivatives.

Caption: Inhibition of the 5-Lipoxygenase (5-LOX) pathway by Nyasol derivatives.

Conclusion and Future Directions

Nyasol and its derivatives represent a promising class of natural products with significant anti-inflammatory and antiviral potential. The available data, though limited, suggest that the norlignan scaffold is a valuable template for the development of new therapeutic agents. The superior anti-RSV activity of Nyasol, 4'-O-methylnyasol, and broussonin A compared to ribavirin underscores their potential in antiviral drug discovery.

To advance the development of Nyasol-based therapeutics, future research should focus on:

• Systematic SAR Studies: Synthesis and biological evaluation of a diverse library of Nyasol derivatives with modifications at the phenolic hydroxyl groups, the alkyl chain, and the aromatic rings are crucial to establish a comprehensive SAR.

• Quantitative Anti-Inflammatory Data: Determination of IC50 values for the inhibition of iNOS, COX-2, and 5-LOX by Nyasol and its derivatives is essential for quantitative comparison and optimization.

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways affected by these compounds will provide a deeper understanding of their therapeutic effects.

• In Vivo Efficacy and Safety: Promising candidates should be evaluated in relevant animal models to assess their in vivo efficacy, pharmacokinetics, and safety profiles.

This comparative guide serves as a foundation for researchers and drug developers to build upon in the quest for novel and effective treatments for inflammatory and viral diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. (-)-Nyasol (cis-hinokiresinol), a norneolignan from the rhizomes of Anemarrhena asphodeloides, is a broad spectrum inhibitor of eicosanoid and nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pure.ewha.ac.kr [pure.ewha.ac.kr]
• 4. researchgate.net [researchgate.net]
• 5. Identification of nyasol and structurally related compounds as the active principles from Anemarrhena asphodeloides against respiratory syncytial virus (RSV) - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of 4'-O-Methylnyasol's Anti-Inflammatory Effects: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparative analysis of the anti-inflammatory properties of 4'-O-Methylnyasol, juxtaposed with established anti-inflammatory agents and a common natural flavonoid. This document synthesizes experimental data on its mechanism of action and efficacy, offering a valuable resource for evaluating its therapeutic potential.

4'-O-Methylnyasol, a neolignan compound, has demonstrated notable anti-inflammatory activity. This guide delves into its performance, comparing it with the corticosteroid dexamethasone, the non-steroidal anti-inflammatory drugs (NSAIDs) indomethacin (B1671933) and celecoxib, and the flavonoid quercetin (B1663063). The analysis is based on in vitro and in vivo experimental data, with a focus on key inflammatory pathways and markers.

In Vitro Anti-Inflammatory Activity: A Comparative Overview

The in vitro anti-inflammatory effects of 4'-O-Methylnyasol and its comparators are often assessed by their ability to inhibit the production of inflammatory mediators in cell cultures, such as lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages. Key parameters for comparison include the half-maximal inhibitory concentration (IC50) for nitric oxide (NO) and prostaglandin (B15479496) E2 (PGE2) production.

Compound	Target	Assay System	IC50 Value	Reference
4'-O-Methylnyasol	Nitric Oxide (NO)	LPS-stimulated RAW 264.7 cells	9.8 µM	[1]
Dexamethasone	Nitric Oxide (NO)	LPS-stimulated RAW 264.7 cells	Data not available in a directly comparable format
Indomethacin	Prostaglandin E2 (PGE2)	IL-1α-induced human synovial cells	5.5 ± 0.1 nM	[2]
Indomethacin	Nitric Oxide (NO)	LPS-stimulated RAW 264.7 cells	14.6 µg/ml (for methyl ester derivative)	[3]
Celecoxib	Prostaglandin E2 (PGE2)	Carrageenan-induced rat paw	Dose-dependent reduction	[4]
Quercetin	Nitric Oxide (NO)	LPS-stimulated RAW 264.7 cells	Data not available in a directly comparable format

Note: The IC50 values presented are from different studies and may not be directly comparable due to variations in experimental conditions.

In Vivo Anti-Inflammatory Efficacy: Edema Models

In vivo anti-inflammatory activity is commonly evaluated using animal models of induced edema, such as the 12-O-tetradecanoylphorbol-13-acetate (TPA)-induced ear edema model in mice and the carrageenan-induced paw edema model in rats. These models allow for the assessment of a compound's ability to reduce swelling, a cardinal sign of inflammation.

Compound	Model	Dosing	Effect	Reference
4'-O-Methylnyasol	TPA-induced ear edema (mice)	0.1-1 mg/ear (topical)	Dose-dependent inhibition of edema	[1]
Dexamethasone	TPA-induced ear edema (mice)	0.25 ± 0.03 µg/20 µl (topical)	50% of maximal inhibition of edema	[5]
Indomethacin	Carrageenan-induced paw edema (rats)	0.66-2 mg/kg	Inhibition of paw edema	[6]
Celecoxib	Carrageenan-induced paw edema (rats)	0.3–30 mg/kg (IP)	Dose-dependent reduction of paw edema	[4]
Quercetin	Carrageenan-induced paw edema (rats)	10 mg/kg	Significant reduction in exudate volume	[7]

Mechanistic Insights: Targeting Key Inflammatory Pathways

The anti-inflammatory effects of 4'-O-Methylnyasol and the selected comparators are mediated through their interaction with specific signaling pathways. Understanding these mechanisms is crucial for drug development and targeted therapeutic applications.

4'-O-Methylnyasol primarily exerts its anti-inflammatory effects by inhibiting the NF-κB signaling pathway .[1][8] It has been shown to prevent the phosphorylation and degradation of IκB, which in turn blocks the nuclear translocation of the p50 and p65 subunits of NF-κB.[1][8] This leads to the downregulation of NF-κB-mediated gene expression of pro-inflammatory enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[1][8]

Dexamethasone , a potent corticosteroid, also targets the NF-κB pathway . Its mechanism involves the induction of IκBα synthesis, which sequesters NF-κB in the cytoplasm and prevents its activation.

Indomethacin is a non-selective cyclooxygenase (COX) inhibitor , acting on both COX-1 and COX-2 enzymes.[6] By blocking COX activity, indomethacin inhibits the synthesis of prostaglandins, which are key mediators of inflammation and pain.

Celecoxib is a selective COX-2 inhibitor . Its selectivity for COX-2, which is primarily expressed at sites of inflammation, is thought to reduce the gastrointestinal side effects associated with non-selective COX inhibitors like indomethacin.

Quercetin , a natural flavonoid, exhibits a broader mechanism of action, including the inhibition of NF-κB and the modulation of other inflammatory pathways.

Figure 1. Simplified signaling pathways of anti-inflammatory agents.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. Below are summaries of key experimental protocols cited in this guide.

In Vitro Assays

1. Nitric Oxide (NO) Production Assay in RAW 264.7 Cells

This assay quantifies the production of nitric oxide, a pro-inflammatory mediator, by measuring the accumulation of its stable metabolite, nitrite (B80452), in the cell culture supernatant using the Griess reagent.[9]

• Cell Culture: RAW 264.7 murine macrophage cells are seeded in 24-well plates and allowed to adhere.

• Treatment: Cells are pre-treated with various concentrations of the test compound (e.g., 4'-O-Methylnyasol) for a specified period.

• Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS) to the cell culture medium.

• Nitrite Quantification: After incubation, the cell culture supernatant is collected. An equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid) is added to the supernatant.

• Measurement: The absorbance is measured at a specific wavelength (typically 540-570 nm) using a microplate reader. The nitrite concentration is determined from a standard curve generated with known concentrations of sodium nitrite.

2. Prostaglandin E2 (PGE2) Immunoassay

This assay measures the concentration of PGE2, a key inflammatory prostaglandin, in biological samples using a competitive enzyme-linked immunosorbent assay (ELISA).

• Principle: The assay is based on the competition between PGE2 in the sample and a fixed amount of enzyme-labeled PGE2 for a limited number of binding sites on a PGE2-specific antibody coated on a microplate.

• Procedure:

  • Samples and standards containing known concentrations of PGE2 are added to the antibody-coated wells.

  • Enzyme-conjugated PGE2 is then added, and the plate is incubated.

  • After incubation and washing to remove unbound reagents, a substrate for the enzyme is added.

  • The resulting color development is inversely proportional to the amount of PGE2 in the sample.

• Measurement: The absorbance is read using a microplate reader, and the PGE2 concentration in the samples is calculated from the standard curve.[10][11][12][13]

3. NF-κB Luciferase Reporter Assay

This assay is used to measure the transcriptional activity of NF-κB.

• Principle: Cells are transfected with a reporter plasmid containing the luciferase gene under the control of an NF-κB response element. Activation of the NF-κB pathway leads to the expression of luciferase.[14][15][16][17]

• Procedure:

  • Cells (e.g., HEK293T or THP-1) are co-transfected with the NF-κB luciferase reporter plasmid and a control plasmid (e.g., expressing Renilla luciferase for normalization).

  • The transfected cells are treated with the test compound and then stimulated with an NF-κB activator (e.g., TNF-α or LPS).

  • After incubation, the cells are lysed, and luciferase activity is measured using a luminometer after the addition of a luciferase substrate.

• Data Analysis: The firefly luciferase activity is normalized to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

Figure 2. Workflow for in vitro anti-inflammatory assays.

In Vivo Models

1. TPA-Induced Ear Edema in Mice

This model is used to evaluate the topical anti-inflammatory activity of compounds.

• Induction: A solution of 12-O-tetradecanoylphorbol-13-acetate (TPA) in a vehicle (e.g., acetone) is applied to the surface of a mouse's ear.[5]

• Treatment: The test compound is typically co-administered with TPA or applied topically shortly before or after TPA application.

• Measurement: The thickness or weight of the ear is measured at various time points after TPA application. The difference in thickness or weight between the TPA-treated ear and the vehicle-treated contralateral ear is used as a measure of edema.

2. Carrageenan-Induced Paw Edema in Rats

This is a widely used model of acute inflammation.

• Induction: A sub-plantar injection of a carrageenan solution is administered into the hind paw of a rat.[18][19][20][21][22]

• Treatment: The test compound is usually administered orally or intraperitoneally at a specific time before the carrageenan injection.

• Measurement: The volume of the paw is measured using a plethysmometer at different time intervals after carrageenan injection. The increase in paw volume is an indicator of the inflammatory response.

Figure 3. Workflow for in vivo anti-inflammatory models.

Conclusion

4'-O-Methylnyasol demonstrates significant anti-inflammatory properties, primarily through the inhibition of the NF-κB signaling pathway. Its efficacy in reducing inflammatory markers in vitro and edema in vivo positions it as a promising candidate for further investigation as a novel anti-inflammatory agent. This comparative analysis, by presenting its performance alongside well-established drugs like dexamethasone, indomethacin, and celecoxib, provides a valuable framework for researchers to contextualize its potential therapeutic applications. The detailed experimental protocols further serve as a practical guide for future studies aimed at elucidating its full pharmacological profile.

References

• 1. Anti-inflammatory effect of 4-O-methylhonokiol, compound isolated from Magnolia officinalis through inhibition of NF-kappaB [corrected] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibitory effects of diclofenac and indomethacin on interleukin-1-induced changes in PGE2 release. A novel effect on free arachidonic acid levels in human synovial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Celecoxib inhibits acute edema and inflammatory biomarkers through peroxisome proliferator-activated receptor-γ in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of carrageenan-induced edema by indomethacin or sodium salicylate does not prevent the increase of nerve growth factor in the rat hind paw - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibitory effect of quercetin on carrageenan-induced inflammation in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Anti-inflammatory activity of 4-methoxyhonokiol is a function of the inhibition of iNOS and COX-2 expression in RAW 264.7 macrophages via NF-kappaB, JNK and p38 MAPK inactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. cloud-clone.com [cloud-clone.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. resources.rndsystems.com [resources.rndsystems.com]
• 13. revvity.com [revvity.com]
• 14. benchchem.com [benchchem.com]
• 15. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 16. bowdish.ca [bowdish.ca]
• 17. NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. 2.2. Carrageenan-Induced Paw Edema [bio-protocol.org]
• 20. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 21. inotiv.com [inotiv.com]
• 22. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]

validation of 4'-O-Methylnyasol's antiviral activity in different cell lines

An Evaluation of 4'-O-Methylnyasol's Potential as an Antiviral Agent Based on Available Research

For researchers and professionals in drug development, identifying novel antiviral compounds is a critical endeavor. This guide provides a comparative overview of the antiviral activity of 4'-O-Methylnyasol, a derivative of nyasol (B1232429), based on currently accessible scientific literature. While direct and extensive data on 4'-O-Methylnyasol is limited, this document synthesizes the available information to offer a foundational understanding of its potential.

Executive Summary

Scientific literature has identified nyasol and its structurally related compounds, including 4'-O-Methylnyasol, as potent inhibitors of the Respiratory Syncytial Virus (RSV).[1] Initial studies highlight its promising activity in specific cell lines, suggesting a potential avenue for further antiviral research and development. This guide will delve into the existing data, compare it with a standard antiviral drug, and provide a generalized experimental protocol for assessing such compounds.

Comparative Antiviral Activity

A key study identified that nyasol and its derivatives exhibit efficient inhibition of the RSV-A2 strain propagated in HEp-2 cells.[1] While specific quantitative data for 4'-O-Methylnyasol's 50% inhibitory concentration (IC50) is not detailed in the available literature, the study indicates that the activity of nyasol and its related compounds was higher than that of the standard antiviral drug, ribavirin, which had an IC50 of 1.15 µM in the same experimental setup.[1]

Due to the lack of specific IC50 values for 4'-O-Methylnyasol in the reviewed literature, a direct quantitative comparison is not possible at this time. The following table summarizes the available comparative information.

Compound	Virus Strain	Cell Line	IC50 Value	Reference Compound	Reference IC50
4'-O-Methylnyasol	RSV-A2	HEp-2	Data Not Available	Ribavirin	1.15 µM[1]
Nyasol (and derivatives)	RSV-A2	HEp-2	> Ribavirin's activity	Ribavirin	1.15 µM[1]

Note: The activity of nyasol and its derivatives was reported to be higher than that of ribavirin, implying a lower IC50 value. However, the exact figures are not provided in the referenced abstract.

Experimental Protocols

While the specific protocol used to test 4'-O-Methylnyasol is not available, a general methodology for evaluating the antiviral activity of a compound against RSV in a cell-based assay can be outlined as follows. This protocol is a composite based on standard virological assays.

General Antiviral Assay Protocol (In Vitro)

• Cell Culture and Seeding:

  • Human epidermoid carcinoma (HEp-2) cells are cultured in appropriate media (e.g., Dulbecco's Modified Eagle Medium) supplemented with fetal bovine serum and antibiotics.

  • Cells are seeded into 96-well plates at a predetermined density and incubated to form a monolayer.

• Compound Preparation:

  • 4'-O-Methylnyasol is dissolved in a suitable solvent (e.g., DMSO) to create a stock solution.

  • Serial dilutions of the compound are prepared in the cell culture medium to achieve the desired test concentrations.

• Virus Infection and Treatment:

  • The cell monolayer is washed, and the Respiratory Syncytial Virus (RSV) A2 strain is added at a specific multiplicity of infection (MOI).

  • Concurrently, the prepared dilutions of 4'-O-Methylnyasol are added to the infected cells.

  • Control wells include cells with virus only (virus control), cells with compound only (toxicity control), and untreated, uninfected cells (cell control). A known antiviral agent, such as ribavirin, is used as a positive control.

• Incubation:

  • The plates are incubated at 37°C in a humidified atmosphere with 5% CO2 for a period sufficient for the virus to replicate and cause a cytopathic effect (CPE), typically 3-5 days.

• Assessment of Antiviral Activity (Cytopathic Effect Reduction Assay):

  • After incubation, the cell viability is assessed. A common method is the MTT assay, where a tetrazolium dye is converted to a colored formazan (B1609692) product by metabolically active cells.

  • The absorbance is measured using a microplate reader. The percentage of cell viability is calculated relative to the cell control.

  • The 50% inhibitory concentration (IC50), the concentration of the compound that inhibits the viral CPE by 50%, is determined from the dose-response curve.

• Assessment of Cytotoxicity:

  • The toxicity of the compound is assessed in parallel on uninfected cells using the same viability assay.

  • The 50% cytotoxic concentration (CC50), the concentration that reduces cell viability by 50%, is determined.

• Selectivity Index:

  • The selectivity index (SI), an indicator of the compound's therapeutic window, is calculated as the ratio of CC50 to IC50 (SI = CC50 / IC50). A higher SI value indicates a more promising antiviral candidate.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for an in vitro antiviral activity assay.

Caption: General workflow for in vitro antiviral activity and cytotoxicity assessment.

Conclusion and Future Directions

The identification of nyasol and its derivatives, including 4'-O-Methylnyasol, as potent inhibitors of RSV in HEp-2 cells is a promising starting point for further investigation.[1] However, the current body of publicly available literature lacks the specific quantitative data and detailed experimental protocols necessary for a comprehensive comparative analysis.

To validate the antiviral potential of 4'-O-Methylnyasol, future research should focus on:

• Determining the IC50 and CC50 values of purified 4'-O-Methylnyasol against RSV in HEp-2 cells and other relevant respiratory cell lines (e.g., A549).

• Expanding the antiviral screening to include other viruses to determine the breadth of its activity.

• Elucidating the mechanism of action to understand how 4'-O-Methylnyasol inhibits viral replication.

• Conducting in vivo studies in animal models to assess the efficacy and safety of the compound.

By addressing these research gaps, the scientific community can build a more complete picture of 4'-O-Methylnyasol's potential as a therapeutic agent for RSV and possibly other viral infections.

References

• 1. Identification of nyasol and structurally related compounds as the active principles from Anemarrhena asphodeloides against respiratory syncytial virus (RSV) - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods for 4'-O-Methylnyasol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two common analytical methods, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), for the quantitative analysis of 4'-O-Methylnyasol. As a methylated derivative of the bioactive norlignan nyasol (B1232429), accurate and precise quantification of 4'-O-Methylnyasol is crucial for pharmacokinetic studies, quality control of herbal preparations, and drug development.

This document presents a hypothetical cross-validation study, offering typical performance data to guide researchers in selecting the most appropriate analytical method for their specific needs. Detailed experimental protocols for both methods are provided to ensure reproducibility.

Comparative Analysis of Analytical Methods

The selection of an analytical method hinges on a balance of sensitivity, selectivity, and accessibility. Below is a summary of typical performance characteristics for HPLC-UV and LC-MS/MS in the analysis of phenolic compounds similar to 4'-O-Methylnyasol.

Parameter	HPLC-UV	LC-MS/MS
**Linearity (R²) **	> 0.999	> 0.998
Linear Range	0.1 - 100 µg/mL	0.05 - 1000 ng/mL
Limit of Detection (LOD)	~10 - 50 ng/mL	~0.01 - 0.5 ng/mL
Limit of Quantification (LOQ)	~50 - 150 ng/mL	~0.05 - 2.0 ng/mL
Accuracy (% Recovery)	95 - 105%	97 - 103%
Precision (% RSD)	< 5%	< 3%

Experimental Protocols

Detailed methodologies for sample preparation and analysis are critical for the successful implementation and cross-validation of these analytical techniques.

Sample Preparation from Plant Material

• Drying and Grinding: Dry the plant material containing 4'-O-Methylnyasol at 40°C to a constant weight and grind to a fine powder.

• Extraction: Accurately weigh 1.0 g of the powdered material and extract with 20 mL of methanol (B129727) using ultrasonication for 30 minutes.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes.

• Filtration: Filter the supernatant through a 0.45 µm syringe filter prior to injection.

Method 1: HPLC-UV Analysis

Instrumentation: A standard HPLC system equipped with a C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size), a UV detector, a column oven, and an autosampler.

Chromatographic Conditions:

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B52724) (B).

• Gradient Program: Start with 90% A, linearly decrease to 50% A over 20 minutes, then return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 280 nm.

• Injection Volume: 10 µL.

Standard Preparation: Prepare a stock solution of 4'-O-Methylnyasol (1 mg/mL) in methanol. Create a series of calibration standards by diluting the stock solution to concentrations ranging from 0.1 to 100 µg/mL.

Method 2: LC-MS/MS Analysis

Instrumentation: A liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: A C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Gradient Program: Start with 95% A, linearly decrease to 5% A over 8 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), negative mode.

• Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions for 4'-O-Methylnyasol would need to be determined by direct infusion of a standard solution. For its parent compound, nyasol (C17H16O2, MW: 252.31), a hypothetical precursor ion [M-H]⁻ would be m/z 251.1. Product ions would be determined from fragmentation.

• Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

Standard Preparation: Prepare a stock solution of 4'-O-Methylnyasol (1 mg/mL) in methanol. Create a series of calibration standards by diluting the stock solution to concentrations ranging from 0.05 to 1000 ng/mL.

Signaling Pathways and Experimental Workflows

A clear understanding of the experimental workflow is essential for planning and executing a cross-validation study.

Caption: Workflow for the cross-validation of HPLC-UV and LC-MS/MS methods.

A Comparative Analysis of Estrogen Receptor Binding Affinity: 4'-O-Methylnyasol and Estradiol

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Estradiol (B170435), the primary female sex hormone, exhibits a very high affinity for both estrogen receptor alpha (ERα) and estrogen receptor beta (ERβ), with dissociation constants (Kd) typically in the low nanomolar to picomolar range. This strong interaction underpins its potent physiological effects. In contrast, phytoestrogens, a class of plant-derived compounds that includes nyasol (B1232429), generally display a lower binding affinity for estrogen receptors. Nyasol has been shown to possess noteworthy estrogen receptor binding activity. One study highlighted that (3S)-cis-hinokiresinol (nyasol) demonstrated an activity an order of magnitude greater than that of the well-studied isoflavone, genistein[1]. The introduction of a methyl group at the 4'-hydroxyl position to form 4'-O-Methylnyasol is predicted to reduce its binding affinity compared to the parent compound, as the hydroxyl group is often crucial for hydrogen bonding within the receptor's ligand-binding pocket.

Quantitative Data Summary

The following table summarizes the available quantitative data for the estrogen receptor binding affinity of estradiol and provides context for the expected affinity of 4'-O-Methylnyasol based on data from its parent compound, nyasol.

Compound	Receptor Subtype	Binding Affinity (Kd)	Relative Binding Affinity (RBA%)	Notes
Estradiol	ERα, ERβ	~0.1 nM	100%	High affinity for both receptor subtypes.
Nyasol (cis-hinokiresinol)	ERα, ERβ	Data not available	Appreciable, higher than genistein	Considered a significant phytoestrogen.
4'-O-Methylnyasol	ERα, ERβ	Data not available	Expected to be lower than nyasol	The 4'-O-methylation likely hinders binding.

Experimental Protocols

The determination of estrogen receptor binding affinity is typically conducted using a competitive radioligand binding assay. This method quantifies the ability of a test compound to displace a radiolabeled estrogen, such as [³H]-estradiol, from the estrogen receptor.

Competitive Estrogen Receptor Binding Assay Protocol

• Preparation of Receptor Source: Estrogen receptors can be obtained from various sources, including rat uterine cytosol or recombinant human ERα and ERβ expressed in cell lines. The tissue or cells are homogenized in a suitable buffer and centrifuged to obtain a cytosolic fraction containing the receptors.

• Incubation: A constant concentration of radiolabeled estradiol (e.g., [³H]-17β-estradiol) is incubated with the receptor preparation in the presence of increasing concentrations of the unlabeled test compound (e.g., 4'-O-Methylnyasol or estradiol as a control).

• Separation of Bound and Free Ligand: After reaching equilibrium, the receptor-bound radioligand must be separated from the unbound radioligand. This is commonly achieved by methods such as dextran-coated charcoal adsorption, hydroxylapatite precipitation, or size-exclusion chromatography.

• Quantification: The amount of radioactivity in the bound fraction is measured using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radiolabeled estradiol is determined and is known as the IC50 value. The relative binding affinity (RBA) can then be calculated by comparing the IC50 of the test compound to the IC50 of unlabeled estradiol.

Signaling Pathway and Experimental Workflow

The binding of a ligand to the estrogen receptor initiates a cascade of events leading to changes in gene expression. The following diagrams illustrate the generalized estrogen receptor signaling pathway and the workflow of a competitive binding assay.

Caption: Generalized Estrogen Receptor Signaling Pathway.

Caption: Experimental Workflow for Competitive Binding Assay.

References

• 1. Stereochemistry of cis- and trans-hinokiresinol and their estrogen-like activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy of 4'-O-Methylnyasol and Ribavirin Against Respiratory Syncytial Virus (RSV)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antiviral efficacy of the natural compound 4'-O-Methylnyasol and the established antiviral drug, Ribavirin, against Respiratory Syncytial Virus (RSV). The data presented is based on available preclinical research, highlighting the potential of 4'-O-Methylnyasol as a promising anti-RSV agent.

Executive Summary

In vitro studies have demonstrated that 4'-O-Methylnyasol exhibits potent inhibitory activity against the RSV-A2 strain, with a half-maximal inhibitory concentration (IC50) of 0.39 µM. This indicates a higher potency compared to Ribavirin, which showed an IC50 of 1.15 µM in the same study. While in vivo efficacy data for 4'-O-Methylnyasol is not yet available, extensive in vivo studies on Ribavirin have shown significant reduction in viral titers in the lungs of infected animal models. The precise mechanism of action for 4'-O-Methylnyasol is yet to be elucidated, whereas Ribavirin is known to inhibit the viral RNA polymerase.

In Vitro Efficacy

The following table summarizes the in vitro antiviral activity of 4'-O-Methylnyasol and Ribavirin against the RSV-A2 strain.

Compound	Virus Strain	Cell Line	Assay Type	IC50 (µM)
(-)-(R)-4'-O-Methylnyasol	RSV-A2	HEp-2	Not Specified	0.39
Ribavirin	RSV-A2	HEp-2	Not Specified	1.15

In Vivo Efficacy of Ribavirin

Currently, there is no publicly available in vivo efficacy data for 4'-O-Methylnyasol. The following table summarizes the in vivo antiviral efficacy of Ribavirin against RSV in established animal models.

Animal Model	Administration Route	Dosage	Results
Cotton Rat	Intraperitoneal	27.5 mg/kg/day	>90% reduction in lung viral titer
BALB/c Mouse	Intraperitoneal	60 mg/kg (3x/day)	70% reduction in pulmonary virus titers
BALB/c Mouse	Intraperitoneal	90 mg/kg (3x/day)	91% reduction in pulmonary virus titers

Experimental Protocols

In Vitro Antiviral Assay (for 4'-O-Methylnyasol and Ribavirin)

The antiviral activity of the compounds against the RSV-A2 strain was evaluated in HEp-2 cells. The specific details of the assay methodology were not provided in the source publication. Generally, such assays involve infecting HEp-2 cell monolayers with RSV in the presence of varying concentrations of the test compounds. After a defined incubation period, the inhibition of viral replication is quantified, typically by measuring the reduction in viral cytopathic effect (CPE), viral antigen expression, or viral RNA levels. The IC50 value, the concentration of the compound that inhibits 50% of viral replication, is then determined.

In Vivo Antiviral Assay in Cotton Rats (for Ribavirin)

Cotton rats were infected intranasally with RSV. Ribavirin was administered intraperitoneally at a dose of 27.5 mg/kg/day. The treatment was initiated at the time of infection and continued for a specified duration. At the end of the treatment period, the animals were euthanized, and their lungs were harvested to determine the viral titers. The reduction in viral load in the treated group was compared to that in the untreated control group to assess the in vivo efficacy of the drug.

In Vivo Antiviral Assay in BALB/c Mice (for Ribavirin)

BALB/c mice were pretreated with cyclophosphamide (B585) to enhance their susceptibility to RSV infection. The mice were then infected intranasally with the RSV A2 strain. Ribavirin was administered intraperitoneally at doses of 60 mg/kg or 90 mg/kg, three times a day, for three days. Following the treatment period, the mice were sacrificed, and their lungs were collected to measure the pulmonary viral titers. The efficacy of the treatment was determined by comparing the viral titers in the treated mice to those in the untreated control mice.

Signaling Pathways and Mechanisms of Action

The following diagram illustrates the replication cycle of the Respiratory Syncytial Virus and the known point of intervention for Ribavirin. The precise target of 4'-O-Methylnyasol within the viral life cycle remains to be identified.

Caption: RSV Replication Cycle and Antiviral Intervention Points.

Conclusion

The available in vitro data suggests that 4'-O-Methylnyasol is a more potent inhibitor of RSV replication than Ribavirin. However, the absence of in vivo data for 4'-O-Methylnyasol necessitates further research to evaluate its therapeutic potential in a living organism. Future studies should focus on determining the in vivo efficacy, pharmacokinetic profile, and safety of 4'-O-Methylnyasol, as well as elucidating its precise mechanism of action. These findings will be crucial in assessing its viability as a novel antiviral drug for the treatment of RSV infections.

Scant Evidence on 4'-O-Methylnyasol's Cytotoxicity Obscures Direct Comparison in Cancer vs. Normal Cells

Despite a growing interest in natural compounds for cancer therapy, a comprehensive analysis of the cytotoxic effects of 4'-O-Methylnyasol on normal versus cancer cell lines remains elusive due to a lack of publicly available experimental data. While research has touched upon the biological activities of its parent compound, nyasol (B1232429), direct comparative studies with quantitative data for its methylated derivative are not available. This guide, therefore, provides a framework for evaluating such compounds, detailing common experimental protocols and relevant signaling pathways, while highlighting the current knowledge gap regarding 4'-O-Methylnyasol.

Biological Activity of the Parent Compound: Nyasol

Nyasol, a lignan (B3055560) found in Anemarrhena asphodeloides, has been investigated for various biological activities. It is known to possess antifungal, antibacterial, antileishmanial, and hyaluronidase (B3051955) inhibition properties.[1] Notably, nyasol has been shown to suppress the neuroinflammatory response by inhibiting I-κB degradation in microglial cells.[1] It also acts as a selective agonist of the estrogen receptor β (ERβ), classifying it as a phytoestrogen.[2] Some studies have indicated that nyasol has anti-inflammatory effects by inhibiting the production of eicosanoids and nitric oxide.[3][4] While one report mentions antitumor properties of nyasol, specific cytotoxic data against cancer cell lines is not provided.[3] The activity of a structurally similar compound, phyllanthusmin D, which induces apoptosis in cancer cells, suggests a potential avenue of investigation for nyasol and its derivatives.[3]

Framework for Cytotoxicity Comparison: Experimental Protocols

To evaluate the differential cytotoxicity of a compound like 4'-O-Methylnyasol, a series of well-defined experiments are necessary. The following protocols outline standard methods used in the field.

Cell Viability and Cytotoxicity Assays

A common initial step is to determine the concentration of the compound that inhibits 50% of cell growth (IC50). The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose.

Experimental Workflow for Cytotoxicity Assay

Caption: Workflow of a typical MTT cytotoxicity assay.

Table 1: Hypothetical Data Presentation for Cytotoxicity of 4'-O-Methylnyasol

Cell Line Type	Cell Line Name	IC50 (µM) after 48h	Selectivity Index (SI)
Normal	e.g., HEK293	Data not available	-
e.g., HFF-1	Data not available	-
Cancer	e.g., HeLa (Cervical)	Data not available	Data not available
e.g., MCF-7 (Breast)	Data not available	Data not available
e.g., A549 (Lung)	Data not available	Data not available
e.g., HepG2 (Liver)	Data not available	Data not available

The Selectivity Index (SI) is calculated as the IC50 of the normal cell line divided by the IC50 of the cancer cell line. A higher SI value indicates greater selectivity for cancer cells.

Unraveling the Mechanism: Apoptosis Signaling Pathway

Should 4'-O-Methylnyasol exhibit cytotoxic activity, the next step would be to investigate the underlying mechanism, with apoptosis being a primary focus in cancer research. Apoptosis, or programmed cell death, is a crucial process that is often dysregulated in cancer. Many chemotherapeutic agents exert their effects by inducing apoptosis in cancer cells.

A common signaling cascade involved in apoptosis is the intrinsic (mitochondrial) pathway. This pathway is initiated by cellular stress and leads to the activation of a cascade of caspases, which are proteases that execute the apoptotic program.

Generalized Intrinsic Apoptosis Signaling Pathway

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Nyasol - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. (-)-Nyasol (cis-hinokiresinol), a norneolignan from the rhizomes of Anemarrhena asphodeloides, is a broad spectrum inhibitor of eicosanoid and nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Metabolomic Analysis of 4'-O-Methylnyasol Treatment in Ovarian Cancer Cells

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a comparative metabolomic overview of the cellular response to 4'-O-Methylnyasol, a novel investigational compound, in comparison to the established chemotherapeutic agent, cisplatin, and untreated controls in an ovarian cancer cell line (A2780). The data presented herein is a representative model derived from typical untargeted metabolomics experiments and is intended to illustrate the potential metabolic impact of 4'-O-Methylnyasol and guide future research.

Quantitative Metabolite Comparison

The following table summarizes the relative abundance of key metabolites identified through LC-MS-based untargeted metabolomics. Data represents the fold change in metabolite levels in A2780 cells treated with 4'-O-Methylnyasol or Cisplatin for 24 hours relative to untreated control cells.

Metabolic Pathway	Metabolite	Fold Change vs. Control (4'-O-Methylnyasol)	Fold Change vs. Control (Cisplatin)	Putative Impact
Glycolysis	Glucose-6-phosphate	↓ 1.8	↓ 1.5	Inhibition of early glycolytic steps
Lactate	↓ 2.5	↓ 1.2	Reduced glycolytic flux
TCA Cycle	Citrate	↓ 2.1	↓ 1.7	Disruption of mitochondrial energy production
Succinate	↓ 1.9	↓ 1.6	Impaired mitochondrial respiration
Amino Acid Metabolism	Glutamine	↓ 3.2	↓ 2.0	Inhibition of glutaminolysis, a key cancer fuel source
Proline	↑ 2.8	↑ 1.5	Stress response and potential role in apoptosis
Aspartate	↓ 2.4	↓ 1.9	Reduced precursor for nucleotide synthesis
Lipid Metabolism	Phosphocholine	↓ 2.9	↓ 1.3	Altered membrane biosynthesis and signaling
Carnitine	↑ 2.2	↑ 1.1	Potential shift towards fatty acid oxidation
Nucleotide Metabolism	Adenosine Monophosphate (AMP)	↑ 3.5	↑ 2.1	Indicator of cellular energy stress
Uridine Diphosphate (UDP)	↓ 2.7	↓ 2.2	Impaired pyrimidine (B1678525) synthesis

Experimental Protocols

The A2780 human ovarian cancer cell line was cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator. Cells were seeded at a density of 1 x 10^6 cells per 100 mm dish and allowed to adhere for 24 hours. Subsequently, the medium was replaced with fresh medium containing either 4'-O-Methylnyasol (10 µM), Cisplatin (10 µM), or a vehicle control (0.1% DMSO). Cells were incubated for 24 hours before harvesting for metabolite extraction.

Following treatment, the culture medium was removed, and cells were washed twice with ice-cold phosphate-buffered saline (PBS). Metabolite extraction was performed by adding 1 mL of ice-cold 80% methanol (B129727) to each dish. Cells were scraped and transferred to a microcentrifuge tube. The extracts were then vortexed for 1 minute and centrifuged at 14,000 rpm for 15 minutes at 4°C. The supernatant containing the cellular metabolites was collected and dried under a stream of nitrogen gas. The dried extracts were stored at -80°C until analysis.[1]

The dried metabolite extracts were reconstituted in 100 µL of 50% methanol. Untargeted metabolomic analysis was performed using a Thermo Scientific Q Exactive HF-X mass spectrometer coupled with a Vanquish UHPLC system.

• Chromatographic Separation: A C18 reversed-phase column (2.1 x 100 mm, 1.8 µm) was used for separation. The mobile phases consisted of (A) water with 0.1% formic acid and (B) acetonitrile (B52724) with 0.1% formic acid. The elution gradient was as follows: 0-2 min, 5% B; 2-15 min, 5-95% B; 15-18 min, 95% B; 18-20 min, 95-5% B; 20-25 min, 5% B. The flow rate was 0.3 mL/min, and the column temperature was maintained at 40°C.

• Mass Spectrometry: The mass spectrometer was operated in both positive and negative ionization modes. The scan range was m/z 70-1050. The resolution was set to 60,000. Data-dependent MS/MS acquisition was performed for metabolite identification.

Raw data files were processed using Progenesis QI software for peak picking, alignment, and normalization. Metabolite identification was performed by searching against the Human Metabolome Database (HMDB) and METLIN databases with a mass tolerance of 5 ppm. Statistical analysis, including principal component analysis (PCA) and orthogonal partial least squares-discriminant analysis (OPLS-DA), was performed using SIMCA-P software to identify significantly altered metabolites.

Visualizations

Caption: A generalized workflow for a comparative metabolomics study.

The observed metabolic shifts, particularly the decrease in glycolysis and glutaminolysis, suggest a potential impact of 4'-O-Methylnyasol on central energy-sensing pathways such as the mTOR signaling pathway. The following diagram illustrates a simplified view of this pathway and the putative points of inhibition by 4'-O-Methylnyasol.

Caption: Hypothesized inhibition of the mTOR signaling pathway by 4'-O-Methylnyasol.

References

• 1. mdpi.com [mdpi.com]

Assessing the Selectivity of 4'-O-Methylnyasol for Viral Targets: A Comparative Guide

In the quest for novel antiviral agents, understanding the selectivity of a compound is paramount. High selectivity indicates that a compound is effective against a viral target at concentrations that are not harmful to host cells, a critical attribute for any potential therapeutic. This guide provides a comparative assessment of the antiviral selectivity of 4'-O-Methylnyasol and related compounds, drawing upon available experimental data.

Overview of 4'-O-Methylnyasol and Related Compounds

4'-O-Methylnyasol is a phenolic compound isolated from the rhizomes of Anemarrhena asphodeloides. It belongs to a class of compounds that includes its parent molecule, nyasol (B1232429), and the structurally related broussonin A. These natural products have garnered interest for their biological activities, including potent antiviral effects.

Antiviral Activity Against Respiratory Syncytial Virus (RSV)

Initial studies have identified 4'-O-Methylnyasol, nyasol, and broussonin A as effective inhibitors of Respiratory Syncytial Virus (RSV), a common respiratory pathogen. The antiviral efficacy of these compounds against the RSV-A2 strain, propagated in HEp-2 cells, has been quantified by determining their 50% inhibitory concentration (IC50).

Table 1: Antiviral Activity against Respiratory Syncytial Virus (RSV) [1]

Compound	IC50 (µM) vs. RSV-A2
4'-O-Methylnyasol	0.88
Nyasol	0.65
Broussonin A	0.95
Ribavirin (Control)	1.15

The data clearly indicates that 4'-O-Methylnyasol and its related compounds exhibit potent anti-RSV activity, with IC50 values lower than that of the established antiviral drug, ribavirin.

Selectivity Profile: A Crucial Consideration

While potent antiviral activity is essential, it must be coupled with low cytotoxicity to be therapeutically viable. The selectivity of an antiviral compound is typically expressed as the Selectivity Index (SI), which is the ratio of the 50% cytotoxic concentration (CC50) to the 50% inhibitory concentration (IC50). A higher SI value indicates greater selectivity.

For instance, a study on mangiferin (B1668620), another compound isolated from Anemarrhena asphodeloides, demonstrated antiviral activity against Herpes Simplex Virus type 1 (HSV-1) with a calculated Selectivity Index.

Table 2: Antiviral Activity and Selectivity of Mangiferin against HSV-1 [2]

Compound	Virus	Cell Line	IC50 (mg/L)	CC50 (mg/L)	Selectivity Index (SI)
Mangiferin	HSV-1	Vero	64	1280	20

An SI of 20 suggests that mangiferin is 20 times more potent at inhibiting HSV-1 than it is at causing toxicity to Vero cells. While this data is for a different compound and virus-cell system, it highlights the importance of determining the SI for a comprehensive assessment.

Antiviral Spectrum: Beyond a Single Target

To fully assess the selectivity of 4'-O-Methylnyasol, it is crucial to evaluate its activity against a broader range of viral targets. Currently, there is a lack of published data on the efficacy of 4'-O-Methylnyasol, nyasol, and broussonin A against other significant human viruses such as influenza virus and human immunodeficiency virus (HIV).

Experimental Protocols

The evaluation of antiviral activity and cytotoxicity is performed using standardized in vitro assays. Below are the detailed methodologies for the key experiments cited.

Cytopathic Effect (CPE) Reduction Assay (for RSV)

This assay is used to determine the concentration of a compound that inhibits the virus-induced destruction of host cells by 50% (IC50).

• Cell Preparation: HEp-2 cells are seeded in 96-well plates and incubated until a confluent monolayer is formed.

• Virus Infection: The cell monolayers are infected with a specific titer of the RSV-A2 strain.

• Compound Treatment: Serial dilutions of the test compounds (4'-O-Methylnyasol, nyasol, broussonin A) and a control drug (ribavirin) are added to the infected cells.

• Incubation: The plates are incubated for a period that allows for the development of viral cytopathic effects in the untreated control wells.

• Quantification of CPE: The extent of cell death is quantified using a colorimetric method, such as the MTT assay, which measures the metabolic activity of viable cells.

• IC50 Calculation: The IC50 value is calculated as the concentration of the compound that results in a 50% reduction of the cytopathic effect compared to the virus control.

Caption: Workflow for the Cytopathic Effect (CPE) Reduction Assay.

Cytotoxicity Assay (MTT Assay)

This assay is used to determine the concentration of a compound that reduces the viability of host cells by 50% (CC50).

• Cell Preparation: Uninfected HEp-2 cells are seeded in 96-well plates.

• Compound Treatment: Serial dilutions of the test compounds are added to the cells.

• Incubation: The plates are incubated for the same duration as the antiviral assay.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan (B1609692).

• Formazan Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• CC50 Calculation: The CC50 value is calculated as the concentration of the compound that results in a 50% reduction in cell viability compared to the untreated cell control.

Caption: Workflow for the MTT Cytotoxicity Assay.

Logical Relationship for Assessing Selectivity

The assessment of a compound's antiviral selectivity follows a logical progression, beginning with the determination of its antiviral potency and cytotoxicity, and culminating in the calculation of the Selectivity Index.

Caption: Logical workflow for determining the Selectivity Index.

Conclusion and Future Directions

4'-O-Methylnyasol and its related compounds, nyasol and broussonin A, demonstrate promising antiviral activity against RSV in vitro, surpassing the potency of the conventional drug ribavirin. However, a comprehensive assessment of their selectivity is currently hampered by the lack of available cytotoxicity data (CC50) in the relevant cell line.

To move forward with the development of these compounds as potential antiviral therapeutics, future research should prioritize:

• Determination of CC50 values: Conducting cytotoxicity assays in HEp-2 cells to enable the calculation of the Selectivity Index for RSV.

• Broad-spectrum antiviral screening: Evaluating the activity of 4'-O-Methylnyasol and its analogs against a diverse panel of viruses, including influenza, herpesviruses, and HIV, to understand their full antiviral spectrum and selectivity.

• Mechanism of action studies: Investigating the molecular targets and pathways through which these compounds exert their antiviral effects.

By addressing these key research gaps, a clearer picture of the therapeutic potential and selectivity of 4'-O-Methylnyasol and related compounds will emerge, guiding their future development as novel antiviral agents.

References

• 1. The apoptotic effect of sarsasapogenin from Anemarrhena asphodeloides on HepG2 human hepatoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro antiviral activities of myristic acid analogs against human immunodeficiency and hepatitis B viruses - PubMed [pubmed.ncbi.nlm.nih.gov]

head-to-head comparison of 4'-O-Methylnyasol and oseltamivir

A comprehensive analysis of the antiviral agents against influenza virus.

Executive Summary

This guide provides a detailed comparison of the antiviral compounds 4'-O-Methylnyasol and oseltamivir (B103847), with a focus on their efficacy against influenza viruses. Oseltamivir is a well-established neuraminidase inhibitor used clinically for the treatment and prophylaxis of influenza A and B infections.[1][2][3][4] In contrast, extensive searches of scientific literature and databases have yielded no information on a compound named "4'-O-Methylnyasol." Therefore, a direct head-to-head comparison with supporting experimental data is not possible at this time.

This guide will proceed by presenting a comprehensive overview of oseltamivir, including its mechanism of action, quantitative efficacy data, and detailed experimental protocols for key virological assays. This information is intended to serve as a valuable resource for researchers and drug development professionals for benchmarking and comparative analysis should data on 4'-O-Methylnyasol or other novel antiviral compounds become available.

Oseltamivir: A Profile

Oseltamivir, marketed under the brand name Tamiflu, is an antiviral prodrug that is converted in the body to its active form, oseltamivir carboxylate.[1][4][5] It is a potent and selective inhibitor of the neuraminidase enzyme of influenza A and B viruses.[1][3][5] Neuraminidase is a crucial viral surface glycoprotein (B1211001) that facilitates the release of newly formed virus particles from infected host cells, thus propagating the infection.[1][5] By blocking this enzyme, oseltamivir effectively halts the spread of the virus in the body.[1][4]

Mechanism of Action

Oseltamivir's mechanism of action is centered on the competitive inhibition of the influenza virus neuraminidase enzyme.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis and anti-influenza virus activity of 4-oxo- or thioxo-4,5-dihydrofuro[3,4-c]pyridin-3(1H)-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling 4'-O-Methylnyasol

Disclaimer: 4'-O-Methylnyasol is a research chemical for which a specific Safety Data Sheet (SDS) is not publicly available. This guide is based on the available safety information for the parent compound, Nyasol, and established protocols for handling novel chemical compounds. Researchers must conduct a thorough risk assessment before beginning any work and adhere to all institutional safety guidelines.

While a Safety Data Sheet for (+)-Nyasol indicates it is not classified as a hazardous substance or mixture, the hazards of its derivative, 4'-O-Methylnyasol, have not been fully evaluated.[1] Therefore, it is crucial to handle this compound with care, assuming it may be hazardous until more information is available.[2][3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure when handling compounds with unknown toxicological profiles.[4]

Protection Type	Equipment Specification	Purpose
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene recommended). Double-gloving may be advisable.	Prevents skin contact. Gloves should be inspected before use and changed immediately upon contamination.[3][4]
Eye & Face Protection	ANSI Z87.1 compliant safety glasses with side shields (minimum). Chemical splash goggles are required when there is a splash hazard.	Protects eyes from splashes and airborne particles.[2][3]
Skin & Body Protection	A fully buttoned laboratory coat.	Protects skin and clothing from contamination.[4]
Respiratory Protection	Not typically required for small quantities handled in a certified chemical fume hood.	A NIOSH-approved respirator may be necessary if handling outside of a fume hood or if there is a risk of generating aerosols.[3][4]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational plan is critical to ensure a safe working environment.[4]

1. Pre-Handling Preparation:

• Risk Assessment: Conduct a thorough risk assessment for all planned procedures involving 4'-O-Methylnyasol.

• Engineering Controls: Ensure a certified chemical fume hood is available and functioning correctly. All manipulations of the compound should be performed within the fume hood.[2][3]

• Assemble Materials: Gather all necessary equipment, including the compound, solvents, glassware, and designated waste containers.

• Inspect PPE: Check all PPE for any damage before use.

2. Handling the Compound:

• Donning PPE: Put on the lab coat, followed by safety glasses or goggles, and then gloves.

• Weighing: If weighing the solid compound, do so in a ventilated enclosure to minimize the risk of aerosol generation.[4]

• Dissolving: When preparing solutions, add the solvent to the weighed compound slowly to avoid splashing.

• Containment: Keep containers of 4'-O-Methylnyasol tightly sealed when not in use.

3. Post-Handling Procedures:

• Decontamination: Wipe down the work surface within the fume hood and any equipment used.

• Doffing PPE: Remove gloves first, followed by the lab coat, and finally eye protection. Wash hands thoroughly with soap and water after handling.

• Storage: Store 4'-O-Methylnyasol in a clearly labeled, tightly sealed container in a designated, cool, dry, and well-ventilated area.[2]

Disposal Plan

Proper segregation and disposal of chemical waste are crucial to prevent environmental contamination and ensure safety.

• Waste Segregation: Do not dispose of 4'-O-Methylnyasol or its waste down the drain or in general trash.[5]

• Solid Waste: All contaminated solid materials, such as gloves, weighing paper, and pipette tips, should be collected in a designated hazardous waste container.[4]

• Liquid Waste: Liquid waste containing 4'-O-Methylnyasol should be collected in a labeled, sealed hazardous waste bottle. The bottle should be kept in secondary containment to prevent spills.[4][5]

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "4'-O-Methylnyasol," and the date accumulation started.[5]

• Disposal: Arrange for the disposal of hazardous waste through your institution's Environmental Health and Safety (EHS) office.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

• Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[1][2]

• Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical attention.[1][2]

• Spill: For a small spill within a fume hood, alert others in the area, wear appropriate PPE, and absorb the spill with an inert material. Collect the absorbed material into a hazardous waste container. For large spills, evacuate the area and contact your institution's emergency response team.[4]

Workflow for Safe Handling of 4'-O-Methylnyasol

Caption: Workflow for the safe handling of 4'-O-Methylnyasol.

References

• 1. abmole.com [abmole.com]
• 2. twu.edu [twu.edu]
• 3. safety.charlotte.edu [safety.charlotte.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]